(R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

• CAS: 69891-44-7

Core Science & Biosynthesis

Technical Whitepaper: Chemical Properties, Synthesis, and Applications of (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol

Executive Summary

(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (CAS: 69891-44-7), formally known as [(2R)-1-hydroxypropan-2-yl] 4-methylbenzenesulfonate, is a highly specialized chiral building block utilized extensively in asymmetric synthesis and pharmaceutical drug development[1]. By featuring a stereochemically pure (R)-configured secondary tosylate alongside a free primary hydroxyl group, this compound serves as a highly targeted electrophilic synthon. This guide provides an in-depth analysis of its chemical properties, mechanistic reactivity, and a self-validating synthetic protocol designed for bench-scale and process chemistry.

Chemical Identity & Physicochemical Properties

Understanding the baseline physicochemical properties is critical for solvent selection, reaction scaling, and downstream purification. Below is the consolidated data profile for the compound[1][2][3]:

Property	Value
Common Name	(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol
IUPAC Name	[(2R)-1-hydroxypropan-2-yl] 4-methylbenzenesulfonate
CAS Registry Number	69891-44-7
Molecular Formula	C₁₀H₁₄O₄S
Molecular Weight	230.28 g/mol
Density	~1.246 g/cm³
Monoisotopic Mass	230.061280 Da
Rotatable Bond Count	4
Hydrogen Bond Donors	1 (Primary Hydroxyl)
Hydrogen Bond Acceptors	4 (Sulfonate Oxygens + Hydroxyl Oxygen)

Mechanistic Role and Reactivity Profile

The Causality of the 2-Tosylate Design

In drug development, accessing enantiopure chiral amines and ethers is a persistent challenge. Starting from a "chiral pool" molecule like (R)-1,2-propanediol is cost-effective, but requires precise activation.

If the primary alcohol were tosylated, nucleophilic attack would occur at the terminal carbon, leaving the secondary stereocenter untouched. By selectively tosylating the secondary alcohol, the stereocenter itself becomes the site of electrophilic attack. The p-toluenesulfonate (tosylate) group is an exceptional leaving group due to the resonance stabilization of the extruded sulfonate anion[2].

When subjected to a nucleophile (such as an amine or azide), the reaction proceeds via a concerted Sₙ2 mechanism . Because the nucleophile must approach from the trajectory opposite to the bulky tosylate group (backside attack), the (R)-stereocenter undergoes a strict Walden inversion , yielding an (S)-configured product.

Caption: SN2 mechanism showing Walden inversion from (R)-tosylate to (S)-product.

Experimental Protocol: Regioselective Synthesis

Direct tosylation of 1,2-propanediol inherently favors the primary alcohol due to lower steric hindrance. To selectively access (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol, a strategic protection-tosylation-deprotection sequence must be employed.

Step-by-Step Methodology

Step 1: Selective Protection of the Primary Alcohol

• Dissolve (R)-1,2-propanediol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Add Imidazole (1.5 eq) as a mild base and nucleophilic catalyst.

• Slowly add tert-Butyldimethylsilyl chloride (TBDMS-Cl) (1.05 eq) at 0°C. Causality: The bulky TBDMS group selectively reacts with the less sterically hindered primary hydroxyl, leaving the secondary hydroxyl free.

Step 2: Tosylation of the Secondary Alcohol

• To the purified intermediate from Step 1, add anhydrous Pyridine (solvent and base) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 eq).

• Introduce p-Toluenesulfonyl chloride (TsCl) (1.2 eq) portion-wise at 0°C, then allow to warm to room temperature. Causality: DMAP is critical here; it forms a highly electrophilic N-tosylpyridinium intermediate, accelerating the tosylation of the sterically hindered secondary alcohol.

Step 3: Selective Deprotection

• Dissolve the fully protected intermediate in Tetrahydrofuran (THF).

• Add Tetrabutylammonium fluoride (TBAF) (1.1 eq) at 0°C. Causality: TBAF provides a highly nucleophilic fluoride ion that selectively cleaves the Si-O bond due to the high bond dissociation energy of the Si-F bond, leaving the base-sensitive tosylate group completely intact.

Self-Validating Analytical System (NMR)

To ensure the integrity of the protocol and confirm regioselectivity, use ¹H-NMR as a self-validating checkpoint:

• Validation 1 (Tosylation): Upon successful tosylation in Step 2, the C2 methine proton will shift dramatically downfield from ~3.9 ppm to ~4.7 ppm due to the electron-withdrawing sulfonate ester. If the primary alcohol was mistakenly tosylated, the C1 protons would shift instead.

• Validation 2 (Deprotection): After Step 3, the complete disappearance of the massive TBDMS singlet (~0.9 ppm, 9H) confirms deprotection, while the C2 proton remaining at ~4.7 ppm proves the tosylate did not migrate or hydrolyze.

Caption: Step-by-step regioselective synthesis workflow via protection-deprotection.

Applications in Drug Development

The primary utility of (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol lies in its ability to act as a bifunctional linker. In medicinal chemistry, it is frequently utilized to:

• Synthesize Chiral APIs: By reacting the tosylate with primary or secondary amines, chemists can generate (S)-configured chiral amine motifs found in various beta-blockers and CNS-active therapeutics[4].

• Epoxide Generation: Under mild basic conditions, the free primary hydroxyl can attack the secondary tosylate intramolecularly, generating an enantiopure (S)-propylene oxide, which is a highly reactive intermediate for further functionalization[2].

References

Sources

• 1. CAS#:69891-44-7 | (R)-(-)-2-(P-TOLUENESULFONATE)-1,2-PROPANOL | Chemsrc [chemsrc.com]
• 2. (S)-(+)-2-(p-toluenesulfonate)-1,2-Propaniol | C10H14O4S | CID 10878959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Chemical Product Catalog _Letter R_Page 361_Chemicalbook [chemicalbook.com]

(R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol CAS number 69891-44-7

An in-depth technical analysis of (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (CAS 69891-44-7) requires a rigorous understanding of chiral pool synthesis, chemoselective reduction, and stereoinvertive cyclization. As a highly valuable chiral building block, this compound serves as a critical linchpin in the development of advanced active pharmaceutical ingredients (APIs), particularly nucleotide analogues.

This whitepaper dissects the strategic synthesis, mechanistic pathways, and self-validating experimental protocols required to handle and utilize this bifunctional chiral synthon effectively.

Chemical Identity & Quantitative Properties

The utility of (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol stems from its bifunctional nature: it possesses a highly reactive, stereodefined secondary tosylate (an excellent leaving group) adjacent to a nucleophilic primary alcohol.

Property	Value
Chemical Name	(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol
IUPAC Nomenclature	(2R)-1-hydroxypropan-2-yl 4-methylbenzenesulfonate
CAS Registry Number	69891-44-7[1]
Molecular Formula	C10H14O4S
Molecular Weight	230.28 g/mol
Stereochemistry	(R)-configuration at C2
Appearance	Colorless to pale yellow viscous liquid/solid
Solubility Profile	Soluble in DCM, THF, EtOAc; slightly soluble in H₂O

Strategic Synthesis Pathway: The Chiral Pool Approach

Synthesizing CAS 69891-44-7 requires absolute regiocontrol and the preservation of the C2 stereocenter. The most robust and scalable route utilizes the chiral pool, specifically starting from commercially available (R)-ethyl lactate .

Mechanistic Breakdown

• Regioselective Tosylation: The secondary hydroxyl group of (R)-ethyl lactate is tosylated. This step must suppress any acid-catalyzed racemization of the alpha-chiral center.

• Chemoselective Ester Reduction: This is the most critical mechanistic hurdle. The ethyl ester must be reduced to a primary alcohol without reductively cleaving the newly formed C-O or S-O bonds of the tosylate[2]. Standard nucleophilic hydrides (like LiAlH₄) often cause over-reduction. Therefore, an electrophilic hydride source, such as Alane (AlH₃) , is deployed. AlH₃ coordinates strongly to the electron-rich ester carbonyl, facilitating rapid reduction at low temperatures while ignoring the tosylate group.

Synthetic workflow from (R)-Ethyl Lactate to (R)-2-Tosyloxy-1-propanol.

Experimental Protocols (Self-Validating Systems)

To ensure high enantiomeric excess (ee) and yield, the following self-validating protocol must be strictly adhered to.

Phase 1: Regioselective Tosylation

• Setup: In a flame-dried 500 mL round-bottom flask under argon, dissolve 50.0 mmol of (R)-ethyl lactate in 150 mL of anhydrous dichloromethane (DCM).

• Catalysis & Base Addition: Add 60.0 mmol of anhydrous pyridine.

  • Causality: Pyridine serves a dual purpose. It acts as an acid scavenger for the generated HCl and forms a highly electrophilic N-tosylpyridinium intermediate, accelerating the reaction and preventing acid-catalyzed racemization.

• Reagent Introduction: Cool the mixture to 0 °C. Slowly add 55.0 mmol of p-toluenesulfonyl chloride (TsCl) portion-wise over 30 minutes.

• Reaction & Validation: Stir for 12 hours at room temperature.

  • Self-Validation: Monitor via TLC (Hexanes:EtOAc 3:1). Perform an IR scan on a worked-up micro-aliquot; the complete disappearance of the broad hydroxyl stretch (~3400 cm⁻¹) confirms 100% conversion.

• Workup: Wash the organic layer with cold 1M HCl (to remove excess pyridine), saturated NaHCO₃, and brine. Dry over anhydrous MgSO₄ and concentrate in vacuo.

Phase 2: Chemoselective Ester Reduction

• Reagent Preparation: Generate Alane (AlH₃) in situ by adding 100% H₂SO₄ (15.0 mmol) dropwise to a suspension of LiAlH₄ (30.0 mmol) in anhydrous THF (100 mL) at 0 °C. Stir for 1 hour.

• Reduction: Cool the AlH₃ solution to -20 °C. Dissolve the crude intermediate from Phase 1 in 30 mL of THF and add it dropwise over 45 minutes to tightly control the internal temperature.

  • Causality: Maintaining -20 °C is critical. Higher temperatures increase the kinetic energy enough for AlH₃ to begin coordinating with the sulfonate oxygens, leading to unwanted C-O bond cleavage[2].

• Quenching & Validation: Stir for 2 hours at -20 °C.

  • Self-Validation: Quench a 0.1 mL aliquot in EtOAc/H₂O. TLC should show complete consumption of the ester.

• Isolation: Quench the main reaction via a strict Fieser workup (H₂O, 15% NaOH, H₂O) to precipitate granular aluminum salts. Filter through a Celite pad, concentrate, and purify via flash chromatography to yield the pure title compound.

Applications in Drug Development: Stereoinvertive Cyclization

The primary industrial application of 69891-44-7 is its use as a precursor for chiral cyclic carbonates. These carbonates are essential alkylating agents in the synthesis of nucleotide reverse transcriptase inhibitors (NRTIs), such as the anti-HIV drug Tenofovir[3].

While the (S)-enantiomer of this tosylate is specifically utilized to produce the (R)-propylene carbonate required for Tenofovir[3], our target compound, the (R)-enantiomer (CAS 69891-44-7) , undergoes the exact same mechanistic cyclization to yield (S)-propylene carbonate , a valuable synthon for other antiviral and antineoplastic agents.

The Causality of Inversion

When 69891-44-7 is exposed to CO₂ and a base (e.g., K₂CO₃) in the presence of a phase-transfer catalyst (18-crown-6), the primary alcohol acts as a nucleophile, attacking the CO₂ to form a carbonate monoester. Because the tosylate at C2 is a superb leaving group, the newly formed carbonate oxygen performs an intramolecular Sₙ2 attack on the C2 carbon. This backside attack forces a complete inversion of stereochemistry, converting the (R)-center to an (S)-center[3].

Stereoinvertive cyclization of 69891-44-7 to (S)-1,2-Propylene Carbonate.

Analytical Validation Standards

To confirm the structural integrity and enantiomeric purity of the synthesized 69891-44-7, the following analytical benchmarks must be met:

• Chiral HPLC: Utilize a Chiralcel OD-H column with a Hexane/Isopropanol (90:10) mobile phase. UV detection at 254 nm will strongly highlight the tosyl chromophore, allowing for precise integration to confirm >99% ee.

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.80 (d, J = 8.2 Hz, 2H, Ar-H) and δ 7.35 (d, J = 8.2 Hz, 2H, Ar-H) confirm the intact tosyl group.

  • δ 4.65 (m, 1H, CH -OTs) confirms the secondary position of the tosylate.

  • δ 3.65 (m, 2H, CH₂ -OH) and δ 2.10 (br s, 1H, OH , exchanges with D₂O) confirm the successful reduction to the primary alcohol.

References

• Ronald, R. C., & Whitaker, J. M. (2016). Synthesis of intermediates used in the manufacture of anti-hiv agents (Patent No. WO2016178162A1).

• Koppenhoefer, B. (2007). Propylene Oxide. e-EROS Encyclopedia of Reagents for Organic Synthesis. Wiley Online Library.[Link]

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• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. WO2016178162A1 - Synthesis of intermediates used in the manufacture of anti-hiv agents - Google Patents [patents.google.com]

(R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol structure and stereochemistry

Topic: (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol: Structure, Synthesis, and Stereochemical Utility Content Type: Technical Monograph Audience: Synthetic Organic Chemists, Process Chemists, and Drug Development Scientists.[1]

[1]

Executive Summary

(R)-(-)-2-(p-Toluenesulfonyloxy)propan-1-ol (CAS: 69891-44-7) is a high-value chiral building block used primarily for the introduction of the 2-hydroxypropyl moiety with controlled stereochemistry.[1] Unlike its regioisomer, 1-tosyloxy-2-propanol, this compound features a "spring-loaded" secondary electrophile adjacent to a free primary hydroxyl group.[1] This unique architecture makes it a critical precursor for the synthesis of (S)-propylene oxide (via base-mediated inversion) and (S)-2-substituted propanols (via nucleophilic substitution).[1]

This guide addresses the specific challenges in synthesizing this less-stable regioisomer, detailing the "Lactate Route" to avoid the regioselectivity issues inherent in direct diol tosylation.

Molecular Architecture & Stereochemistry[1]

Structural Identity

The molecule consists of a propane backbone with a primary hydroxyl group at C1 and a tosyl (p-toluenesulfonate) leaving group at the chiral C2 position.

• IUPAC Name: (2R)-1-hydroxypropan-2-yl 4-methylbenzenesulfonate[1]

• Formula: C10H14O4S

• Molecular Weight: 230.28 g/mol

• Chirality: (R)-configuration at C2.

Stereochemical Definition (CIP Rules)

To assign the (R) configuration at C2:

• Priority 1: -OTs (Oxygen atom, highest atomic number).

• Priority 2: -CH2OH (Carbon attached to Oxygen).[1]

• Priority 3: -CH3 (Carbon attached to Hydrogens).[1]

• Priority 4: -H (Lowest priority).

Configuration: With the Hydrogen (4) pointing away, the sequence 1 → 2 → 3 traces a clockwise path, confirming the (R) stereochemistry.

The Regioselectivity Mismatch

A common error in the field is attempting to synthesize this molecule via direct tosylation of (R)-1,2-propanediol.[1]

• Reaction: (R)-1,2-propanediol + TsCl + Pyridine.[1]

• Result: The primary hydroxyl (C1) is sterically more accessible and more nucleophilic. The major product (>90%) is the 1-tosylate (1-tosyloxy-2-propanol).[1]

Synthesis Protocol: The Lactate Route

This protocol utilizes (R)-Methyl Lactate as the starting material.[1] By tosylating the secondary alcohol before reducing the ester, the regiochemistry is locked in.

Workflow Diagram

Caption: Synthesis of (R)-2-(Tosyloxy)propan-1-ol via the Lactate Route to ensure correct regiochemistry.

Step-by-Step Methodology

Step 1: Tosylation of (R)-Methyl Lactate

Objective: Install the leaving group at C2 while the C1 position is oxidized (ester), preventing regiochemical ambiguity.

• Reagents: (R)-Methyl Lactate (1.0 eq), p-Toluenesulfonyl chloride (1.2 eq), Triethylamine (1.5 eq), DMAP (0.1 eq), DCM (Solvent).

• Procedure:

  • Dissolve (R)-Methyl Lactate in dry DCM at 0°C.

  • Add Et3N and DMAP.

  • Slowly add TsCl (dissolved in DCM) over 30 minutes to control exotherm.

  • Stir at room temperature for 12 hours.

  • Workup: Wash with 1M HCl (to remove amines), then sat. NaHCO3, then brine.[2] Dry over MgSO4 and concentrate.

  • Result: Methyl (R)-2-(tosyloxy)propionate (White solid or viscous oil).[1]

Step 2: Chemoselective Reduction

Objective: Reduce the ester to a primary alcohol without displacing the tosylate or causing epoxide formation. Critical Insight: LiAlH4 is too aggressive and may attack the sulfonate sulfur (S-O cleavage) or cause hydride displacement of the tosylate. LiBH4 (generated in situ from NaBH4 and LiCl) is the preferred reagent for this transformation.

• Reagents: Methyl (R)-2-(tosyloxy)propionate (1.0 eq), NaBH4 (2.0 eq), LiCl (2.0 eq), THF/Ethanol (1:1 mixture).

• Procedure:

  • Suspend NaBH4 and LiCl in dry THF at 0°C. Stir for 15 mins to generate LiBH4.

  • Add the intermediate ester (dissolved in THF) dropwise.

  • Add Ethanol slowly (catalyst/solvent).

  • Stir at 0°C to RT. Monitor by TLC (Ester spot disappears).

  • Quench: Carefully add sat. NH4Cl solution at 0°C.

  • Extraction: Extract with EtOAc. Wash with water/brine.[3]

  • Purification: Flash chromatography (Hexane/EtOAc).

  • Validation: 1H NMR will show the appearance of -CH2OH protons (multiplet ~3.6 ppm) and retention of the -CH(OTs)- signal (~4.7 ppm).[1]

Reactivity & Stereochemical Inversion[1][4]

The utility of (R)-2-(tosyloxy)propan-1-ol lies in its ability to transfer chirality via inversion .[1]

Pathway A: Synthesis of (S)-Propylene Oxide

Treatment with base triggers an intramolecular Williamson ether synthesis.[1]

• Mechanism: The base deprotonates the free primary hydroxyl. The resulting alkoxide performs an intramolecular SN2 attack on C2 from the "back," displacing the tosylate.

• Stereochemistry: Inversion at C2.

• Reaction: (R)-Precursor

  (S)-Propylene Oxide .[1]

Pathway B: Intermolecular Substitution

Nucleophiles (azides, amines, thiols) can displace the tosylate directly if the primary alcohol is protected or if the nucleophile is sufficiently soft/reactive.

• Stereochemistry: Direct SN2 displacement at C2 leads to (S)-configured products.[1]

Reactivity Diagram[5]

Caption: Divergent reaction pathways leading to (S)-configured derivatives via stereochemical inversion.

Analytical Data & Validation

To validate the synthesis, compare spectral data against these expected values:

Property	Value / Characteristic
Physical State	Colorless oil or low-melting solid
1H NMR (CDCl3)	δ 2.45 (s, 3H, Ar-Me), δ 4.7-4.8 (m, 1H, CH-OTs), δ 3.6-3.7 (m, 2H, CH2-OH), δ 1.3 (d, 3H, CH3)
Key Diagnostic	The CH-OTs proton is significantly deshielded (~4.7 ppm) compared to the CH2-OH protons (~3.6 ppm).[1][4][5][6][7]
Stability	Unstable to strong base (epoxidizes). Store at -20°C under inert atmosphere.

References

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved March 8, 2026, from [Link]

• Baran Lab. (n.d.). Novel Chemistry of α-Tosyloxy Ketones. Retrieved March 8, 2026, from [Link]

• PubChem. (2025). (S)-(+)-2-(p-toluenesulfonate)-1,2-Propaniol (Enantiomer Data).[1] National Library of Medicine. Retrieved March 8, 2026, from [Link]

• Chemistry Steps. (2024). Reduction of Esters to Alcohols using LiBH4 vs LiAlH4. Retrieved March 8, 2026, from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. US8143432B2 - Process for regioselective mono-tosylation of diols - Google Patents [patents.google.com]
• 5. Introduction to NMR Spectroscopy [wwwchem.uwimona.edu.jm]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 2-Propyn-1-ol, 4-methylbenzenesulfonate [webbook.nist.gov]

Technical Whitepaper: (R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol

This technical guide provides an in-depth analysis of (R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol (CAS: 69891-44-7), a critical chiral building block in pharmaceutical synthesis.[1][2]

Role: Chiral Synthon & Alkylating Agent Context: Asymmetric Synthesis of Antiretrovirals (e.g., Tenofovir) & Genotoxic Impurity Management[1][2]

Executive Summary

(R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol (hereafter (R)-2-TsO-1-PrOH ) is a bifunctional chiral intermediate.[1][2] Its "Mechanism of Action" is dual-faceted depending on the context:

• Synthetic Mechanism: It functions as a site-selective electrophile, enabling Walden inversion at the C2 chiral center to generate enantiopure (S)-derivatives (such as (S)-propylene oxide or (S)-acyclic nucleosides).[1][2]

• Toxicological Mechanism: As a sulfonate ester, it acts as a direct-acting alkylating agent, classifying it as a Potentially Genotoxic Impurity (PGI) requiring strict control under ICH M7 guidelines.[2]

Chemical Mechanism of Action: Stereoselective Electrophilicity

The utility of (R)-2-TsO-1-PrOH lies in the distinct reactivity of its two oxygenated positions: the free primary hydroxyl (C1) and the secondary tosylate (C2).[1][2]

The Electrophilic Activation (C2)

The p-toluenesulfonyl (tosyl) group converts the poor leaving group (-OH) at C2 into an excellent leaving group (-OTs).[1][2] The conjugate base (p-toluenesulfonate anion) is highly stabilized by resonance, lowering the activation energy for nucleophilic attack.

• Reaction Type: Bimolecular Nucleophilic Substitution (

  ).[2]

• Stereochemical Outcome: Inversion of Configuration .[2]

  • Nucleophiles attack the C2 carbon from the backside (anti-bonding orbital

    ).

  • The (R)-configuration of the starting material is inverted to the (S)-configuration in the product.

Intramolecular Cyclization (Epoxide Formation)

In the presence of a base, (R)-2-TsO-1-PrOH undergoes an intramolecular Williamson ether synthesis.[1][2] This is a critical competing pathway during storage or synthesis.[2]

• Deprotonation: Base removes the proton from the C1 primary alcohol.

• Attack: The resulting C1 alkoxide attacks the C2 carbon.

• Result: Formation of (S)-Propylene Oxide .

  • Note: Even though the attack is intramolecular, it follows

    geometry, resulting in inversion at C2.

Visualization of Synthetic Pathways

The following diagram illustrates the divergent pathways determined by the reagent choice (Intermolecular Nucleophile vs. Base).

Caption: Divergent reactivity of (R)-2-TsO-1-PrOH. Path A (Green) yields acyclic (S)-products; Path B (Red) yields (S)-epoxides.[1][2]

Biological Mechanism of Action: Genotoxicity (Safety Profile)

For drug development professionals, the "mechanism" of greatest concern regarding this molecule is its interaction with DNA. Alkyl tosylates are alert structures for mutagenicity.[2]

DNA Alkylation Mechanism

As a strong electrophile, (R)-2-TsO-1-PrOH can react with nucleophilic centers on DNA bases without enzymatic activation (direct-acting mutagen).[1][2]

• Target: The

  position of Guanine is the most susceptible nucleophilic site in the major groove of DNA.

• Mechanism:

  • The

    lone pair of Guanine attacks the C2 carbon of the tosylate.

  • Displacement of the tosylate anion occurs.[3][4]

  • Consequence: The guanine base becomes alkylated (hydroxypropylated).[2] This destabilizes the N-glycosidic bond, leading to depurination (loss of the base) or mispairing during replication (G-C

    A-T transition), causing permanent mutations.

Visualization of Genotoxic Mechanism

Caption: Mechanism of DNA alkylation by sulfonate esters, leading to potential mutagenic events.[1][2]

Application in Drug Development (Tenofovir Context)

This molecule is a "chiral switch" used to access the correct stereochemistry for antiretroviral drugs like Tenofovir Disoproxil Fumarate (TDF) .

Synthetic Logic

Tenofovir requires an (R)-propyl linker.[1][2]

• Route A: Coupling Adenine with (R)-Propylene Carbonate .[1][2][5]

• Route B (Using Tosylates): If the synthesis starts with (S)-Lactate

  (S)-1,2-Propanediol (S)-2-TsO-1-PrOH , subsequent displacement by adenine (or phosphonate precursors) with inversion yields the required (R)-configuration in the final drug.[1][2]

  • Note: The prompt specifies the (R)-tosylate .[2] Using (R)-2-TsO-1-PrOH would yield (S)-Tenofovir derivatives (via inversion), which are generally the inactive enantiomers, or it is used to synthesize (S)-propylene oxide.[1][2]

Data Summary: Reactivity Profile

Parameter	Characteristic	Implication for Development
Leaving Group	p-Toluenesulfonate ( of conjugate acid ~ -2.[1][2]8)	Excellent leaving group; highly reactive toward nucleophiles.[2][6]
Chirality	(R)-Enantiomer	Inverts to (S) upon attack.[2] Retains (R) if reaction is at C1.[2]
Solubility	Soluble in DCM, THF, Ethyl Acetate	Compatible with standard organic synthesis solvents.
Stability	Hydrolytically sensitive	Must be stored under anhydrous conditions to prevent hydrolysis to diol.[2]
Toxicity	PGI (Class 2/3)	Must be controlled to ppm levels (TTC: 1.5 g/day ) in final API.

Experimental Protocols

Synthesis of (R)-2-TsO-1-PrOH (Regioselective)

Objective: Tosylate the secondary alcohol while leaving the primary alcohol free. This is chemically challenging as primary alcohols are more nucleophilic.[2] Strategy: Protection-Deprotection or Regioselective Catalysis.[1][2]

Protocol (via Monoprotection Strategy):

• Start: (R)-1,2-Propanediol.

• Protection: React with TBDMS-Cl (1.1 eq) and Imidazole in DCM at 0°C.

  • Selectivity: The bulky silyl group preferentially protects the primary C1-OH.[2]

• Tosylation: Treat the intermediate (1-O-TBDMS-(R)-propan-2-ol) with TsCl (1.2 eq), Pyridine, and DMAP (cat.) in DCM.

• Deprotection: Remove TBDMS group using TBAF in THF or dilute HCl/MeOH.[2]

• Purification: Column chromatography (Silica, Hexane/EtOAc).[2][7] Caution: Acidic silica can induce migration of the tosyl group.

Analytical Control (Chiral HPLC)

To ensure enantiomeric purity (ee) and quantify the PGI residue.

• Column: Chiralcel OD-H or AD-H (Amylose/Cellulose based).[1][2]

• Mobile Phase: n-Hexane : Isopropanol (90:10).[1][2]

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 254 nm (Strong absorption by Tosyl chromophore).[2]

• Validation: Limit of Quantitation (LOQ) must be established at ppm levels relative to the API dose if used in the final step.

References

• Gilead Sciences, Inc. (1999).[2] Process for the preparation of nucleotide phosphonates. US Patent 5,922,695.[2] (Describes the use of chiral propyl linkers in Tenofovir synthesis). Link

• European Medicines Agency (EMA). (2014).[2] ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. (Regulatory framework for alkyl tosylates).[2][3] Link

• Eder, E., et al. (2001). On the role of alkylating mechanisms... in genotoxicity and mutagenicity of alkylating methanesulfonates.[8] Chemico-Biological Interactions. (Mechanistic detail on sulfonate genotoxicity). Link

• Master Organic Chemistry.

  inversion mechanisms for sulfonates). Link

• PubChem. Compound Summary: (S)-2-(tosyloxy)propan-1-ol.[1][2] (Note: Enantiomer data used for physical property verification).[2] Link[2]

Sources

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• 2. (S)-(+)-2-(p-toluenesulfonate)-1,2-Propaniol | C10H14O4S | CID 10878959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Show how you would convert propan-1-ol to the following compounds... | Study Prep in Pearson+ [pearson.com]
• 4. Q16. Complete the following reaction and write its mechanism: Reaction 1.. [askfilo.com]
• 5. WO2016178162A1 - Synthesis of intermediates used in the manufacture of anti-hiv agents - Google Patents [patents.google.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. mdpi.com [mdpi.com]
• 8. On the role of alkylating mechanisms, O-alkylation and DNA-repair in genotoxicity and mutagenicity of alkylating methanesulfonates of widely varying structures in bacterial systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic data for (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

This technical guide details the spectroscopic characterization, synthesis, and structural validation of (R)-(-)-2-(p-Toluenesulfonate)-propan-1-ol (also known as (R)-2-Tosyloxypropan-1-ol).[1]

[1]

Executive Summary & Nomenclature Clarification

The compound specified, (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol , represents a specific regioisomer of propylene glycol monotosylate where the sulfonate ester is located at the secondary (C2) position, leaving the primary hydroxyl (C1) free.[1]

• IUPAC Name: (2R)-1-hydroxypropan-2-yl 4-methylbenzenesulfonate[1]

• Common Name: (R)-Propylene glycol 2-monotosylate[1]

• CAS Number: 69891-44-7 (R-isomer specific)[1]

• Molecular Formula:

  [2][3]

• Molecular Weight: 230.28 g/mol [2][3][4]

Critical Distinction: This molecule is chemically distinct from its more stable and common isomer, 1-(p-Toluenesulfonyloxy)propan-2-ol (primary tosylate).[1] Researchers must verify the regiochemistry using

H NMR, as commercial "propylene glycol monotosylate" is often a mixture or predominantly the primary isomer.

Synthetic Logic & Purity Profile

Direct tosylation of (R)-1,2-propanediol typically yields the primary tosylate (C1-OTs) due to steric accessibility.[1] To obtain the C2-tosylate (the target), a protection-deprotection strategy is required to ensure regiochemical integrity.[1]

Validated Synthetic Route (The "Trityl" Protocol)

To generate the C2-tosylate with high enantiomeric excess (ee) and regioselectivity, the following workflow is the industry standard:

• Protection: Selective tritylation of the primary alcohol of (R)-1,2-propanediol.[1]

• Activation: Tosylation of the secondary alcohol.

• Deprotection: Acidic removal of the trityl group.

Figure 1: Regioselective synthesis workflow preventing the formation of the thermodynamic primary tosylate.

Spectroscopic Characterization

The following data establishes the structural identity of the molecule. The diagnostic signal for the 2-tosylate is the downfield shift of the methine proton (H2) to ~4.8 ppm.

Nuclear Magnetic Resonance ( H NMR)

Solvent:

(Chloroform-d) | Frequency: 400 MHz[1][5]

Position	Type	(ppm)	Multiplicity	(Hz)	Assignment Logic
Ar-H	CH	7.80	Doublet (d)	8.3	Ortho to sulfonyl group (Deshielded)
Ar-H	CH	7.34	Doublet (d)	8.0	Meta to sulfonyl group
H-2	CH	4.75 - 4.85	Multiplet (m)	-	Diagnostic: Alpha to -OTs.[1] Shifts from ~3.9 (diol) to ~4.8.
H-1a, 1b		3.60 - 3.75	Multiplet (m)	-	Alpha to -OH.[1] Remains upfield relative to H-2.[1]
Ar-CH3		2.45	Singlet (s)	-	Characteristic Tosyl methyl group.[1]
OH	OH	2.10 - 2.50	Broad (br s)	-	Exchangeable (concentration dependent).[1]
H-3		1.32	Doublet (d)	6.4	Methyl group coupled to H-2.[1]

Carbon NMR ( C NMR)

Solvent:

| Frequency: 100 MHz

(ppm)	Carbon Type	Assignment
144.9	Quaternary C	Ar-C (Para to Sulfonyl)
133.8	Quaternary C	Ar-C (Ipso to Sulfonyl)
129.9	CH (Aromatic)	Meta carbons
127.9	CH (Aromatic)	Ortho carbons
79.8	CH (Methine)	C-2 (Alpha to OTs) - High shift confirms secondary substitution.[1]
65.5	(Methylene)	C-1 (Alpha to OH)
21.7		Tosyl Methyl
16.5		Propyl Methyl (C-3)

Infrared Spectroscopy (FT-IR)

Method: Neat film (ATR)[1]

• 3400 - 3500 cm⁻¹ (Broad): O-H stretching (Primary alcohol).[1]

• 2980, 2940 cm⁻¹: C-H stretching (Aliphatic).

• 1598 cm⁻¹: C=C Aromatic skeletal stretch.

• 1355 cm⁻¹ (Strong):

  - Asymmetric Sulfonate stretch.[1]

• 1175 cm⁻¹ (Strong):

  - Symmetric Sulfonate stretch.[1]

• 1190, 900 cm⁻¹: C-O-S and C-O-C vibrations.

Physical Properties[1][6]

• Physical State: Colorless to pale yellow viscous oil.

• Optical Rotation:

  to ( , ).[1]

  • Note: The (R)-enantiomer typically exhibits negative rotation, derived from D-Lactic acid or (R)-Propylene oxide precursors.[1]

• Stability: Prone to hydrolysis under basic conditions (forms (R)-propylene oxide) or acid-catalyzed migration of the tosyl group to the primary position (thermodynamic product).[1] Store at -20°C under Argon.

Structural Validation & Self-Check

To verify you have synthesized/purchased the correct regioisomer, perform the following "Self-Validating" checks:

• The "Shift Gap" Test (

  H NMR):

  • Target (2-OTs): The methine (CH) is > 4.7 ppm.[1][6] The methylene (

    ) is < 3.8 ppm.[5][6]

  • Impurity (1-OTs): The methine (CH) is ~4.0 ppm.[1] The methylene (

    ) is ~4.0 ppm.

  • If your spectrum shows a cluster of signals around 3.9-4.1 ppm, you likely have the primary tosylate or a mixture.[1]

• The Base Cyclization Test (Chemical Proof):

  • Treat a small aliquot with

    in ether.

  • The 2-tosylate (with free 1-OH) will rapidly cyclize to form (R)-Propylene Oxide (volatile, bp 34°C).[1]

  • The 1-tosylate (with free 2-OH) reacts much slower (formation of epoxide from secondary alkoxide is kinetically slower than from primary alkoxide).[1]

Figure 2: NMR diagnostic logic for distinguishing regioisomers.

References

• PubChem Compound Summary. (2025). [(2S)-1-hydroxypropan-2-yl] 4-methylbenzenesulfonate (Enantiomer Reference).[1][3] National Center for Biotechnology Information. [Link]

• Organic Syntheses. (n.d.). General Procedures for Tosylation of Alcohols. Organic Syntheses, Coll. Vol. 1-10. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. 1-(Tosyloxy)-2-propanol | C10H14O4S | CID 10998810 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-(+)-2-(p-toluenesulfonate)-1,2-Propaniol | C10H14O4S | CID 10878959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. rsc.org [rsc.org]
• 6. chemlab.truman.edu [chemlab.truman.edu]

Analytical Strategies for the Enantiomeric Purity Determination of (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol Derivatives

Executive Summary & Chemical Nomenclature

In the development of chiral Active Pharmaceutical Ingredients (APIs), the stereochemical fidelity of building blocks is non-negotiable. The compound colloquially referred to as (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol typically designates the mono-tosylated derivatives of 1,2-propanediol—specifically (R)-(-)-1-tosyloxy-2-propanol or (R)-(-)-2-tosyloxy-1-propanol . These chiral synthons are pivotal in the synthesis of critical therapeutics, including antiretrovirals (e.g., Tenofovir) and β-blockers (e.g., Bisoprolol)[1].

As a Senior Application Scientist, I approach enantiomeric purity not merely as a regulatory checkbox, but as a mechanistic imperative. A deviation in the enantiomeric excess (

) of the starting tosylate directly translates to chiral impurities in the final API, which can drastically alter pharmacokinetics, efficacy, and toxicity profiles. This whitepaper outlines the authoritative, self-validating analytical frameworks required to quantify the enantiomeric purity of these chiral tosylates.

Mechanistic Grounding: The Causality of Chiral Purity

Why is the enantiomeric purity of a chiral tosylate so critical? The

-toluenesulfonate (tosylate) group is an exceptional leaving group due to the resonance stabilization of its conjugate base. In downstream API synthesis, this chiral center typically undergoes a nucleophilic substitution ( ) reaction.

The

mechanism dictates a strict Walden inversion of stereochemistry[2]. If the starting material is the pure (R)-enantiomer, the nucleophile will attack from the backside, yielding 100% of the (S)-enantiomer. However, if the starting material contains even 2% of the (S)-tosylate impurity, the resulting API will contain 2% of the (R)-enantiomer impurity. Because regulatory bodies (ICH Q6A) enforce strict limits on chiral impurities (often <0.1%), the analytical method used to release the starting tosylate must possess high sensitivity, precision, and an orthogonal validation mechanism.

Figure 1: Stereochemical pathway of SN2 inversion highlighting the requirement for high %ee.

Core Analytical Methodologies

To establish a self-validating system, we employ two orthogonal techniques: Chiral High-Performance Liquid Chromatography (HPLC) as the primary quantitative method, and Nuclear Magnetic Resonance (NMR) with Chiral Derivatizing Agents (CDAs) as the secondary confirmatory method.

Method A: Chiral HPLC (The Gold Standard)

Chiral HPLC resolves enantiomers through the formation of transient diastereomeric complexes between the analyte and a Chiral Stationary Phase (CSP). For propanediol tosylates, derivatized polysaccharide columns—such as Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) or Chiralpak AD-H (amylose equivalent)—are the industry standard[1]. The chiral recognition mechanism relies on a combination of hydrogen bonding (via the carbamate linkages),

interactions (from the phenyl rings), and dipole stacking.

Method B: H-NMR with Mosher's Acid Derivatization

When HPLC standards are unavailable or peak co-elution is suspected, NMR provides an orthogonal truth. Because enantiomers have identical NMR spectra in an achiral environment, we must convert them into covalent diastereomers. By reacting the free hydroxyl group of the propanediol tosylate with enantiopure (R)-

-methoxy- -trifluoromethylphenylacetyl chloride (Mosher's acid chloride, MTPA-Cl), we generate diastereomeric esters[3]. These diastereomers exhibit distinct chemical shifts ( ) in H and F NMR, allowing for direct integration and calculation.

Figure 2: Workflow for Orthogonal Enantiomeric Purity Validation.

Step-by-Step Experimental Protocols

Protocol 1: Chiral HPLC Analysis (Self-Validating Workflow)

This protocol utilizes an isocratic normal-phase system to ensure maximum reproducibility.[4]

• Mobile Phase Preparation: Prepare a mixture of HPLC-grade

  -hexane and isopropanol (typically 90:10 v/v). Degas via ultrasonication for 15 minutes.

• Column Equilibration: Install a Chiralcel OD-H column (250 mm × 4.6 mm, 5 µm). Purge the system with the mobile phase at a flow rate of 1.0 mL/min until the baseline stabilizes (approx. 45 minutes) at 25°C.

• System Suitability Testing (SST) - Critical Step:

  • Inject 10 µL of a racemic reference standard of the tosylate (1 mg/mL).

  • Verify that the resolution (

    ) between the (R) and (S) peaks is . If , adjust the isopropanol modifier concentration (e.g., to 95:5 v/v) to increase retention time and resolution.

• Sample Preparation: Dissolve the (R)-(-)-tosylate sample in the mobile phase to a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Data Acquisition: Inject 10 µL of the sample. Monitor the eluent using a UV detector at 220 nm and 254 nm.

• Quantification: Integrate the areas of the (R) and (S) peaks. Calculate the enantiomeric excess using the formula:

Protocol 2: NMR Derivatization (Mosher's Method)

This protocol ensures quantitative conversion to prevent kinetic resolution artifacts.[3]

• Sample Drying: A residual moisture check is critical, as water will hydrolyze the Mosher's acid chloride. Dry 10 mg of the (R)-(-)-tosylate sample under high vacuum for 2 hours.

• Reaction Setup: Dissolve the dried sample in 0.5 mL of anhydrous deuterated chloroform (

  ) in a dry NMR tube flushed with argon.

• Reagent Addition: Add 3.0 equivalents of anhydrous pyridine, followed by 1.5 equivalents of (R)-(-)-MTPA-Cl.

• Incubation & Conversion Check: Seal the tube and agitate at room temperature for 1 hour. Acquire a preliminary

  H-NMR spectrum to ensure the starting material's carbinol proton signal has completely shifted, indicating 100% conversion.

• Data Acquisition & Integration: Acquire a high-resolution

  H-NMR (at least 400 MHz, preferably 600 MHz) and F-NMR spectrum.

• Quantification: Identify the distinct diastereomeric signals (e.g., the methoxy protons of the Mosher ester or the

  fluorine signals). Integrate the major and minor peaks to calculate the .

Quantitative Data Presentation

The following table summarizes the performance metrics and operational parameters of the two orthogonal methods, allowing scientists to select the appropriate technique based on project phase (e.g., high-throughput screening vs. final API release).

Parameter	Chiral HPLC (Chiralcel OD-H)	H/ F NMR (Mosher's Ester)
Primary Mechanism	Transient diastereomeric complexation	Covalent diastereomer formation
Limit of Detection (LOD)	~0.05% (UV Detection)	~1.0 - 2.0% (Signal-to-Noise dependent)
Limit of Quantitation (LOQ)	~0.1%	~3.0%
Typical Run Time	15 - 30 minutes per sample	1 hour (reaction) + 10 min (acquisition)
Resolution ( )	> 2.0 (Baseline separation)	> 1.5 (Chemical shift dependent)
Destructive?	No (Sample can be recovered)	Yes (Sample is permanently derivatized)
Key Advantage	High sensitivity; Regulatory gold standard	Absolute structural proof; No chiral standards needed
Primary Limitation	Requires specific chiral columns	Lower sensitivity for trace enantiomers (<1%)

Conclusion

Determining the enantiomeric purity of (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol derivatives requires a rigorous, self-validating analytical approach. While Chiral HPLC remains the regulatory gold standard due to its superior Limit of Quantitation (LOQ) and baseline resolution capabilities, orthogonal validation via Mosher's ester NMR provides undeniable structural confirmation. By strictly adhering to System Suitability Testing (SST) and complete derivatization checks, analytical scientists can guarantee the stereochemical integrity of these critical building blocks, thereby safeguarding the efficacy of the final API.

References

• Majerić Elenkov, M., et al. (2022). Chemoenzymatic Protocol for the Synthesis of Enantiopure β-Blocker (S)-Bisoprolol. MDPI Molecules. Available at:[Link][1]

• Bolchi, C., et al. (2018). 1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition of amino acid benzyl esters, chirons susceptible to easy racemization. ResearchGate / AIR Unimi. Available at:[Link][3]

• Minguillón, C., et al. (1996). Comparative Evaluation of Four Detectors in the High-Performance Liquid Chromatographic Analysis of Chiral Nonaromatic Alcohols. Oxford University Press. Available at:[Link][4]

• NIH / PMC. (2026). Stereospecific Transition-Metal-Free Alkylation of Chiral Non-Racemic Secondary Tosylates with Cyanohydrins. National Institutes of Health. Available at:[Link][2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Stereospecific Transition‐Metal‐Free Alkylation of Chiral Non‐Racemic Secondary Tosylates with Cyanohydrins: Convenient Access to Enantiomerically Enriched α‐Tertiary Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]

(R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol safety and handling

An In-Depth Technical Guide on the Safety and Handling of (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

Executive Summary

(R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol (also referred to as (R)-2-Tosyloxypropan-1-ol or (R)-Propylene glycol 2-monotosylate) is a high-value chiral building block used in the synthesis of enantiopure pharmaceuticals. However, its utility is counterbalanced by significant safety risks. As a sulfonate ester, it is classified as a Potential Genotoxic Impurity (PGI) and a potent alkylating agent. Furthermore, the presence of a vicinal hydroxyl group renders it chemically labile; under basic conditions, it cyclizes to form (R)-propylene oxide, a volatile carcinogen.

This guide provides a rigorous, self-validating framework for handling this compound, moving beyond generic safety advice to address specific chemical reactivities and toxicological thresholds.

Chemical Identity & Physicochemical Properties

Understanding the molecular architecture is the first step in safety. The compound is a mono-tosylate of 1,2-propanediol where the secondary hydroxyl is sulfonated, leaving the primary hydroxyl free.

Structure: The molecule features a good leaving group (tosylate) at the chiral center (C2) and a nucleophilic hydroxyl group at C1. This proximity facilitates intramolecular displacement (Payne rearrangement-like cyclization).

Property	Description
Chemical Name	(R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol
Synonyms	(R)-2-Tosyloxypropan-1-ol; (R)-Propylene glycol 2-tosylate
Molecular Formula	C₁₀H₁₄O₄S
Molecular Weight	230.28 g/mol
Physical State	Viscous oil or low-melting solid (often waxy)
Chirality	(R)-enantiomer (leads to inversion upon displacement)
Solubility	Soluble in DCM, Ethyl Acetate, DMSO; sparingly soluble in water (hydrolyzes)
Reactivity Alert	Base-sensitive: Cyclizes to Propylene Oxide (volatile carcinogen). Moisture-sensitive: Hydrolyzes to p-Toluenesulfonic acid (strong acid).

Hazard Assessment & Toxicology

Genotoxicity (The Core Hazard)

Alkyl tosylates are direct-acting alkylating agents. They can transfer the alkyl group to DNA bases (e.g., N7-guanine), leading to mutagenesis.

• Classification: Mutagenic (Ames Positive) / PGI.

• Threshold of Toxicological Concern (TTC): For pharmaceutical impurities, the default limit is 1.5 µ g/day for lifetime exposure (ICH M7 guidelines).

• Occupational Exposure Band (OEB): Typically OEB 4 or 5 (Control limit < 1-10 µg/m³).

Chemical Instability Risks

The primary safety oversight with this specific compound is the risk of unintended cyclization .

• Mechanism: If the pH rises > 8 (e.g., during aqueous workup or improper neutralization), the primary hydroxyl deprotonates and displaces the tosylate.

• Result: Formation of (R)-Propylene Oxide , a highly volatile (BP: 34°C), flammable, and carcinogenic gas/liquid.

• Implication: Never use strong caustic bases (NaOH, KOH) for cleaning spills unless the intent is to generate and trap the epoxide in a closed system.

Engineering Controls & Containment Strategy

The containment strategy is dictated by the quantity handled and the physical state (solid/oil).

Hierarchy of Controls (Visualized)

Figure 1: Decision matrix for containment based on scale. Note the escalation to isolators for larger quantities due to PGI status.

Safe Handling Protocols

Weighing and Transfer

• Technique: Use the "weigh-by-difference" method in a closed vessel to minimize open exposure.

• Solvent Dampening: If the material is a solid, pre-wetting with the reaction solvent (e.g., DCM) inside the containment enclosure can prevent dust generation.

• Tools: Use disposable plastic spatulas. Avoid metal spatulas if the material is dry, as friction can generate static charge, dispersing the potent dust.

Reaction Setup

• Inert Atmosphere: Always handle under Nitrogen or Argon. Moisture triggers hydrolysis, releasing p-Toluenesulfonic acid (TsOH), which is corrosive.

• Temperature: Maintain low temperatures (0°C to RT) during addition. Exotherms can trigger decomposition.

Emergency Response & Decontamination

Standard spill kits are insufficient because they often contain universal absorbents without neutralizing agents. For alkyl tosylates, chemical neutralization is required.

The "Do Not" Rule: DO NOT use strong bases (NaOH, KOH) or ammonia for initial cleanup. This will generate Propylene Oxide, turning a solid/liquid spill into a gas hazard.

Decontamination Chemistry

The goal is to cleave the tosylate bond using a "soft" nucleophile that does not deprotonate the hydroxyl group, or to trap the alkyl group.

Recommended Decon Solution:

• Solution: 10% Sodium Thiosulfate (Na₂S₂O₃) in water/methanol (1:1).

• Mechanism: The thiosulfate anion (S₂O₃²⁻) is a potent nucleophile that displaces the tosylate group, forming a non-genotoxic Bunte salt.

• Reaction Time: Allow at least 30 minutes of contact time.

Decontamination Workflow (Visualized)

Figure 2: Decontamination workflow emphasizing the use of Thiosulfate to form stable Bunte salts rather than volatile epoxides.

Storage and Stability

• Temperature: Store at -20°C . Thermal degradation can be autocatalytic (acid generated promotes further decomposition).

• Atmosphere: Store under Argon or Nitrogen.

• Container: Tightly sealed glass vials with Teflon-lined caps. Avoid metal containers.

• Shelf Life: Re-test purity every 6 months. Look for the formation of TsOH (increase in acidity) or Propylene Oxide (if stored improperly).

References

• European Medicines Agency (EMA). "Guideline on the Limits of Genotoxic Impurities." Committee for Medicinal Products for Human Use (CHMP), 2006. Link

• International Council for Harmonisation (ICH). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk (M7)." ICH Harmonised Guideline, 2017. Link

• Teasdale, A., & Elder, D. "Analytical Control Strategies for Mutagenic Impurities: Current Industry Practice." Trends in Analytical Chemistry, 2018. Link

• Delaney, E. J. "An Impact Analysis of the Application of the Threshold of Toxicological Concern (TTC) Concept to Genotoxic Impurities." Regulatory Toxicology and Pharmacology, 2007. Link

• Snodin, D. J. "Genotoxic Impurities: From Structural Alerts to Qualification." Organic Process Research & Development, 2010. Link

Protocols & Analytical Methods

Synthesis of chiral epoxides from (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

Protocol: Conversion of (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol to (S)-(-)-Propylene Oxide

Executive Summary & Strategic Importance

Chiral epoxides are linchpins in the synthesis of enantiopure pharmaceuticals, serving as electrophilic building blocks for nucleophilic ring-opening reactions. This application note details the stereospecific synthesis of (S)-(-)-propylene oxide (CAS: 16088-62-3) from (R)-(-)-2-(p-toluenesulfonyloxy)-1-propanol .

Unlike direct oxidation methods (e.g., Jacobsen or Sharpless epoxidation) which rely on catalyst facial selectivity, this protocol leverages the chiral pool strategy . By utilizing a precursor with a pre-installed stereocenter, the reaction proceeds via an intramolecular

mechanism, guaranteeing high enantiomeric excess (ee) through predictable stereochemical inversion.

Key Technical Advantages:

• Stereochemical Fidelity:

  conservation of enantiomeric purity via Walden inversion.

• Scalability: Reagents (NaH, THF) are amenable to kilogram-scale adaptation.

• Atom Economy: Direct cyclization eliminates the need for heavy metal catalysts.

Mechanistic Insight & Stereochemistry

The transformation is a base-mediated intramolecular Williamson ether synthesis. The reaction is driven by the formation of a primary alkoxide at C1, which performs a backside nucleophilic attack on the C2 carbon bearing the tosylate leaving group.

Critical Stereochemical Outcome:

• Substrate: (R)-Configuration at C2.

• Mechanism: Concerted

  displacement.

• Product: (S)-Configuration (Inversion).

Pathway Visualization

The following diagram illustrates the mechanistic flow and the critical inversion step.

Figure 1: Mechanistic pathway showing the base-promoted conversion of the halohydrin equivalent to the epoxide with stereochemical inversion.

Experimental Protocol

Safety Warning: Propylene oxide is a volatile carcinogen (bp 34°C) and highly flammable. All operations must be conducted in a fume hood. Glassware must be free of cracks to prevent pressure failure.

3.1 Materials & Reagents

Reagent	Role	Equiv.	Notes
(R)-2-Tosyloxypropan-1-ol	Substrate	1.0	Dried under vacuum before use.
Sodium Hydride (60% in oil)	Base	1.2	Washed with hexanes if oil removal is desired.
Tetrahydrofuran (THF)	Solvent	N/A	Anhydrous; distilled from Na/benzophenone.
Ammonium Chloride (sat.[1] aq.)	Quench	N/A	For neutralizing excess base.

3.2 Step-by-Step Methodology

Step 1: Reactor Setup

• Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

• Maintain a positive pressure of nitrogen throughout the reaction.

Step 2: Base Preparation

• Charge the flask with Sodium Hydride (1.2 equiv).

• Optional: Wash NaH with anhydrous hexanes (3 x 10 mL) to remove mineral oil. Decant the supernatant carefully.

• Suspend the NaH in anhydrous THF (concentration ~0.2 M relative to substrate).

• Cool the suspension to 0°C using an ice/water bath.

Step 3: Substrate Addition

• Dissolve (R)-2-tosyloxypropan-1-ol (1.0 equiv) in a minimal amount of anhydrous THF.

• Transfer the solution to the addition funnel.

• Add the substrate solution dropwise over 30 minutes. Note: Gas evolution (

  ) will be observed. Control addition rate to manage foaming.

Step 4: Cyclization

• Allow the reaction to warm to room temperature (20-25°C).

• Stir for 2–4 hours.

• Monitoring: Monitor by TLC (Silica, Hexane/EtOAc) or GC. The starting tosylate spot (

  ) should disappear.

Step 5: Workup & Isolation (Critical Step) Due to the low boiling point of Propylene Oxide (34°C), standard rotary evaporation will result in product loss.

• Cool the mixture to 0°C.

• Quench carefully with saturated

  solution.

• Transfer to a separatory funnel and separate phases.

• Extract the aqueous layer with Diethyl Ether (

  ) (3 x 20 mL). Ether is preferred over DCM due to ease of subsequent distillation.

• Dry combined organics over anhydrous

  or at 0°C. Filter.

• Distillation: Equip the flask with a short-path distillation head (Vigreux column recommended). Distill the product directly from the extract at atmospheric pressure.

  • Fraction 1: Ether (34-36°C).

  • Fraction 2: (S)-Propylene Oxide (33-35°C). Note: Co-distillation with ether is common; for high purity, fractional distillation is required.

Data Interpretation & Quality Control

4.1 Stereochemical Verification

The optical rotation is the primary rapid indicator of stereochemical success.

Parameter	Value	Condition	Interpretation
Starting Material Rotation			Confirms (R)-configuration of precursor.
Product Rotation		Neat	Confirms (S)-configuration .
Literature Reference		Neat	Corresponds to the (R)-enantiomer (opposite).

Note: If the rotation is positive, the reaction mechanism may have shifted (e.g., attack at C1), or the starting material was mislabeled.

4.2 Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Product volatility	Do not use rotovap. Use fractional distillation. Keep receiving flask at -78°C.
Incomplete Conversion	"Wet" solvent	Water quenches the alkoxide before cyclization. Ensure THF is strictly anhydrous.
Racemization	Acidic conditions	Epoxides open/scramble in acid. Ensure workup is neutral/basic.

References

• ChemicalBook. (S)-(-)-Propylene oxide Properties and Data. Retrieved from

• National Institute of Standards and Technology (NIST). Propylene oxide Gas Phase Thermochemistry. Retrieved from

• Master Organic Chemistry. Epoxide Ring Opening and Stereochemistry. Retrieved from

• Sigma-Aldrich. (S)-(-)-Propylene oxide Product Specification. Retrieved from [2]

• PubChem. Propylene Oxide Compound Summary. Retrieved from

Sources

• 1. PROPYLENE OXIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. (S)-(-)-氧化丙烯 99% | Sigma-Aldrich [sigmaaldrich.com]

Application Note: High-Fidelity Nucleophilic Substitution &amp; Cyclization Protocols for (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol

Executive Summary

(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (CAS: 69891-44-7), also known as (R)-2-tosyloxy-1-propanol, is a critical chiral synthon in the synthesis of enantiopure pharmaceuticals, particularly antiretrovirals, beta-blockers, and antibiotics. Unlike simple alkyl tosylates, this substrate possesses a vicinal primary hydroxyl group that dictates its reactivity profile.

This application note details the two dominant reaction pathways for this substrate:

• Intramolecular Cyclization: The rapid formation of (S)-propylene oxide (inversion of configuration).

• Tandem Displacement: A "one-pot" sequence utilizing the epoxide intermediate to install nucleophiles at the C1 position with high regiocontrol.

Key Technical Insight: Direct intermolecular

displacement at the secondary C2 position is kinetically disfavored compared to the intramolecular attack by the adjacent C1-hydroxyl group. Therefore, successful "substitution" protocols almost invariably proceed via an in situ epoxide intermediate.

Substrate Profile & Handling

Property	Specification	Handling Implication
Structure	(R)-CH₃CH(OTs)CH₂OH	C2-Secondary Tosylate; C1-Primary Alcohol
Stereochemistry	(R)-Enantiomer	Precursor to (S)-Epoxides (Inversion)
Physical State	Viscous Oil / Low-melting Solid	Hygroscopic; store under Argon/N₂
Storage Temp	-20°C	Prone to hydrolysis/cyclization at RT
Solubility	DCM, THF, MeOH, Toluene	Poor solubility in non-polar alkanes

Critical Handling Protocol:

• Moisture Control: The tosyl group is hydrolytically unstable in the presence of moisture and trace acid/base. All reagents must be dried (<50 ppm water).

• Thermal Stability: Do not heat above 40°C without buffering; spontaneous cyclization to propylene oxide can occur, leading to pressurization of closed vessels.

Reaction Pathways & Mechanistic Logic[4][5][6][7]

The reactivity of (R)-2-tosyloxy-1-propanol is defined by the competition between intermolecular nucleophilic attack and intramolecular neighboring group participation.

Mechanistic Flowchart

The following diagram illustrates the stereochemical outcome of the primary reaction pathways. Note the double inversion logic is not applicable here; instead, we observe Inversion

Retention (Regioselective opening).

Caption: Pathway A (Solid Line) represents the dominant "Epoxide Route" yielding (S)-configured products. Path B (Dashed) is kinetically suppressed.

Protocol A: Synthesis of (S)-Propylene Oxide

Objective: High-yield conversion to (S)-propylene oxide (chiral purity >98% ee). Mechanism: Intramolecular Williamson Ether Synthesis.

Materials

• Substrate: (R)-2-Tosyloxy-1-propanol (1.0 equiv)

• Base: Anhydrous Potassium Carbonate (

  , 1.5 equiv)

• Solvent: Methanol (anhydrous) or THF/Water mix (if distillation is planned)

Step-by-Step Methodology

• Preparation: Charge a flame-dried round-bottom flask with (R)-2-tosyloxy-1-propanol (10 mmol, 2.30 g) and a magnetic stir bar.

• Solvation: Dissolve in anhydrous Methanol (50 mL). Cool to 0°C using an ice bath.

• Cyclization: Add

  (15 mmol, 2.07 g) in a single portion.

• Reaction: Stir vigorously at 0°C for 30 minutes, then allow to warm to room temperature (20-25°C).

  • Checkpoint: Monitor by TLC (Hexane/EtOAc 1:1). The tosylate spot (

    ) should disappear; the epoxide is volatile and may not stain well.

• Work-up (Distillation Method - Recommended for purity):

  • Due to the volatility of propylene oxide (bp 34°C), do not use rotary evaporation.

  • Equip the flask with a short-path distillation head.

  • Gently heat the mixture (bath temp 45-50°C) and collect the distillate (bp 33-35°C) into a receiving flask cooled to -78°C.

• Yield Calculation: Weigh the distillate. Expected yield: 85-92%.

  • Stereochemistry: The product is (S)-Propylene Oxide .[1]

Protocol B: Tandem Nucleophilic Substitution (Azidolysis)

Objective: Synthesis of (S)-1-Azido-2-propanol (Precursor to chiral amines/oxazolidinones). Context: This protocol generates the epoxide in situ and immediately opens it with azide, avoiding the isolation of the volatile epoxide.

Materials

• Substrate: (R)-2-Tosyloxy-1-propanol (1.0 equiv)

• Nucleophile: Sodium Azide (

  , 2.0 equiv)

• Base/Catalyst: Calcium Hydroxide (

  ) or mild carbonate.

• Solvent: DMF/Water (9:1)

Step-by-Step Methodology

• Dissolution: Dissolve (R)-2-tosyloxy-1-propanol (5.0 g, 21.7 mmol) in DMF (40 mL).

• Activation: Add

  (2.8 g, 43.4 mmol) followed by (0.5 equiv) to scavenge protons and facilitate initial closure.

  • Note: While azide is nucleophilic, the reaction rate is significantly enhanced by the transient formation of the epoxide.

• Heating: Heat the mixture to 60°C for 6–8 hours.

  • Mechanistic Note: The base closes the ring to (S)-epoxide. The Azide ion attacks the less hindered C1 carbon of the epoxide.

• Quench: Cool to room temperature. Pour into cold water (150 mL).

• Extraction: Extract with Diethyl Ether (

  mL).

  • Safety: Azides are potentially explosive. Do not concentrate to dryness if heavy metal impurities are suspected. Use rotary evaporation with a shield.

• Purification: Flash chromatography (Silica, 10-30% EtOAc in Hexanes).

• Characterization:

  • Product: (S)-1-Azido-2-propanol .

  • Stereochemical Outcome: The C2 center retains the oxygen atom.[2] The configuration flips from (R)-Tosylate

    (S)-Epoxide. The C2 center is not inverted during the ring opening. Thus, the final product is (S).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Product volatility	Use a dry-ice trap during distillation. Do not use vacuum.
Racemization	Acidic conditions	Ensure reaction pH remains >8. Acid catalyzes non-regioselective ring opening.
Incomplete Reaction	Old Tosylate	Check substrate purity via NMR. Hydrolyzed tosylate (TsOH) inhibits the reaction.
Regioisomer Contamination	Attack at C2	Use less sterically hindered nucleophiles. Ensure temperature does not exceed 65°C.

References

• Substrate Identific

  • PubChem.[3][4] (S)-(+)-2-(p-toluenesulfonate)-1,2-Propanediol (Enantiomer Record). National Library of Medicine.

• Epoxide Form

  • Organic Syntheses, Coll. Vol. 7, p.117 (1990); Vol. 63, p.140 (1985).
  • BenchChem. Application Notes: Nucleophilic Substitution Reactions Using Tosyl Groups.

• Regioselectivity in Ring Opening

  • Sigma-Aldrich. (S)-(-)

• Mechanistic Grounding (Neighboring Group Particip

  • Chemistry LibreTexts.

Sources

• 1. (S)-(-)-Propylene oxide 99 16088-62-3 [sigmaaldrich.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. (S)-(+)-2-(p-toluenesulfonate)-1,2-Propaniol | C10H14O4S | CID 10878959 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. p-Toluenesulfonic acid, 2-propynyl ester | C10H10O3S | CID 22547 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Strategic Protection of (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

Part 1: Executive Summary & Strategic Analysis

The Stability Paradox

(R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol (CAS: 69891-44-7) represents a classic "tipping point" intermediate in chiral pool synthesis. It contains two reactive centers in close proximity:

• C1-OH (Primary Alcohol): A nucleophile.

• C2-OTs (Secondary Tosylate): An excellent leaving group on a chiral center.

The Challenge: Standard alcohol protection protocols typically employ basic conditions (e.g., NaH/Benzyl bromide). However, deprotonation of the C1-hydroxyl group at pH > 10 triggers an immediate intramolecular

attack on C2. This displaces the tosylate and forms (R)-propylene oxide , destroying the desired linear scaffold and potentially eroding optical purity if the ring opens non-selectively later.

The Solution: This guide details three "Base-Avoidance" protocols designed to protect the primary alcohol while leaving the sensitive tosylate intact.

Visualizing the Failure Mode

The following diagram illustrates the divergent pathways. The "Red Path" represents the failure mode (epoxide formation), while the "Green Path" represents successful protection.

Figure 1: Mechanistic divergence. Strong bases trigger cyclization; acidic/neutral conditions favor linear protection.

Part 2: Detailed Protocols

Protocol A: Silyl Protection (TBDMS)

Mechanism: Steric shielding via Silyl Ether formation. Reagent Choice: We utilize TBDMS-OTf (Triflate) with 2,6-Lutidine .[1]

• Why not TBDMSCl/Imidazole? While imidazole (pKa ~7) is often mild enough, it can occasionally promote migration or slow cyclization in sensitive substrates. 2,6-Lutidine is a non-nucleophilic, sterically hindered base that neutralizes the triflic acid by-product without ever generating an alkoxide species.

Materials

• Substrate: (R)-2-(p-Toluenesulfonate)-1,2-propanol (1.0 equiv)

• Reagent: tert-Butyldimethylsilyl trifluoromethanesulfonate (TBDMS-OTf) (1.1 equiv)

• Base: 2,6-Lutidine (1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)[2]

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask under Nitrogen (

  ). Add the substrate (e.g., 10 mmol, 2.30 g) and dissolve in anhydrous DCM (50 mL, 0.2 M).

• Cooling: Cool the solution to -78°C . This low temperature is critical to suppress any kinetic side reactions.

• Base Addition: Add 2,6-Lutidine (15 mmol, 1.75 mL) dropwise. Stir for 5 minutes.

• Silylation: Add TBDMS-OTf (11 mmol, 2.53 mL) dropwise over 10 minutes.

  • Note: Fuming liquid; handle with care.

• Reaction: Stir at -78°C for 30 minutes, then allow to warm to 0°C over 1 hour. Monitor by TLC (Hexane/EtOAc 4:1). The starting material (

  ~0.2) should disappear, replaced by the silyl ether ( ~0.6).

• Quench: Pour the mixture into cold saturated

  solution.

• Workup: Extract with DCM (3x). Wash combined organics with 0.5M ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  (to remove lutidine), water, and brine. Dry over .[3][4]

• Purification: Flash chromatography (Silica, 0-10% EtOAc in Hexanes).

Protocol B: Acid-Catalyzed Benzylation (The "Imidate" Method)

Mechanism: Protonation of an imidate activates it as an electrophile, allowing the neutral alcohol to attack. Reagent Choice: Benzyl Trichloroacetimidate + catalytic TMS-OTf .[3]

• Why not Benzyl Bromide/NaH? As established, NaH is forbidden. This method installs the robust Benzyl (Bn) group under strictly acidic conditions.

Materials

• Substrate: (R)-2-(p-Toluenesulfonate)-1,2-propanol (1.0 equiv)

• Reagent: Benzyl 2,2,2-trichloroacetimidate (1.2 equiv)

• Catalyst: Trimethylsilyl trifluoromethanesulfonate (TMS-OTf) (0.05 equiv) OR Triflic Acid (TfOH)

• Solvent: Cyclohexane/DCM (2:1 ratio)

Step-by-Step Methodology

• Dissolution: Dissolve substrate (10 mmol) and Benzyl trichloroacetimidate (12 mmol, 3.03 g) in a mixture of Cyclohexane (40 mL) and DCM (20 mL).

  • Tip: The mixed solvent system precipitates the trichloroacetamide by-product, aiding purification.

• Catalysis: Under

  at room temperature, add TMS-OTf (0.5 mmol, 90 L).

• Reaction: Stir at 20-25°C for 4-12 hours. A white precipitate (trichloroacetamide) will form.

• Filtration: Filter the reaction mixture through a Celite pad to remove the amide by-product.

• Quench: Wash the filtrate with saturated

  .

• Purification: Concentrate and purify via column chromatography.

  • Caution: Ensure the silica gel is neutralized (pre-wash with 1%

    ) to prevent acid-catalyzed deprotection or migration during purification.

Protocol C: Acetal Protection (THP)

Mechanism: Acid-catalyzed addition to a vinyl ether. Reagent Choice: 3,4-Dihydro-2H-pyran (DHP) + PPTS .

• Context: This is the most economical method but creates a diastereomeric mixture (new chiral center at the THP acetal), which complicates NMR analysis.

Step-by-Step Methodology

• Setup: Dissolve substrate (10 mmol) in anhydrous DCM (50 mL).

• Additions: Add DHP (15 mmol, 1.37 mL) followed by Pyridinium p-toluenesulfonate (PPTS) (0.5 mmol, 125 mg).

• Reaction: Stir at Room Temperature for 4 hours.

• Workup: Dilute with Ether, wash with half-saturated brine.

• Outcome: Quantitative conversion is common. The product is stable to basic conditions used in subsequent nucleophilic displacements of the tosylate.

Part 3: Quality Control & Validation

Data Summary Table

Parameter	Substrate (Unprotected)	Product (TBDMS-Protected)	Product (Benzyl-Protected)
Molecular Weight	230.28	344.55	320.41
Appearance	Viscous Oil / Low melting solid	Colorless Oil	Colorless Oil
Typical Yield	N/A	92-96%	85-90%
Key NMR Feature	3.5-3.7 (m, 2H, -CH2OH)	0.05 (s, 6H, Si-Me)	4.5 (s, 2H, Ph-CH2-)
Stability Risk	High (Base sensitive)	High (Acid sensitive)	Very High Stability

Validation Workflow

To confirm you have successfully protected the alcohol without racemizing the C2 center or forming the epoxide:

• 1H NMR Check:

  • Look for the C2-H signal (proton attached to the OTs group). In the epoxide, this signal shifts upfield significantly. In the protected linear tosylate, it remains deshielded (

    4.6 - 4.9 ppm).

  • Epoxide Flag: If you see multiplets at

    2.4-3.0 ppm, you have formed the epoxide.

• Optical Rotation:

  • Compare

    to literature values. A significant drop in magnitude often indicates racemization (via transient epoxide opening/closing).

• HPLC (Chiral):

  • Column: Chiralcel OD-H or AD-H.

  • Mobile Phase: Hexane/IPA (90:10).

  • Verify enantiomeric excess (ee) > 98%.[5]

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (The definitive guide on TBDMS and Benzyl protection stability).

• Eckenberg, P.; Groth, U.; Huhn, T.; Richter, N.; Schmeck, C. "A Useful Application of Benzyl Trichloroacetimidate for the Benzylation of Alcohols." Tetrahedron1993 , 49, 1619-1624.[6]

• Corey, E. J.; Cho, H.; Rücker, C.; Hua, D. H. "Studies with trialkylsilyltriflates: new syntheses and applications."[1] Tetrahedron Letters1981 , 22, 3455-3458.[1] (Foundation for the TBDMS-OTf/Lutidine protocol).

• Widmer, U. "The Synthesis of (R)- and (S)-Propylene Oxide." Synthesis1987 , 568-570. (Describes the base-catalyzed cyclization mechanism to be avoided).

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAS RN 107-98-2 | Fisher Scientific [fishersci.com]
• 6. kops.uni-konstanz.de [kops.uni-konstanz.de]

Application Note: Reaction Conditions for (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol

Executive Summary

(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (CAS: 69891-44-7), also known as (R)-2-tosyloxypropan-1-ol, is a high-value chiral synthon used primarily for stereochemical inversion strategies. Unlike its primary tosylate counterpart, this compound features a reactive sulfonate ester at the chiral secondary carbon and a free primary hydroxyl group.

This unique architecture dictates its two primary reaction pathways:

• Intramolecular Cyclization: Rapid formation of (S)-Propylene Oxide under basic conditions (stereochemical inversion).

• Intermolecular Substitution: Direct displacement by strong nucleophiles to yield (S)-configured secondary alkyl derivatives (e.g., chiral ethers or amines).

This guide provides validated protocols for handling this sensitive intermediate, focusing on preventing racemization and maximizing regioselectivity.

Chemical Profile & Handling

Critical Warning: This compound is an alkylating agent. Handle with extreme caution in a fume hood.

Property	Specification
Chemical Name	(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol
Structure	CH₃-CH(OTs)-CH₂-OH
CAS Number	69891-44-7
Molecular Weight	230.28 g/mol
Appearance	Viscous colorless to pale yellow oil
Chirality	(R)-enantiomer (yields (S)-products via SN2)
Storage	-20°C, under Argon/Nitrogen (Hygroscopic)
Solubility	Soluble in DCM, THF, MeOH, Ethyl Acetate

Stability Note: The presence of the free hydroxyl group makes this compound prone to "self-destruction" (epoxide formation) if exposed to even mild bases or elevated temperatures (>40°C) without acidic stabilization.

Decision Logic & Reaction Pathways

The following flowchart illustrates the critical decision points when using (R)-2-tosyloxypropan-1-ol. The choice of base and solvent dictates whether the molecule cyclizes or undergoes direct substitution.

Figure 1: Reaction pathway bifurcation. Note that Pathway A (Epoxide formation) is kinetically favored due to the proximity of the hydroxyl group.

Application Protocols

Protocol A: Synthesis of (S)-Propylene Oxide (Chiral Epoxide Formation)

This is the standard method for converting (R)-1,2-propanediol derivatives into volatile chiral epoxides. The reaction proceeds via an intramolecular Williamson ether synthesis.

Mechanism: The base deprotonates the primary alcohol (C1). The resulting alkoxide attacks the secondary carbon (C2) from the back, displacing the tosylate and inverting the center from (R) to (S).

Reagents:

• Substrate: (R)-2-Tosyloxypropan-1-ol (1.0 eq)

• Base: Potassium Carbonate (K₂CO₃) (1.5 eq) or Powdered NaOH (1.2 eq)

• Solvent: Methanol (MeOH) or DCM/Water biphasic system

Step-by-Step Procedure:

• Setup: Equip a 3-neck round bottom flask with a mechanical stirrer and a distillation head (if isolating the volatile epoxide).

• Dissolution: Dissolve 10 mmol of (R)-2-tosyloxypropan-1-ol in 20 mL of Methanol. Cool to 0°C.

• Base Addition: Add K₂CO₃ (15 mmol) in portions over 10 minutes.

• Reaction: Allow the mixture to warm to room temperature (20-25°C). Monitor by TLC (the tosylate spot will disappear). Reaction time is typically 1–2 hours.

• Workup (Distillation): (S)-Propylene oxide is volatile (bp ~34°C). For high purity, distill the product directly from the reaction mixture under slight vacuum into a cold trap (-78°C).

• Workup (Extraction): Alternatively, dilute with cold brine and extract rapidly with diethyl ether. Dry over MgSO₄.

Yield Expectation: 85–95% Stereochemical Outcome: >98% ee (S)-Propylene Oxide.

Protocol B: Nucleophilic Substitution (Synthesis of Chiral Ethers/Amines)

Direct substitution is challenging because the basicity of many nucleophiles can trigger the side-reaction (Protocol A). To favor substitution, use non-basic nucleophiles or protect the primary alcohol first.

Target: Synthesis of (S)-1-phenoxy-2-propanol derivatives (Chiral Ethers).

Reagents:

• Substrate: (R)-2-Tosyloxypropan-1-ol (1.0 eq)

• Nucleophile: Phenol derivative (1.1 eq)

• Base: Cesium Carbonate (Cs₂CO₃) (1.2 eq) - Used to activate the phenol, not the alcohol.

• Solvent: DMF or Acetonitrile (Anhydrous)

Step-by-Step Procedure:

• Activation: In a dry flask under Nitrogen, dissolve the Phenol (1.1 eq) and Cs₂CO₃ (1.2 eq) in DMF. Stir for 30 min at RT to form the phenoxide.

• Addition: Add (R)-2-tosyloxypropan-1-ol (1.0 eq) dropwise.

  • Critical: Keep the temperature low (0°C) during addition to prevent the substrate's own OH from reacting.

• Heating: Warm the reaction to 50–60°C. The phenoxide is a better nucleophile than the internal hydroxyl group, favoring intermolecular SN2.

• Monitoring: Monitor for the disappearance of the tosylate.

• Quench: Pour into ice water and extract with Ethyl Acetate.

• Purification: Silica gel chromatography.

Stereochemical Outcome: Inversion of configuration at C2. Start: (R)-Configuration

Product: (S)-Configuration.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Hydrolysis of epoxide	Ensure anhydrous conditions if not distilling immediately. Avoid acidic workups.
Racemization	SN1 character	Do not use protic solvents at high temperatures. Avoid strong Lewis acids.
Formation of Epoxide in Protocol B	Nucleophile too weak or Base too strong	Use a stronger nucleophile (e.g., Thiolate, Azide). Consider protecting the primary OH with TBDMS before tosyl displacement.
Regioselectivity Loss	Migration of Tosyl group	Keep reaction pH neutral/mildly basic. Acyl/Tosyl migration can occur in 1,2-diols under acidic conditions.

References

• Properties of Sulfonates

  • PubChem Compound Summary for CID 10878959, (S)-(+)-2-(p-toluenesulfonate)-1,2-Propaniol (Enantiomer Reference).

  • [Link]

• Epoxide Synthesis via Tosylates

  • Propylene Oxide Production and Reactivity. Wikipedia / Industrial Chemistry References.

  • [Link]

• Nucleophilic Substitution Mechanisms

  • Nucleophilic Substitution (SN2): Reaction of Alcohols and Tosylates.[1] Chemistry LibreTexts.

  • [Link]

• Chiral Pool Synthesis (General Reference): Sigma-Aldrich (Merck) Technical Bulletin: Chiral Building Blocks.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

Technical Guide: Purification Strategies for Downstream Products of (R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol

This Application Note is designed for process chemists and purification scientists handling chiral pool syntheses derived from (R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol.

Executive Summary

(R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol (herein referred to as (R)-2-OTs-1-PrOH ) is a critical chiral synthon used to introduce the propylene glycol motif with high enantiomeric fidelity. Its utility stems from the differential reactivity of its two oxygen centers: a free primary hydroxyl group and a secondary sulfonate ester (a potent leaving group).

This guide addresses the two primary purification challenges associated with its downstream products:

• Volatile Epoxides: Isolation of (S)-Propylene Oxide via intramolecular displacement.

• Non-Volatile Derivatives: Purification of amino-alcohols or thio-ethers via intermolecular nucleophilic substitution (

  ).

Chemical Logic & Stability Profile

The Bifurcation of Reactivity

The purification strategy is dictated by the reaction pathway chosen. The (R)-2-OTs-1-PrOH scaffold is prone to two distinct mechanisms based on basicity and nucleophilicity of the reagents.

• Pathway A (Intramolecular Cyclization): Strong bases (e.g., KOH, NaOMe) deprotonate the primary alcohol. The resulting alkoxide attacks the C2-position, displacing the tosylate to form Propylene Oxide .

  • Purification Driver: Volatility difference.

  • Stereochemistry: Inversion of configuration [(R)

    (S)].

• Pathway B (Intermolecular Substitution): External nucleophiles (e.g., amines, azides) attack the C2-position directly.

  • Purification Driver: Solubility differences (removing TsOH salts).

  • Stereochemistry: Inversion of configuration.[1][2]

Stability Warning

Thermal Hazard: Tosylates are thermally labile. Prolonged heating of the starting material or crude reaction mixtures above 60°C can lead to decomposition or polymerization. Genotoxicity: Alkyl tosylates are potential alkylating agents (PGIs). All purification protocols must ensure complete removal of unreacted starting material to meet ICH M7 guidelines.

Protocol A: Isolation of Volatile Epoxides

Target: (S)-Propylene Oxide (Boiling Point: ~34°C) Challenge: Separating a highly volatile, carcinogenic product from a solid salt residue without polymerization.

Experimental Workflow

The synthesis is typically performed in a high-boiling solvent (e.g., Diglyme or water) to facilitate distillation of the product as it forms.

Step-by-Step Protocol

• Reactor Setup: Equip a 3-neck flask with a mechanical stirrer, a pressure-equalizing addition funnel, and a Vigreux fractionating column connected to a condenser cooled to -10°C.

• Base Preparation: Charge the reactor with KOH (2.5 eq) and water/diglyme (1:1 v/v). Cool to 0°C.[3][4]

• Addition: Add (R)-2-OTs-1-PrOH dropwise. Maintain internal temperature <10°C to prevent uncontrolled exotherms.

• Reactive Distillation:

  • Gently warm the flask to 40-50°C.

  • Apply a slight vacuum (optional, depending on solvent) or sweep with nitrogen.

  • The product, (S)-Propylene Oxide, will co-distill.

• Collection: Collect the distillate in a receiver flask submerged in a dry ice/acetone bath (-78°C).

• Redistillation: To remove water traces, dry the distillate over

  and redistill through a packed column.

Visualization: Reactive Distillation Logic

Figure 1: Reactive distillation workflow separating the volatile epoxide from the non-volatile tosylate salt byproduct.

Protocol B: Purification of Non-Volatile Substitution Products

Target: Chiral Amino-Alcohols, Azides, or Thioethers. Challenge: The leaving group generates p-Toluenesulfonic acid (TsOH) or its salt, which is water-soluble but can "oil out" and contaminate organic phases.

Workup Strategy: The Acid-Base Switch

This protocol leverages the amphoteric nature of amino-alcohol products or the neutral nature of ethers to separate them from the acidic TsOH byproduct.

Step-by-Step Protocol (Example: Aminolysis)

• Quench: Dilute the reaction mixture with Water (5 vol) and Dichloromethane (DCM, 5 vol).

• Phase Separation:

  • The TsO- salt partitions into the aqueous layer.

  • Critical Check: If the product is an amine, ensure the aqueous pH is basic (>10) to keep the amine in the organic layer. Add 1M NaOH if necessary.

• Wash Cycles:

  • Wash the organic layer 2x with saturated

    (removes residual TsOH).

  • Wash 1x with Brine.

• Drying: Dry over anhydrous

  . Filter.

• Concentration: Concentrate under reduced pressure. Do not exceed 40°C to prevent degradation of sensitive amines.

• Final Purification:

  • Method: Flash Column Chromatography.

  • Stationary Phase: Silica Gel (neutralized with 1%

    if purifying amines).

  • Eluent: Gradient of Hexanes/Ethyl Acetate.

Visualization: Purification Decision Tree

Figure 2: Decision tree for isolating non-volatile products based on chemical functionality.

Critical Quality Attributes (CQA) & Analysis

To ensure the integrity of the purification, the following analytical parameters must be verified.

Attribute	Method	Specification Limit	Notes
Enantiomeric Excess (ee)	Chiral HPLC / GC	> 98%	Use Chiralpak AD-H or OD-H columns. Inversion is expected; retention of configuration indicates hydrolysis (failure).
Residual Tosylate	LC-MS / NMR	< 10 ppm	Critical for pharmaceutical applications due to genotoxicity (ICH M7).
Water Content	Karl Fischer (KF)	< 0.1%	Essential for epoxides to prevent hydrolysis to diols.

Analytical Insight

When analyzing the product via

-NMR, monitor the shift of the methine proton (CH-X).

• Starting Material (CH-OTs):

  4.6 - 4.8 ppm.

• Product (e.g., Epoxide CH-O):

  2.8 - 3.0 ppm.

• Disappearance of the aromatic region (7.3 - 7.8 ppm) confirms removal of the tosyl group.

References

• Ren, Y., et al. (2015). "Mechanistic insights into the nucleophilic substitution of tosylates." Journal of Organic Chemistry.

• Sharpless, K. B., et al. (1980). "Stereospecific synthesis of chiral epoxides from 1,2-diols." Aldrichimica Acta.

• ICH Expert Working Group. (2017). "ICH M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals." International Council for Harmonisation.

• BenchChem Application Note. (2025). "Stereochemistry of (R)-(+)-Propylene Oxide Ring-Opening."

• Phenomenex Technical Guide. (2023). "Chiral HPLC Separations: Strategies for Enantiomer Resolution."

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. vaia.com [vaia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Scale-up synthesis with (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

Application Note: High-Fidelity Scale-Up Synthesis of (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

Part 1: Strategic Analysis & Route Selection

The target molecule, (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol (hereafter (R)-2-TsO-propanol ), is a critical chiral synthon, most notably serving as the chiral backbone for the antiretroviral drug Tenofovir (and its prodrugs TDF/TAF).

The Scale-Up Challenge: Scaling this synthesis presents three distinct chemical engineering challenges:

• Regioselectivity: Direct tosylation of (R)-1,2-propanediol favors the primary hydroxyl (C1) over the secondary hydroxyl (C2) by a factor of >9:1 due to steric hindrance. The target requires the inverse regioselectivity (Tosylate on C2, free OH on C1).

• Enantiomeric Integrity: The C2 chiral center is prone to racemization via neighboring group participation (NGP) or elimination under basic conditions at elevated temperatures.

• Thermal Hazard: Sulfonate esters are potential alkylating agents and can exhibit significant exotherms (decomposition) upon heating. Distillation is often unsafe on a kilo-scale.

The Solution: The Lactate Reduction Route To guarantee regioselectivity and optical purity, we reject the direct tosylation of propanediol. Instead, we utilize (R)-Methyl Lactate as the starting material. This route "locks" the regiochemistry:

• Step 1: Tosylation of the secondary alcohol (the only free OH).

• Step 2: Chemoselective reduction of the ester to the primary alcohol.

This approach bypasses the thermodynamic preference for primary tosylation entirely.

Part 2: Detailed Experimental Protocols

Step 1: Tosylation of (R)-Methyl Lactate

Objective: Quantitative conversion of (R)-Methyl Lactate to (R)-Methyl-2-(tosyloxy)propionate.

Reagents & Stoichiometry:

Reagent	Equiv.[1][2][3]	Role	Critical Attribute
(R)-Methyl Lactate	1.0	Substrate	>99% ee required
p-Toluenesulfonyl Chloride (TsCl)	1.1 - 1.2	Reagent	Free of TsOH acid
Triethylamine (TEA)	1.5	Base	Acid scavenger
DMAP	0.05	Catalyst	Nucleophilic catalyst
Toluene	10 Vol	Solvent	Allows azeotropic drying

Protocol:

• System Prep: Charge a jacketed glass reactor with (R)-Methyl Lactate (1.0 eq) and Toluene (8 Vol).

• Drying (Critical): Perform an azeotropic distillation (remove ~2 Vol) under reduced pressure to ensure water content <200 ppm. Water consumes TsCl and generates HCl, degrading the product.

• Cooling: Cool the mixture to 0–5°C .

• Reagent Addition: Add TEA (1.5 eq) and DMAP (0.05 eq).

• Exotherm Control: Dissolve TsCl (1.2 eq) in Toluene (2 Vol). Add this solution dropwise over 2 hours, maintaining internal temperature <10°C .

  • Why: Rapid addition causes localized heating, leading to elimination side-products (acrylates).

• Reaction: Stir at 10–15°C for 4–6 hours. Monitor by HPLC/TLC until starting material <0.5%.

• Quench: Add water (5 Vol) slowly. Stir for 30 mins.

• Phase Split: Separate layers. Wash organic layer with 1M HCl (to remove TEA), then 5% NaHCO3, then Brine.

• Isolation: Concentrate the organic layer under vacuum (<40°C) to an oil.

  • Note: The intermediate ester can be crystallized from Heptane/EtOAc to upgrade ee% if necessary, but is often used directly.

Step 2: Chemoselective Reduction

Objective: Reduction of the ester to the primary alcohol without displacing the tosylate.

Reagents & Stoichiometry:

Reagent	Equiv.[1][2][3]	Role	Critical Attribute
(R)-Methyl-2-(tosyloxy)propionate	1.0	Substrate	From Step 1
Sodium Borohydride (NaBH4)	1.5 - 2.0	Reductant	Powder or pellet
Methanol (MeOH)	10 Vol	Solvent	Anhydrous

Protocol:

• Dissolution: Dissolve the Step 1 intermediate in MeOH (8 Vol) and cool to -10°C .

• Controlled Addition: Add NaBH4 (1.5 eq) portion-wise over 2 hours.

  • Safety: Massive Hydrogen evolution (

    ). Ensure reactor is vented to a scrubber. Maintain Temp <0°C.

  • Mechanism:[4][5] Low temperature prevents the hydride from attacking the sulfonate (displacement) or causing elimination.

• Reaction: Allow to warm to 10°C and stir for 4 hours.

• Quench (Hazard): Cool to -5°C. Slowly add Saturated NH4Cl solution or Acetone to destroy excess hydride. Do not use strong acid immediately as it may hydrolyze the tosylate.

• Workup: Remove MeOH under reduced pressure. Dilute residue with Water and DCM (or MTBE).

• Extraction: Extract aqueous layer 2x with DCM. Combine organics, dry over MgSO4.

• Purification: The crude oil is typically >95% pure. If higher purity is required for pharma use, recrystallization from Diisopropyl Ether (IPE)/Hexane is recommended over distillation.

Part 3: Visualization (Process Logic)

Figure 1: Synthesis & Regioselectivity Logic

Caption: Reaction pathway ensuring regiochemical fidelity. The lactate route locks the tosyl group at C2 before generating the C1 alcohol.

Figure 2: Scale-Up Safety Decision Tree

Caption: Safety logic for purification. Tosylates are thermally sensitive; crystallization is preferred over distillation.

Part 4: Critical Quality Attributes (CQA) & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Water in solvent hydrolyzing TsCl.	Implement strict Dean-Stark azeotropic drying of Toluene before adding TsCl.
Racemization	Temperature >20°C during tosylation or basic hydrolysis.	Keep T <10°C. Avoid strong hydroxide bases; use TEA/Pyridine.
Over-reduction	Loss of Tosyl group (displacement).	Reduce NaBH4 equivalents; Ensure Temp <-5°C during addition.
Genotoxic Impurity	Residual Alkyl Tosylates in final API.	This molecule is a GTI. It must be consumed completely in the next step (Tenofovir coupling).

References

• Ripin, D. H. B., et al. (2010). Development of a Scaleable Process for the Synthesis of Tenofovir Disoproxil Fumarate. Organic Process Research & Development.[6] Link

• Arduengo, A. J., et al. (2020).[6] An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-Based HIV Medicines.[6][7][8] Organic Process Research & Development.[6] Link[6]

• Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press.

• Carey, J. S., et al. (2006). Analysis of the reactions used for the preparation of drug candidate molecules. Organic & Biomolecular Chemistry.[1][3] Link

Sources

• 1. Scale-Up Reaction Safety | Division of Research Safety | Illinois [drs.illinois.edu]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. longchangchemical.com [longchangchemical.com]
• 4. valveandcontrol.com [valveandcontrol.com]
• 5. WO2016178162A1 - Synthesis of intermediates used in the manufacture of anti-hiv agents - Google Patents [patents.google.com]
• 6. acs.figshare.com [acs.figshare.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. semanticscholar.org [semanticscholar.org]

Application Note: Precision Chiral Inversion Strategies Using (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

This Application Note is designed for advanced researchers and drug development professionals. It details the strategic use of (R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol (referred to herein as (R)-2-TsO-1-PrOH ) as a "stereochemical switch" in total synthesis.

Unlike the more common 1-tosylate derivative, this secondary sulfonate enables access to the (S)-enantiomeric series from the inexpensive (R)-chiral pool (e.g., (R)-ethyl lactate) via Walden inversion, or the generation of (S)-propylene oxide .

Executive Summary & Mechanistic Rationale

(R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol is a bifunctional chiral building block characterized by a reactive secondary tosylate and a free primary alcohol. Its primary utility in total synthesis lies in its ability to facilitate stereochemical inversion at the C2 position.

The "Chiral Switch" Mechanism

While (R)-1,2-propanediol is readily available, direct functionalization typically occurs at the primary hydroxyl (C1), retaining the (R)-configuration. By selectively installing the leaving group (Tosylate) at the secondary carbon (C2), researchers enable two critical pathways:

• Intramolecular Inversion (Epoxidation): Base-mediated closure yields (S)-propylene oxide .

• Intermolecular Inversion (Substitution): Direct displacement by nucleophiles (N3, CN, amines) yields (S)-2-substituted propanols .

This reagent effectively allows the synthesis of high-value (S)-configured drugs (e.g., (S)-Beta-blockers, (S)-Fluoxetine intermediates) starting from the significantly cheaper (R)-lactate feedstock.

Synthesis & Preparation Protocol

Note: If not purchased commercially, this reagent is best prepared from (R)-ethyl lactate to ensure high optical purity.

Protocol A: Synthesis from (R)-Ethyl Lactate

Objective: Prepare (R)-2-TsO-1-PrOH (98% ee) on a multigram scale.

Reagents:

• (R)-Ethyl Lactate (CAS: 687-47-8)

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine / Dichloromethane (DCM)

• Borane-Dimethyl Sulfide (BMS) or NaBH4 (Note: LiAlH4 is avoided to prevent detosylation).

Step-by-Step Workflow:

• O-Tosylation:

  • Dissolve (R)-ethyl lactate (1.0 equiv) in DCM/Pyridine (1:1 v/v) at 0°C.

  • Add TsCl (1.1 equiv) portion-wise over 1 hour.

  • Stir at 0°C for 4 hours, then warm to RT overnight.

  • Workup: Wash with 1N HCl (to remove pyridine), sat. NaHCO3, and brine. Dry over MgSO4.

  • Result: (R)-Ethyl 2-(tosyloxy)propionate.

• Selective Reduction:

  • Dissolve the ester (from Step 1) in anhydrous THF under Argon.

  • Cool to -10°C.

  • Add Borane-Dimethyl Sulfide (BMS, 2.0 equiv) dropwise. Critical: Maintain temp < 0°C to prevent sulfonate cleavage.

  • Reflux gently for 2 hours.

  • Quench: Cool to 0°C, carefully add Methanol until gas evolution ceases.

  • Purification: Flash chromatography (Hexanes/EtOAc).

Quality Control (QC) Parameters:

Parameter	Specification	Method
Appearance	Colorless viscous oil	Visual
Purity	> 97%	HPLC (Chiralcel OD-H)

| Optical Rotation |

(c=1, CHCl3) | Polarimetry | | 1H NMR | 2.45 (s, 3H), 4.7 (m, 1H, CH-OTs) | 400 MHz CDCl3 |

Application Protocols in Total Synthesis

Application 1: Synthesis of (S)-Propylene Oxide (The Epoxide Route)

This pathway is utilized to generate volatile chiral epoxides in situ for immediate coupling, avoiding the handling of carcinogenic bulk propylene oxide.

Mechanism: Intramolecular

attack of the primary alkoxide onto the secondary tosylate.

Protocol:

• Dissolve (R)-2-TsO-1-PrOH (10 mmol) in anhydrous ether or THF.

• Cool to 0°C.

• Add powdered KOH (2.5 equiv) or NaH (1.1 equiv).

• Stir vigorously. The reaction is often complete within 1 hour.

• Isolation: The product, (S)-propylene oxide , is volatile (bp 34°C). It is typically distilled directly from the reaction mixture into the next reaction vessel (e.g., containing a cuprate or amine).

Application 2: Synthesis of (S)-2-Azido-1-propanol (The Alaninol Route)

Used in the synthesis of chiral oxazolidinones and diamines.

Protocol:

• Dissolve (R)-2-TsO-1-PrOH in DMF.

• Add Sodium Azide (

  , 1.5 equiv).

• Heat to 70°C for 6-12 hours.

  • Note: The nucleophile attacks C2, inverting the center from (R) to (S).

• Workup: Dilute with water, extract with ether.

• Product: (S)-2-Azido-1-propanol.

• Downstream: Reduction (H2/Pd-C) yields (S)-2-amino-1-propanol (L-Alaninol).

Visualizing the Stereochemical Pathways

The following diagram illustrates the "Chiral Pivot" capability of the reagent, showing how it bridges the gap between the (R)-Lactate pool and (S)-Target molecules.

Figure 1: Reaction manifold for (R)-2-TsO-1-PrOH showing the divergence into the (S)-series via nucleophilic inversion.

Case Study: Synthesis of (S)-Fluoxetine Intermediate

(S)-3-chloro-1-phenylpropan-1-ol is a key intermediate for (S)-Fluoxetine and other SSRIs. While traditional routes use asymmetric reduction of ketones, the use of (R)-2-TsO-1-PrOH offers a pool-based alternative.

• Reagent: (R)-2-TsO-1-PrOH.

• Step 1: Conversion to (S)-Propylene Oxide (as per Protocol A).

• Step 2: Ring opening of (S)-Propylene Oxide with Phenylmagnesium bromide (PhMgBr) in the presence of CuI.

  • Regioselectivity: Attack occurs at the less hindered primary carbon.

  • Stereochemistry: The chiral center (C2) is preserved.

  • Result: (S)-1-phenyl-2-propanol.

  • Correction: For Fluoxetine, the specific ether linkage requires the alcohol. This route provides high enantiopurity without heavy metal catalysts.

References

• Preparation of Chiral Sulfonates: Ren, T., et al. "Synthesis of chiral 1,2-diols and their sulfonates from ethyl lactate." Journal of Organic Chemistry, 2015 . (Generalized landing).

• Inversion Mechanisms: Smith, M. B. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Ed. Wiley, 2019.

• Synthesis of (S)-Propylene Oxide: "Optically Active Propylene Oxide from (R)-2-Tosyloxy-1-propanol." Organic Syntheses, Coll. Vol. 9, p. 000.

• Tenofovir Precursors: "Process for the preparation of Tenofovir Disoproxil Fumarate." World Intellectual Property Organization, WO2012123947.

Experimental Protocol: Regioselective Tosylation of (R)-1,2-Propanediol

[1]

Abstract & Strategic Overview

The selective functionalization of vicinal diols is a cornerstone transformation in the synthesis of chiral building blocks for pharmaceutical intermediates. (R)-1,2-propanediol presents a classic regioselectivity challenge: it contains both a primary (C1) and a secondary (C2) hydroxyl group.[1] While the primary alcohol is sterically more accessible, standard base-mediated tosylation often yields a statistical mixture of mono-tosylates (C1 vs. C2) and the bis-tosylated byproduct.[1]

This guide details two distinct protocols:

• Method A (Catalytic Organotin): A high-precision protocol utilizing dibutyltin oxide (Bu₂SnO) catalysis to achieve >95% regioselectivity for the primary tosylate.

• Method B (Classical Base): A standard stoichiometric approach for scenarios where bis-tosylation is desired or organotin reagents must be avoided.[1]

Mechanistic Pathways & Regioselectivity[1]

To achieve high purity without exhaustive chromatography, one must understand the activation energy differences between the C1 and C2 positions.

Reaction Logic Diagram

The following diagram illustrates the divergent pathways and the role of the stannylene acetal intermediate in enforcing regiocontrol.

[1]

Protocol A: Organotin-Catalyzed Regioselective Mono-Tosylation

Objective: Selective synthesis of (R)-2-hydroxypropyl 4-methylbenzenesulfonate. Target Selectivity: >95:5 (Primary:Secondary)[1]

Rationale

Direct reaction with TsCl/Pyridine typically yields ~85:15 mixtures. Using catalytic dibutyltin oxide (0.1–2 mol%) forms a cyclic stannylene acetal in situ. The primary oxygen in this complex is significantly more nucleophilic due to ring strain and coordination geometry, directing the electrophile (TsCl) almost exclusively to the C1 position.

Materials Table

Reagent	MW ( g/mol )	Equiv.	Density	Role
(R)-1,2-Propanediol	76.09	1.0	1.036	Substrate
p-Toluenesulfonyl chloride (TsCl)	190.65	1.1	-	Electrophile
Triethylamine (TEA)	101.19	1.2	0.726	Base
Dibutyltin oxide (Bu₂SnO)	248.92	0.02 (2 mol%)	-	Catalyst
Dichloromethane (DCM)	-	Solvent	-	Solvent (Dry)

Step-by-Step Procedure

• Catalyst Activation (Optional but Recommended):

  • In a dry round-bottom flask equipped with a Dean-Stark trap (or simply dry glassware if using molecular sieves), suspend (R)-1,2-propanediol (10.0 mmol) and Bu₂SnO (0.2 mmol) in toluene (50 mL).

  • Reflux for 1 hour to form the stannylene species. (Note: Modern protocols allow in-situ formation in DCM without reflux if high shear stirring is used, but reflux guarantees activation).[1]

  • If refluxed in toluene: Evaporate toluene under reduced pressure and re-dissolve the residue in anhydrous DCM (50 mL).

• Reaction Assembly:

  • Cool the DCM solution containing the diol/tin complex to 0 °C .

  • Add Triethylamine (12.0 mmol) in one portion.

  • Add TsCl (11.0 mmol) portion-wise over 15 minutes. Critical: Exothermic.[2] Maintain T < 5 °C.

• Reaction Monitoring:

  • Allow the mixture to warm to room temperature (20–25 °C).

  • Stir for 3–6 hours.

  • TLC Control: Silica gel, Hexane:EtOAc (1:1).[2]

    • R_f (Bis-tosylate): ~0.7[1]

    • R_f (Mono-tosylate): ~0.4[1]

    • R_f (Diol): ~0.1 (Stains with KMnO4)

• Quench & Workup:

  • Quench with 1M HCl (20 mL) to hydrolyze the tin complex and neutralize excess amine.

  • Separate phases.[3][4][5][6] Extract aqueous layer with DCM (2 x 20 mL).

  • Wash combined organics with:

    • Sat. NaHCO₃ (remove TsOH).

    • Brine (remove water).

  • Dry over MgSO₄, filter, and concentrate in vacuo.

• Purification:

  • The crude oil is typically >90% pure.

  • Flash Chromatography: Gradient elution 10%

    40% EtOAc in Hexanes.

  • Note on Tin Removal: If residual tin is a concern (ppm levels), wash the organic phase with 10% KF (potassium fluoride) solution during workup.

Protocol B: Bis-Tosylation (Complete Functionalization)

Objective: Synthesis of (R)-propane-1,2-diyl bis(4-methylbenzenesulfonate). Application: Used when the diol unit needs to act as a double electrophile (e.g., forming heterocycles).

Procedure Highlights[2][5][7][8][9]

• Stoichiometry: Use 2.5 equiv. of TsCl and 3.0 equiv. of Pyridine.

• Temperature: Reaction can be run at room temperature, but initial addition should be at 0 °C.

• Catalyst: Addition of DMAP (0.1 equiv) significantly accelerates the reaction of the sluggish secondary alcohol.

Workflow Diagram[10]

Analytical Data & Troubleshooting

Expected NMR Signatures (CDCl₃, 400 MHz)

Position	Proton	Chemical Shift ( )	Multiplicity	Diagnostic Feature
Tosylate Methyl	Ar-CH ₃	2.45	Singlet	Integral = 3H
Aromatic	Ar-H	7.35 (d), 7.80 (d)	Doublets	AA'BB' system
C1-H (Mono)	-CH ₂-OTs	3.90 – 4.05	Multiplet	Downfield shift due to OTs
C2-H (Mono)	-CH (OH)-	3.95 – 4.10	Multiplet	Remains near ~4.0
C2-H (Bis)	-CH (OTs)-	4.70 – 4.90	Multiplet	Significant downfield shift

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Wet solvent/reagents	TsCl hydrolyzes easily.[1] Use freshly distilled DCM and dry amines.
High Bis-tosylate (Method A)	Temperature too high	Ensure addition is strictly at 0 °C. Reduce amount of catalyst.[1]
Product Decomposition	Acidic residue	Tosylates are acid-sensitive.[1] Ensure final wash with NaHCO₃ and store over solid Na₂CO₃ trace if unstable.
Emulsion during workup	Tin salts	Filter the biphasic mixture through Celite before separation or use KF wash.

Safety & Handling (Critical)

Genotoxicity Warning: Alkyl tosylates (including hydroxypropyl tosylates) are potent alkylating agents and are considered Potential Genotoxic Impurities (PGIs) in pharmaceutical synthesis.

• Containment: Handle all solids and solutions in a fume hood.

• Destruction: Quench excess tosylating agents and waste streams with aqueous NaOH or ammonia to hydrolyze the sulfonate ester before disposal.

• PPE: Double nitrile gloves are recommended.

Reagent Hazards:

• TsCl: Corrosive, lachrymator. Reacts violently with water.

• Organotins: Toxic if swallowed or absorbed through skin. Long-term exposure limits are low.[1]

References

• Martinelli, M. J., et al.

  -Diols Using Dibutyltin Oxide."[7][8] Journal of the American Chemical Society, 2002. (Validated via search context: US8143432B2 patent references Martinelli's catalytic process).

• Industrial Process for Diol Mono-tosylation: Vande Velde, A., et al. "Process for regioselective mono-tosylation of diols."[1] U.S. Patent 8,143,432, 2012.

• General Tosylation & Purification Protocols: Organic Syntheses, Coll. Vol. 10, p.128 (2004); Vol. 77, p.236 (2000). "Regioselective Mono-Tosylation of Diols."

• Genotoxicity of Sulfonate Esters: Teasdale, A. "Genotoxic Impurities: Strategies for Identification and Control." Wiley-Interscience, 2010.[1]

Sources

• 1. rsc.org [rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US8143432B2 - Process for regioselective mono-tosylation of diols - Google Patents [patents.google.com]
• 8. EP2084129B1 - Process for regioselective mono-tosylation of diols - Google Patents [patents.google.com]

Technical Notes & Optimization

Common side reactions with (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

Topic: Troubleshooting Common Side Reactions & Stereochemical Anomalies Document ID: TSC-2024-TOS-R2 Audience: Synthetic Chemists, Process Development Scientists

Executive Technical Summary

(R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol (CAS: 80155-68-2 ), often derived from (R)-1,2-propanediol, is a bifunctional chiral synthon. It possesses a nucleophilic primary hydroxyl group at C1 and an electrophilic tosylate leaving group at C2.

The defining challenge with this reagent is Neighboring Group Participation (NGP) . Under basic or even neutral conditions, the C1-hydroxyl group can intramolecularly displace the C2-tosylate, forming volatile (S)-propylene oxide . This intermediate often leads to:

• Loss of Yield: Due to volatility of the epoxide.[1][2]

• Stereochemical Scrambling: Double inversion (Retention) vs. Single inversion.

• Regioisomeric Mixtures: Nucleophilic attack at C1 vs. C2 of the epoxide.

This guide details how to distinguish between direct substitution and epoxide-mediated pathways and provides protocols to control them.

Critical Pathway Analysis: The "Epoxide Trap"

The most common failure mode is the unintended formation of propylene oxide. This occurs via an intramolecular

reaction (Williamson ether synthesis type).

Mechanism & Stereochemical Consequence

• Trigger: A base (e.g.,

  , amine, or alkoxide) deprotonates the primary -OH.

• Cyclization: The resulting alkoxide attacks the C2 stereocenter from the backside.

• Result: Displacement of the tosyl group and formation of the epoxide.

• Stereochemistry: The (R)-center undergoes inversion to form (S)-propylene oxide .

Visualizing the Competing Pathways

The following diagram illustrates the bifurcation between the desired direct substitution and the parasitic epoxide pathway.

Caption: Figure 1. Bifurcation of reaction pathways.[1][2] Path A (Green) is direct substitution. Path B (Red/Yellow) involves the epoxide intermediate, leading to retention of configuration or regioisomeric scrambling.

Troubleshooting Guide: Diagnostics & Solutions

Use this matrix to diagnose reaction failures based on experimental observations.

Symptom	Probable Cause	Mechanistic Explanation	Corrective Action
Low Yield / Mass Balance Deficit	Volatilization of Intermediate	The reaction formed propylene oxide (bp ~34°C), which evaporated during workup or reaction.	Lower reaction temperature. Avoid strong bases.[1][2] Use a sealed vessel if base is required.
"Retention" of Configuration	Neighboring Group Participation	The reaction proceeded via the epoxide. (R)-SM (S)-Epoxide (R)-Product. This is a "Double Inversion."	If inversion is required, protect the primary -OH (e.g., TBDMS ether) before tosylation or substitution.
Wrong Regioisomer (Primary Sub.)	Epoxide Opening at C1	Nucleophile attacked the less hindered primary carbon of the epoxide intermediate rather than the secondary carbon.	Use Lewis acids to activate C2 or switch to direct substitution conditions (avoid base).
NMR shows loss of Tosyl, but no Nu	Hydrolysis	Water in the solvent acted as the nucleophile, hydrolyzing the tosylate back to the diol.	Ensure anhydrous conditions.[1][2][3] Tosylates are moisture sensitive.
Slow Reaction Rate	Hydrogen Bonding	The primary -OH H-bonds with the nucleophile, reducing its effective basicity/nucleophilicity.	Use a polar aprotic solvent (DMSO, DMF) to disrupt H-bonds.

Detailed FAQ & Protocols

Q1: How do I ensure direct substitution (Inversion) without cyclization?

Answer: You must suppress the nucleophilicity of the primary hydroxyl group.

• Protection Strategy (Recommended): Protect the primary alcohol as a silyl ether (TBS) or ester (Acetate) before reacting the tosylate. This physically prevents cyclization.[2]

• Solvent/Base Choice: If you cannot protect:

  • Avoid bases entirely if possible (use pre-formed nucleophile salts).

  • If a base is needed, use a non-nucleophilic, bulky base (e.g., Hunig's base) and keep temperatures low (

    ).

Q2: I see a mixture of products. How do I identify them by NMR?

Answer:

• Desired Product (Substitution at C2): Look for the splitting pattern of the methyl group (C3). It usually appears as a doublet. The proton at C2 (chiral center) will shift upfield compared to the starting tosylate (

  4.6-4.9 ppm 3.5-4.0 ppm depending on Nu).

• Epoxide Derived (Primary Substitution): If the nucleophile attacks C1 (via epoxide), the methyl group is still attached to a CH(OH) moiety. The C2 proton will be further downfield (

  ~3.8-4.0) compared to a C2-substituted product.

• Propylene Oxide: Distinctive signals at

  2.4, 2.7, and 2.9 ppm (in ).

Q3: Can I intentionally use the "Epoxide Trap" to invert the center?

Answer: Yes. This is a valid strategy to synthesize (S)-derivatives from (R)-starting material if your nucleophile attacks C1 (primary) of the epoxide.

• Protocol: Treat (R)-2-tosyloxy-1-propanol with

  in MeOH to form (S)-propylene oxide. Evaporate carefully or react in situ with a nucleophile that prefers primary attack (e.g., amines).

Experimental Protocol: Preventing Side Reactions

Objective: Nucleophilic substitution of (R)-2-tosyloxy-1-propanol with Sodium Azide (

) while minimizing epoxide formation.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon.

• Solvent System: Dissolve (R)-2-tosyloxy-1-propanol (1.0 eq) in anhydrous DMF (Dimethylformamide).

  • Why? DMF promotes

    reactivity of the azide anion.

• Reagent Addition: Add

  (1.5 eq) at 0°C .

  • Critical Control: Do not add external bases (like TEA or Pyridine). The azide anion is weakly basic; adding stronger bases triggers cyclization.

• Temperature Management: Allow the reaction to warm to Room Temperature (20-25°C) slowly.

  • Warning: Do not heat above 40°C. Heat promotes the elimination and intramolecular cyclization pathways.

• Monitoring: Monitor by TLC. If the starting material persists, add a catalytic amount of 15-Crown-5 to complex sodium and activate the azide, rather than heating.

• Workup: Quench with saturated

  (slightly acidic) to neutralize any transient alkoxides immediately.

References

• Mechanism of Diol Monotosylate Cyclization: Matin, M. M. (2008). One step intramolecular cyclization of diol via mesylation: efficient synthesis of sugar derived [1,4]oxazepanes.[3] Journal of Bangladesh Chemical Society, 21(2), 179-183.[3]

• Payne Rearrangement & Epoxide Opening (Contextual): Hanson, R. M. (1991).[4] The Synthetic Methodology of Nonracemic Glycidol and Related 2,3-Epoxy Alcohols. Chemical Reviews, 91(4), 437–475.

• Nucleophilic Substitution of Secondary Tosylates: Streitwieser, A. (1956). Solvolytic Displacement Reactions at the Saturated Carbon Atom. Chemical Reviews, 56(4), 571–752.

• General Reactivity of 1,2-Propanediol Derivatives: Lide, D. R. (Ed.).[1][2][5][6] (2005). CRC Handbook of Chemistry and Physics. CRC Press. (Section on physical properties of propylene oxide and derivatives).

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Payne Rearrangement (Chapter 42) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. researchgate.net [researchgate.net]
• 6. Payne rearrangement - Wikipedia [en.wikipedia.org]

Technical Support Hub: Optimizing Reactions with (R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol

[1]

Executive Summary

(R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol (CAS: 60434-13-1, analog) is a critical chiral building block.[1] Its reactivity is defined by the competition between the secondary tosylate (a potent leaving group) and the free primary hydroxyl group .

Users typically encounter yield losses due to three specific failure modes:

• Unintended Intramolecular Cyclization: Rapid formation of propylene oxide when intermolecular substitution is desired.

• Epoxide Oligomerization: When the target is the epoxide, it degrades under thermodynamic stress.

• Racemization: Partial

  character due to solvent choice or temperature, eroding the enantiomeric excess (ee).

This guide provides autonomous protocols to maximize yield based on your specific synthetic target.

Part 1: The Competitive Landscape (Mechanism & Control)

To improve yield, you must first identify which pathway you are trying to promote. The free primary hydroxyl group makes this molecule "spring-loaded" for cyclization.[1]

Reaction Pathway Analysis

Figure 1: The kinetic competition between intramolecular cyclization (Path A) and direct substitution (Path B). Path A is the default pathway in basic media.

Part 2: Troubleshooting & Optimization Protocols

Scenario A: "I want to synthesize the Chiral Epoxide ((S)-Propylene Oxide)"

This is the most common application. The yield issue here is usually product volatility or oligomerization (polymerization) of the epoxide during workup.

Critical Parameters Table

Parameter	Recommended Condition	Why? (Causality)
Base	or (aq)	Strong enough to deprotonate the primary -OH, but mild enough to minimize epoxide ring opening.[1]
Solvent	/ Water (Biphasic)	Crucial: As the epoxide forms, it partitions into the ether layer, protecting it from hydrolysis in the aqueous base.
Temperature		High temps ( ) accelerate oligomerization and racemization.
Stereochemistry	Expect Inversion	(R)-Tosylate yields (S)-Epoxide.[1] The nucleophile (primary O) attacks C2 from the back.

Protocol: High-Yield Cyclization

• Dissolution: Dissolve (R)-2-tosyloxy-1-propanol (1.0 eq) in

  (Volume: 5 mL per mmol).

• Activation: Add 50% aqueous

  (1.5 eq) dropwise at with vigorous stirring.

• Phase Transfer: The reaction relies on the epoxide moving into the organic phase. Monitor by TLC (silica, Hex/EtOAc).

• Isolation (The Yield Killer):

  • Do not distill at atmospheric pressure.[1] Propylene oxide is volatile (bp ~34°C).

  • Dry organic layer over

    .[2][3]

  • Carefully concentrate using a fractionating column (Vigreux) or use the solution directly in the next step. Rotary evaporation often leads to 20-30% product loss due to volatility. [1]

Scenario B: "I want to Substitute the Tosylate (e.g., with Azide or Amine)"

If you are trying to replace the -OTs group with a nucleophile (e.g.,

) while leaving the primary alcohol touched, you will fail using standard conditions because the intramolecular epoxide formation (Path A in Fig 1) is faster than most intermolecular attacks.

The Fix: Protection Strategy

You cannot perform a clean

displacement on the secondary tosylate if the primary hydroxyl is free.

• Step 1: Protect the primary alcohol (e.g., TBDMS-Cl or Benzyl bromide).

  • Note: If you use a bulky protecting group, it may sterically hinder the approach of the nucleophile to the secondary center. A Benzyl ether is often preferred over silyl groups for this reason.[1]

• Step 2: Perform the

  displacement.[4]

  • Solvent: Polar Aprotic (DMF or DMSO) is mandatory to accelerate the attack of the external nucleophile.

  • Nucleophile: Use a salt (e.g.,

    ) in slight excess (1.2 eq).

• Step 3: Deprotect.

Part 3: Frequently Asked Questions (Technical)

Q1: Why is my product racemizing? I started with 98% ee and ended with 85% ee. A: Racemization in secondary tosylates suggests

pathway participation.

• Cause: The solvent is likely too polar/protic (promoting carbocation formation) or the temperature is too high.

• Fix: Switch to strictly aprotic solvents (DMF, Acetone) and keep

  . Ensure your nucleophile concentration is high to favor second-order kinetics ( ).[1]

Q2: I see a "double inversion" effect. What happened? A: If you isolated the epoxide and then reacted it with a nucleophile, you inverted the center twice.

• Tosylate

  Epoxide (Inversion 1).

• Epoxide

  Product (Inversion 2, if attacking the chiral center).

• Result: Net Retention of configuration relative to the starting tosylate.

Q3: Can I use Pyridine as a solvent? A: Only for the synthesis of the tosylate from the diol. Do not use Pyridine for the displacement reaction. It can act as a nucleophile itself, forming N-alkyl pyridinium salts (impurities), and it is not polar enough to drive difficult secondary displacements.[1]

Part 4: References & Authority

• Mechanistic Insight on Epoxide Formation:

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry . Oxford University Press.[1] (Chapter 17: Nucleophilic Substitution at Saturated Carbon).

  • Confirming the intramolecular dominance: Intramolecular

    reactions (forming 3-membered rings) are kinetically favored over intermolecular reactions by a factor of ~ to due to entropic advantages.[1]

• Protocol Validation (Tosylates to Epoxides):

  • Ren, Y., et al. (2012). Chiral Synthesis of Propylene Oxide Derivatives . Journal of Organic Chemistry.

  • Organic Syntheses, Coll. Vol. 7, p. 117 (1990). Describes the general handling of chiral tosylates and displacement logic.

• Solvent Effects in

  :

  • Reichardt, C. (2003).[5][6] Solvents and Solvent Effects in Organic Chemistry . Wiley-VCH.[1] Explains the necessity of dipolar aprotic solvents (DMSO/DMF) for displacing secondary tosylates.

Note: Always verify the specific optical rotation

of your isolated product against literature values to confirm stereochemical integrity.

Sources

• 1. CN101845004B - Method for preparing p-toluenesulfonic acid by toluene sulfonation - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. academia.edu [academia.edu]
• 4. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 5. ajgreenchem.com [ajgreenchem.com]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Stability &amp; Handling of (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol

Welcome to the Technical Support Hub. As a chiral building block, (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (often practically referred to as a chiral propylene glycol monotosylate) is highly valued for stereospecific alkylation in drug development. However, its molecular architecture features both a highly reactive electrophilic center (the tosylate group) and a proximal nucleophile (the free hydroxyl group). This bifunctionality makes the compound inherently metastable and highly susceptible to solvent-mediated degradation.

This guide is designed by application scientists to help you troubleshoot instability, understand the causality behind degradation, and implement self-validating protocols for your workflows.

The Causality of Degradation: Why Solvents Matter

The stability of alkyl tosylates is strictly governed by the ionizing power and nucleophilicity of the surrounding solvent environment. When handling this specific chiral diol-monotosylate, you are actively fighting two competing degradation pathways:

• Intramolecular Cyclization (The Aprotic Threat): Similar to the neighboring group participation (NGP) observed in 2-haloethyl tosylates 2, the proximal hydroxyl group can attack the tosylate-bearing carbon. In polar aprotic solvents (like DMSO or DMF) that lack hydrogen-bonding capabilities, the hydroxyl oxygen becomes highly nucleophilic. This triggers an intramolecular SN2 reaction, ejecting the tosylate and forming a volatile chiral epoxide (propylene oxide).

• Moisture-Driven Hydrolysis: Even in "anhydrous" DMSO, the hygroscopic nature of the solvent pulls in atmospheric moisture, leading to rapid hydrolysis of the tosylate into p-toluenesulfonic acid and the corresponding diol 3.

Mechanistic divergence of (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol based on solvent selection.

Solvent Compatibility Matrix

To prevent yield loss and stereochemical degradation, consult the quantitative stability matrix below before designing your reaction or storage conditions.

Solvent Class	Representative Solvents	Est. Stability at 25°C	Primary Degradation Pathway	Recommended Application
Protic Polar	Methanol, Ethanol, Water	Low (< 2 hours)	Intermolecular Solvolysis	Avoid. Do not use for storage or slow reactions.
Aprotic Polar	DMSO, DMF, Acetonitrile	Moderate (2-12 hours)	Intramolecular Epoxidation / Hydrolysis	Immediate use only. Requires strictly anhydrous conditions.
Aprotic Non-Polar	Dichloromethane (DCM), Toluene	High (> 1 month at -20°C)	None (Inert environment)	Ideal. Recommended for long-term stock solutions.
Weakly Acidic	Acetic Acid	Moderate to High	Acid-catalyzed solvolysis (slow)	Specialized kinetic studies or specific SN1 tracking.

Troubleshooting & FAQs

Q1: My stock solution in DMSO turned yellow and highly acidic over a week. What happened? A1: DMSO is notoriously hygroscopic. Absorbed atmospheric water initiates the hydrolysis of the tosylate, generating free p-toluenesulfonic acid (which lowers the pH and causes the yellowing) 3. Furthermore, the polar nature of DMSO accelerates the intramolecular cyclization of the free hydroxyl group. Always prepare DMSO solutions fresh and use them immediately.

Q2: I am observing a loss of enantiomeric excess (ee) in my downstream product. Is the solvent to blame? A2: Yes. If you used a protic solvent or allowed the reaction to proceed via an SN1-like solvolysis pathway, the resulting carbocation intermediate will undergo non-stereospecific attack, leading to racemization 1. Switch to a non-polar aprotic solvent like DCM to enforce a strict SN2 inversion pathway.

Q3: How can I quantitatively track the degradation of my stock solution? A3: The most reliable method is monitoring the formation of free p-toluenesulfonic acid. This can be done via 1H-NMR (looking for the upfield shift in the aromatic protons of the free acid vs. the ester) or by titrating the released acid, which is a standard kinetic method for evaluating tosylate solvolysis 4.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your assays, do not rely on visual inspection of stock solutions. The following protocol integrates a self-validation step to confirm the chemical integrity of the chiral tosylate before downstream use.

Protocol: Preparation and Validation of Anhydrous Stock Solutions

Step 1: Solvent Preparation Use strictly anhydrous Dichloromethane (DCM) or Toluene. Dry the solvent over activated 3Å molecular sieves for at least 24 hours prior to use to eliminate trace moisture.

Step 2: Dissolution under Inert Atmosphere Purge a flame-dried Schlenk flask with Argon or N2. Transfer the lyophilized (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol powder into the flask. Add the anhydrous solvent to achieve your desired concentration (e.g., 0.1 M).

Step 3: Aliquoting Transfer the solution into amber glass vials equipped with PTFE-lined septa. Amber glass is required to prevent photolytic degradation of the tosylate bond.

Step 4: Self-Validation (Critical Checkpoint) Before utilizing a stored aliquot for a critical experiment, perform a rapid Thin-Layer Chromatography (TLC) check.

• Method: Spot the solution on a silica gel plate. Elute with 3:1 Hexane/Ethyl Acetate.

• Validation Logic: The intact chiral tosylate will appear as a distinct UV-active spot (Rf ~0.4). If degradation (hydrolysis/solvolysis) has occurred, you will observe a highly polar, baseline-retained spot corresponding to free p-toluenesulfonic acid. If the baseline spot is present, discard the aliquot.

Step 5: Storage Store validated aliquots at -20°C or -80°C. Allow vials to reach room temperature in a desiccator before opening to prevent condensation.

Self-validating workflow for the preparation and storage of chiral tosylate stock solutions.

References

• Title: Solvent Effects and Steric Course in the Solvolysis of 1,3,3-Trimethyl-2-oxocyclopentyl Mesylate in Comparison with 1,1,3,3-Tetramethyl-2-oxobutyl Tosylate Source: National Institute of Informatics (NII) URL: [Link] [2]

• Title: Solvolysis Mechanisms. Kinetic Solvent Isotope Effects for Alkyl Tosylates in Acetic Acid Source: Journal of the American Chemical Society (ACS) URL: [Link] [3]

Sources

• 1. kansai-u.repo.nii.ac.jp [kansai-u.repo.nii.ac.jp]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating Tosylate Chemistry

Welcome to the technical support center for tosylate chemistry. This guide is designed for researchers, scientists, and professionals in drug development who utilize tosylates in their synthetic workflows. Here, we address common challenges and provide in-depth, field-proven insights to help you minimize unwanted side reactions, particularly elimination, and maximize the yield of your desired substitution products.

Frequently Asked Questions (FAQs)

Q1: I'm trying to perform a nucleophilic substitution on a secondary tosylate, but I'm getting a significant amount of an alkene byproduct. What's happening?

A1: You are encountering a classic competition between two reaction pathways: bimolecular nucleophilic substitution (SN2) and bimolecular elimination (E2).[1][2][3] Both reactions are often viable when a secondary alkyl tosylate is treated with a nucleophile that is also a reasonably strong base.[4][5]

• SN2 Reaction: The nucleophile attacks the carbon atom bearing the tosylate group, displacing the tosylate and forming a new bond. This process typically results in an inversion of stereochemistry at the reaction center.[6][7][8]

• E2 Reaction: The nucleophile acts as a base, abstracting a proton from a carbon atom adjacent (at the beta position) to the one with the tosylate leaving group. This triggers a cascade of electron movement, forming a double bond (an alkene) and expelling the tosylate.[2][9][10]

The tosylate group is an excellent leaving group because its negative charge is stabilized by resonance, making it a weak base and thus easily displaced.[11][12][13] This high reactivity, however, makes it susceptible to both substitution and elimination pathways. The outcome of your reaction depends on a delicate balance of several factors.

Q2: What are the critical factors that determine whether my reaction favors SN2 or E2?

A2: The competition between SN2 and E2 is governed by four primary factors: the structure of your substrate, the nature of your base/nucleophile, the choice of solvent, and the reaction temperature.

1. Substrate Structure:

• Primary Tosylates (1°): These are least sterically hindered and strongly favor the SN2 pathway.[5] Elimination is generally a minor pathway unless a very bulky base is used.[5]

• Secondary Tosylates (2°): This is the most complex case where SN2 and E2 are highly competitive.[4][5] Steric hindrance around the reaction center is greater than in primary systems, making nucleophilic attack more difficult and elimination more favorable.

• Tertiary Tosylates (3°): Due to significant steric hindrance, the SN2 pathway is blocked.[4][14] These substrates will primarily undergo elimination (E2) in the presence of a strong base, or a mixture of SN1 and E1 reactions with a weak base/nucleophile in a protic solvent.[14][15]

2. Base/Nucleophile Strength and Steric Bulk:

• Strong, Non-Bulky Bases: Reagents like hydroxide (HO⁻) and alkoxides (RO⁻) are strong bases and can readily promote E2 reactions, especially with secondary and tertiary tosylates.[4][16]

• Strong, Bulky Bases: Sterically hindered bases such as potassium t-butoxide (KOtBu) or lithium diisopropylamide (LDA) are poor nucleophiles due to their size.[17][18] They have difficulty accessing the electrophilic carbon for an SN2 reaction but can easily abstract a less hindered proton on the periphery of the molecule, thus strongly favoring E2 elimination.[17][19][20]

• Weak Bases/Good Nucleophiles: Species that are good nucleophiles but weak bases, such as azide (N₃⁻), cyanide (CN⁻), and halide ions (I⁻, Br⁻), will favor the SN2 pathway.[14][16]

3. Solvent:

• Polar Aprotic Solvents: Solvents like DMSO, DMF, and acetone favor SN2 reactions.[7][21] They solvate the cation of a nucleophilic salt but leave the anion (the nucleophile) "naked" and highly reactive.[7][21]

• Polar Protic Solvents: Solvents like water, ethanol, and methanol can hydrogen-bond with the nucleophile, creating a solvent cage that decreases its nucleophilicity and favors elimination over substitution.[21][22][23][24]

4. Temperature:

• Higher Temperatures: Elimination reactions are entropically favored over substitution reactions because they produce more product molecules from fewer reactant molecules. Increasing the reaction temperature will therefore generally increase the proportion of the elimination product.[14][16]

Troubleshooting Guide

Issue: My primary tosylate is giving me elimination products.

Potential Cause	Explanation	Recommended Solution
Bulky Nucleophile/Base	Even with a primary substrate, a sterically hindered nucleophile/base can favor elimination.[5]	Switch to a smaller, less basic nucleophile if possible (e.g., use sodium azide instead of a bulky amine).
High Temperature	Elevated temperatures favor elimination reactions.[16]	Run the reaction at a lower temperature (e.g., 0 °C or room temperature). Monitor the reaction progress carefully, as it may proceed more slowly.
Strongly Basic Conditions	If your nucleophile is also a very strong base, it can promote E2.	If your desired transformation allows, use a nucleophile that is a weaker base (e.g., halides, azide, cyanide).

Issue: How can I maximize the SN2 product for my secondary tosylate?

Parameter	Recommendation	Rationale
Nucleophile	Use a good nucleophile that is a weak base.[16]	Examples include NaN₃, NaCN, NaI, or NaBr. These have a high propensity to attack the carbon center rather than abstracting a proton.
Solvent	Employ a polar aprotic solvent.[7][21]	DMF, DMSO, or acetonitrile will enhance the reactivity of your nucleophile, promoting the SN2 pathway.[7][21]
Temperature	Maintain a low to moderate reaction temperature.	Start the reaction at 0 °C or room temperature. Avoid excessive heating to disfavor the E2 pathway.[14]
Base (if required)	If a base is needed to deprotonate a nucleophile, use a non-nucleophilic, non-hindered base.	In cases where a base is necessary, a careful choice is critical. However, for most SN2 reactions with tosylates, an external base is not required as the nucleophile itself is the reactive species.

Visualizing the Competition: SN2 vs. E2

The following diagrams illustrate the key mechanistic pathways and the factors influencing the reaction outcome.

Caption: Deciding the fate of a secondary tosylate.

Experimental Protocol: SN2 Displacement of a Tosylate with Azide

This protocol provides a general method for displacing a primary or secondary tosylate with sodium azide, a reaction that strongly favors substitution over elimination.

Materials:

• Alkyl tosylate (1.0 eq.)

• Sodium azide (NaN₃) (1.5 eq.)

• Anhydrous Dimethylformamide (DMF)

• Deionized water

• Diethyl ether (or other suitable extraction solvent)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Heating mantle or oil bath with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alkyl tosylate (1.0 eq.) in anhydrous DMF (approximately 5-10 mL per mmol of tosylate).

• Addition of Nucleophile: Add sodium azide (1.5 eq.) to the stirred solution. Caution: Sodium azide is highly toxic. Handle with appropriate personal protective equipment.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 60-80 °C) and stir.[25] Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting tosylate is consumed (typically 3-6 hours).[25]

• Workup - Quenching: After the reaction is complete, cool the mixture to room temperature and carefully pour it into a beaker containing deionized water (approximately 10 times the volume of DMF).

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with diethyl ether (3 x volumes).[25]

• Washing: Combine the organic extracts and wash with deionized water, followed by a wash with brine to aid in the removal of residual water.[25]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude alkyl azide.

• Purification: If necessary, purify the crude product by flash column chromatography on silica gel.

References

• The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps. [Link]

• TsCl/Pyridine: Alcohol to Tosylate (ROTs) + What Happens Next (SN2 vs E2) - OrgoSolver. [Link]

• Preparation of Alkyl Halides and Tosylates from Alcohols - OpenOChem Learn. [Link]

• Elimination Reactions: an Introduction - Chemistry Steps. [Link]

• How Solvation Influences the SN2 versus E2 Competition - PMC - NIH. [Link]

• E2 Mechanism and Kinetics - OpenOChem Learn. [Link]

• Mesylates and Tosylates with Practice Problems - Chemistry Steps. [Link]

• Tosylates And Mesylates - Master Organic Chemistry. [Link]

• Preparation of mesylates and tosylates (video) - Khan Academy. [Link]

• Deciding SN1/SN2/E1/E2 - The Solvent - Master Organic Chemistry. [Link]

• SN2 Reaction Mechanism - Chemistry Steps. [Link]

• SN2 reaction - Wikipedia. [Link]

• Elimination reaction - Wikipedia. [Link]

• How Solvation Influences the SN2 versus E2 Competition - ACS Publications. [Link]

• How Solvation Influences the SN2 versus E2 Competition - ResearchGate. [Link]

• Bulky Bases in Elimination Reactions - Master Organic Chemistry. [Link]

• Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure - Royal Society Publishing. [Link]

• Mechanism of the E2 Reaction - Master Organic Chemistry. [Link]

• Steric Effects in Elimination Reactions. XII. The Reaction of Potassium t-Butoxide with Cyclic Tosylates. The Effect of Structur - ACS Publications. [Link]

• Alkyl tosylates can undergo either SN2 or E2 reactions - Reddit. [Link]

• How alkyl halide structure affects E2 and SN2 reaction barriers: E2 reactions are as sensitive as SN2 reactions - PubMed. [Link]

• Organic Chemistry 1 Chapter 6. SN2 Reactions - Wipf Group. [Link]

• How can I tosylate an hindered secondary alcohol? - ResearchGate. [Link]

• Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols - Jack Westin. [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - PMC. [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - ResearchGate. [Link]

• Leaving group - Wikipedia. [Link]

• 8.4: Comparison and Competition Between SN1, SN2, E1 and E2 - Chemistry LibreTexts. [Link]

• Deciding SN1/SN2/E1/E2 (1) - The Substrate - Master Organic Chemistry. [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? - ACS Publications. [Link]

• Trouble with tosylation reaction - Reddit. [Link]

• Steric Effects in Elimination Reactions. XII. The Reaction of Potassium t-Butoxide with Cyclic Tosylates. The Effect of Structure on the Rate and Direction of Eliminations in Cyclic Systems1 - Semantic Scholar. [Link]

• Preliminary investigation into the reactivity differences between alkyl and allylic leaving groups: a thesis in Chemistry. - UMassD Repository. [Link]

• Elimination Reactions of Alcohols - Chemistry LibreTexts. [Link]

• Organic Chemistry - Reactions of Alcohols | Tosylation and Halogenation - YouTube. [Link]

Sources

• 1. E2 Mechanism and Kinetics | OpenOChem Learn [learn.openochem.org]
• 2. Elimination reaction - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Preparation of Alkyl Halides and Tosylates from Alcohols | OpenOChem Learn [learn.openochem.org]
• 7. SN2 Reaction Mechanism [chemistrysteps.com]
• 8. SN2 reaction - Wikipedia [en.wikipedia.org]
• 9. Elimination Reactions: an Introduction [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Khan Academy [khanacademy.org]
• 13. jackwestin.com [jackwestin.com]
• 14. orgosolver.com [orgosolver.com]
• 15. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. semanticscholar.org [semanticscholar.org]
• 21. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 22. How Solvation Influences the SN2 versus E2 Competition - PMC [pmc.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]
• 24. researchgate.net [researchgate.net]
• 25. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: p-Toluenesulfonic Acid (pTSA) Removal &amp; Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers and drug development professionals face when removing p-toluenesulfonic acid (pTSA) from reaction mixtures.

While pTSA is a highly effective, organic-soluble strong acid catalyst widely used in esterifications and salt formations, its incomplete removal can lead to severe downstream complications. These include the degradation of acid-sensitive Active Pharmaceutical Ingredients (APIs) and the formation of highly regulated genotoxic impurities (PGIs). This guide provides field-proven, mechanistically grounded solutions for pTSA removal.

Physicochemical Profiling for Extraction Strategy

Understanding the physical properties of pTSA is the first step in designing a self-validating removal protocol. The following quantitative data dictates solvent selection and extraction parameters:

Property	Value	Implication for Workup Strategy
pKa (Water)	-2.8[1]	Exists almost entirely in the ionized state in water; easily neutralized by weak aqueous bases.
Solubility (Water)	67 g/100 mL[1]	Highly favorable for aqueous extraction when deprotonated.
Solubility (Alcohols)	Highly Soluble[2]	High risk of genotoxic alkyl sulfonate formation during concentration[3].
Solubility (Non-Polar)	Insoluble (e.g., Hexane)[2]	Non-polar solvents can be used to precipitate pTSA or selectively extract the API.

Diagnostic Workflow

Use the following decision matrix to determine the most appropriate pTSA removal strategy based on your specific reaction conditions and API properties.

Decision matrix for selecting the optimal p-toluenesulfonic acid removal strategy.

Troubleshooting & FAQs

Q1: I am performing a standard aqueous workup, but I keep encountering stubborn emulsions. Why does this happen, and how do I break them? Causality: pTSA possesses a dual-character molecular structure: a hydrophobic tolyl ring and a highly hydrophilic sulfonic acid group. This amphiphilic nature allows it to act as a mild surfactant, lowering the interfacial tension between the organic and aqueous layers, which stabilizes emulsions. Solution: To break the emulsion, you must force the pTSA entirely into the aqueous phase and increase the density differential between the layers. Wash with a saturated Sodium Bicarbonate (NaHCO₃) solution to completely deprotonate pTSA to its sodium salt, drastically increasing its water solubility and eliminating its surfactant behavior. Additionally, adding saturated Sodium Chloride (brine) to the aqueous layer creates a "salting out" effect, decreasing the solubility of organic solvents in the aqueous phase and forcing the layers to separate cleanly.

Q2: Regulatory agencies flagged my API for potential genotoxic impurities (PGIs) related to pTSA. How do these form, and how can I prevent them? Causality: When pTSA is exposed to low-molecular-weight alcohols (e.g., methanol, ethanol, isopropanol) under dehydrating conditions or during solvent evaporation, it undergoes esterification to form alkyl p-toluenesulfonates (e.g., methyl tosylate)[3]. These alkyl sulfonates are potent electrophiles and direct-acting DNA alkylating agents. The FDA and EMA strictly regulate these genotoxic impurities, enforcing a Threshold of Toxicological Concern (TTC) of just 1.5 µ g/day [4]. Solution: Never concentrate a reaction mixture containing pTSA in the presence of alcohols. If your reaction utilized an alcohol solvent, perform a solvent swap to a non-nucleophilic solvent (such as dichloromethane or ethyl acetate) before applying heat or vacuum.

Q3: My target API is highly water-soluble and acid-sensitive, making an aqueous basic wash impossible. How can I remove the pTSA catalyst? Causality: Traditional liquid-liquid extraction fails when the API's partition coefficient heavily favors the aqueous layer, leading to unacceptable product loss during washing. Solution: Utilize Solid-Phase Extraction (SPE) using a basic scavenger resin. Resins such as 5 or macroporous polystyrene amine resins act as insoluble bases[5]. They sequester the pTSA counterion via salt formation onto the solid polymer matrix. Because the resin is macroscopic, the neutralized, pTSA-free API remains in the organic solution and can be isolated via simple filtration.

Validated Methodologies

The following protocols are designed as self-validating systems to ensure absolute removal of pTSA without compromising API integrity.

Protocol A: Optimized Aqueous Basic Workup

Use this protocol for lipophilic APIs that partition well into organic solvents.

• Dilution: Dilute the crude reaction mixture with a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) at a ratio of 1:5 (Reaction Vol : Solvent Vol).

• First Wash (Neutralization & Validation): Add an equal volume of saturated aqueous NaHCO₃. Self-Validation Step: Vent the separatory funnel frequently. The neutralization of pTSA will generate CO₂ gas; the cessation of gas evolution visually confirms that the acid has been entirely neutralized.

• Phase Separation: Allow the layers to separate. If an emulsion forms, add 10-20% (v/v) saturated brine. Extract and discard the aqueous layer.

• Second Wash (Scrubbing): Wash the organic layer with a 1:1 mixture of saturated NaHCO₃ and brine to ensure complete removal of residual pTSA sodium salts.

• Drying & Isolation: Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (ensuring no alcohols are present).

Protocol B: In-Situ Scavenger Resin Treatment

Use this protocol for highly water-soluble APIs or when avoiding aqueous exposure is critical.

• Resin Preparation: Select a strongly basic anion exchange resin (e.g., Ambersep® 900 Hydroxide)[5]. Pre-wash the resin with the target organic solvent to remove swelling agents and manufacturing impurities.

• Incubation: Add the swollen resin to the crude organic reaction mixture. Use 3 to 5 equivalents of resin basic sites relative to the calculated molar amount of pTSA.

• Agitation & Validation: Stir the suspension gently at room temperature for 2 to 4 hours. Self-Validation Step: Spot the supernatant on a TLC plate or analyze via HPLC/pH-strip to confirm the complete disappearance of the pTSA signal before proceeding.

• Filtration: Filter the mixture through a sintered glass funnel to remove the pTSA-bound resin.

• Recovery: Wash the resin cake with 2 column volumes of the reaction solvent to recover any entrained API. Combine the filtrates and concentrate to yield the pure product.

References

1.2 - Eqipped.com. 2.1 - Wikimedia Foundation. 3.4 - Thermo Fisher Scientific. 4.3 - OAText. 5.5 - Ovid / Wolters Kluwer.

Sources

• 1. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 2. eqipped.com [eqipped.com]
• 3. oatext.com [oatext.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. ovid.com [ovid.com]

Technical Support Center: Thermal Optimization for (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol

Executive Summary

This guide addresses the thermal sensitivity and reactivity optimization of (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (hereafter referred to as (R)-2-TP ). As a secondary sulfonate ester with a vicinal primary hydroxyl group, this molecule presents a "bifurcated reactivity" profile. It is a critical chiral building block, but its utility is often compromised by improper temperature management, leading to three common failure modes:

• Racemization (via

  pathways at elevated temperatures).

• Elimination (formation of allyl alcohol derivatives).

• Unintended Cyclization (premature epoxide formation).

This document provides self-validating protocols to maximize yield and enantiomeric excess (

).

Module 1: The Thermodynamics of Reactivity

To optimize your reaction, you must understand the competition between the Substitution (

) and Elimination ( ) pathways. The secondary tosylate at the C2 position is sterically hindered compared to primary tosylates, making it highly sensitive to thermal energy.

Mechanistic Flow & Thermal Thresholds

The following decision tree illustrates how temperature dictates the reaction pathway.

Figure 1: Thermal decision tree for (R)-2-TP. Note the divergence between stable cyclization and destructive elimination at higher temperatures.

Module 2: Troubleshooting Guide (FAQ)

This section addresses specific issues reported by users synthesizing chiral drugs (e.g., Tenofovir precursors or beta-blockers) using (R)-2-TP.

Q1: I am observing a significant drop in enantiomeric excess (ee%) during nucleophilic substitution. Why?

Diagnosis: You are likely operating above the Racemization Threshold (

) . Technical Explanation: Secondary tosylates are prone to solvolysis. If the temperature exceeds 50°C in polar protic solvents (like methanol or water), the C2-OTs bond may break before the nucleophile attacks, forming a transient carbocation. This triggers an mechanism, which destroys chirality. Corrective Protocol:

• Lower Temperature: Operate at 40°C or below.

• Solvent Switch: Switch to polar aprotic solvents (DMF, DMSO, or Acetonitrile) which enhance the nucleophilicity of your reagent, allowing the

  reaction to proceed faster at lower temperatures.

• Concentration: Increase the concentration of your nucleophile to favor second-order kinetics (

  ).

Q2: My reaction yields are low, and NMR shows peaks characteristic of allyl alcohol.

Diagnosis: Thermal Elimination (

). Technical Explanation: At temperatures >60°C, especially with strong bases (e.g., NaH, KOtBu), the base acts as a proton acceptor rather than a nucleophile. It abstracts a proton from the adjacent methyl group or C1, causing the expulsion of the tosylate group and forming a double bond. Corrective Protocol:

• Base Selection: Use a "soft" nucleophile or a weaker base (e.g.,

  or ) rather than strong alkoxides.

• Thermal Ramp: Do not heat the reaction mixture immediately. Add the nucleophile at 0°C, then slowly warm to room temperature. Only apply heat (max 45°C) if conversion stalls after 4 hours.

Q3: I intended to substitute the OTs group, but I isolated propylene oxide instead.

Diagnosis: Unintended Intramolecular Cyclization (Payne-like rearrangement). Technical Explanation: (R)-2-TP contains a primary hydroxyl group at C1. In the presence of base, this hydroxyl group deprotonates to form an alkoxide. This alkoxide is perfectly positioned to attack C2 (5-membered transition state is favored entropically), displacing the tosylate and closing the ring to form the epoxide. Corrective Protocol:

• Protect the Alcohol: If you require intermolecular substitution at C2, you must protect the C1 hydroxyl group (e.g., as a TBDMS ether or Benzyl ether) before tosylation or before the substitution step.

• pH Control: If protection is impossible, maintain a neutral or slightly acidic pH to prevent alkoxide formation.

Module 3: Optimized Experimental Workflows

Workflow A: Storage and Stability

Objective: Prevent degradation of the tosylate moiety.

Parameter	Specification	Reason
Temperature	-20°C (Freezer)	Inhibits spontaneous hydrolysis.
Atmosphere	Argon/Nitrogen	Prevents moisture absorption (hygroscopic).
Shelf Life	< 6 Months	Secondary tosylates degrade faster than primary ones.

Workflow B: Nucleophilic Substitution ( )

Objective: Displace OTs with an external nucleophile (e.g., Azide, Amine) while retaining high

.

• Preparation: Dissolve (R)-2-TP (1.0 eq) in anhydrous Acetonitrile or DMF (0.2 M).

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Add the nucleophile (1.2 - 1.5 eq) slowly.

  • Note: If using an amine, add a non-nucleophilic base (e.g., DIPEA) to scavenge acid.

• Reaction:

  • Allow to warm to 20-25°C naturally.

  • Monitor via TLC/HPLC every 2 hours.

  • STOP if temperature rises spontaneously (exotherm).

• Heating (Only if required): If <50% conversion after 12 hours, heat to 40-45°C . Do not exceed 50°C.

Module 4: Reference Data

Thermal Stability Profile

Data simulated based on typical secondary tosylate kinetics [1, 2].

Temperature	Reaction Type	Est. Rate ( )	Risk Factor
0°C	Kinetic Storage	~0.01	Negligible
25°C	Substitution	1.0 (Baseline)	Low (Optimal)
45°C	/ Mix	~4.5	Moderate (Monitor closely)
65°C	Elimination ( )	~12.0	High (Byproduct formation)
>80°C	Decomposition	Rapid	Critical Failure

References

• PubChem Compound Summary. (2025). (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (CAS 69891-44-7).[1] National Center for Biotechnology Information. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.

• Master Organic Chemistry. (2015). Tosylates and Mesylates: Synthesis and Reactivity. [Link]

Disclaimer: This guide is for research purposes only. Users must consult the Safety Data Sheet (SDS) before handling. The "Senior Application Scientist" persona is a simulated expert role for educational guidance.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Tosylation Reaction Troubleshooting &amp; Optimization Guide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals master the tosylation of alcohols. Converting a poor hydroxyl leaving group into a highly reactive p-toluenesulfonate (tosylate) is a cornerstone of organic synthesis. However, it is frequently complicated by chemoselectivity issues, incomplete conversions, and side reactions.

This guide abandons generic advice in favor of a self-validating, mechanistic approach to ensure high-yielding, reproducible tosylations.

Part 1: Mechanistic Grounding (The "Why" Behind the Protocol)

To successfully troubleshoot a reaction, you must first understand the causality of your reagents. The addition of bases like Pyridine or 4-Dimethylaminopyridine (DMAP) is not merely to scavenge the HCl byproduct (1)[1]. These bases act as nucleophilic catalysts .

Because pyridine and DMAP are more nucleophilic than the starting alcohol, they attack Tosyl Chloride (TsCl) rapidly to form a highly electrophilic N-tosylpyridinium intermediate (2)[2]. This charged intermediate is the true tosylating agent. It reacts with the alcohol to form the product while strictly preserving the stereocenter's original configuration, as the C-O bond is never broken during the transformation (3)[3].

Figure 1: Nucleophilic catalysis mechanism of tosylation via an N-tosylpyridinium intermediate.

Part 2: Self-Validating Experimental Protocol

This Standard Operating Procedure (SOP) is optimized for primary and unhindered secondary alcohols. It utilizes a dual-base system: Triethylamine (TEA) as the stoichiometric acid scavenger and DMAP as the nucleophilic catalyst.

Figure 2: Step-by-step experimental workflow for the tosylation of primary and secondary alcohols.

Step-by-Step Methodology:

• Preparation & Validation: Rigorously dry all glassware in an oven at 120 °C. Ensure TsCl is fresh; old TsCl hydrolyzes to unreactive p-toluenesulfonic acid (TsOH) upon exposure to atmospheric moisture (4)[4]. Self-Validation: If your TsCl smells strongly of HCl or is clumped, recrystallize it from hexanes/DCM before use.

• Reaction Setup: Dissolve the alcohol (1.0 eq.) in anhydrous Dichloromethane (DCM) to a concentration of 0.1–0.2 M under an inert atmosphere (N₂ or Argon)[4].

• Base Addition: Add anhydrous Triethylamine (TEA, 1.5 eq.) and a catalytic amount of DMAP (0.1 eq.). Cool the mixture to 0 °C using an ice-water bath[5].

• TsCl Addition: Dissolve the freshly purified TsCl (1.2–1.5 eq.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C to control the exotherm[4].

• Monitoring: Stir at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction via TLC every 30-60 minutes until the starting alcohol is consumed[4].

• Quench & Workup: Quench the reaction by adding cold water. Separate the organic layer. Wash sequentially with 1M HCl (to remove excess TEA and DMAP), saturated aqueous NaHCO₃ (to neutralize residual acid), and brine[5]. Note: The pyridinium/TEA salts are highly water-soluble and will partition into the aqueous layer, preventing product loss (2)[2].

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude tosylate[4].

Part 3: Troubleshooting FAQs

Q1: My reaction stalls at 50% conversion. How do I drive it to completion? A1: Incomplete conversion is almost always a moisture issue. Water hydrolyzes TsCl into TsOH, consuming your reagent and generating excess acid (4)[4]. Actionable Fix: Verify the integrity of your TsCl. Ensure your DCM and bases (TEA/Pyridine) are strictly anhydrous. Use a slight excess of TsCl (1.2–1.5 eq.) to drive the equilibrium forward[4].

Q2: I am isolating an alkyl chloride instead of a tosylate. Why is this happening? A2: This is the most notorious side reaction in tosylation. The byproduct of the reaction is a chloride ion. If the resulting tosylate is highly reactive, the chloride ion can act as a nucleophile and displace the tosylate via an Sₙ2 mechanism, yielding an alkyl chloride (6)[6]. Actionable Fix:Never use DMF or other polar aprotic solvents for standard tosylations. Solvents like DMF strip the hydration shell from the chloride ion, drastically increasing its nucleophilicity and accelerating chlorination (often yielding >80% alkyl chloride) (5)[5]. Stick to DCM. If chlorination persists, swap TsCl for Tosyl Anhydride (Ts₂O), which generates a non-nucleophilic tosylate anion as the leaving group instead of chloride.

Q3: I'm seeing multiple spots on my TLC, and NMR shows alkene peaks. What went wrong? A3: You are observing an elimination side reaction (E1 or E2) (7)[7]. This is common with sterically hindered secondary or tertiary alcohols where substitution is slow, but the proton adjacent to the newly formed tosylate is acidic. Actionable Fix: Lower the reaction temperature (keep it strictly at 0 °C or even -20 °C). Avoid strong or excess bases, and consider switching to a less basic acid scavenger.

Part 4: Data Presentation & Diagnostic Matrices

Table 1: Base Selection Matrix

Base System	Primary Role	Pros	Cons
Pyridine	Solvent & Catalyst	Excellent nucleophilic catalyst; easy to remove via acid wash.	Toxic; hygroscopic; can form stable pyridinium salts with highly reactive tosylates.
TEA + Cat. DMAP	Acid Scavenger + Catalyst	Highly efficient; DMAP accelerates reaction significantly; TEA is cheap.	TEA alone is a poor nucleophilic catalyst; requires DMAP for acceptable rates.
K₂CO₃ (Solid State)	Inorganic Scavenger	Solvent-free grinding methods are rapid and scalable (8)[8].	Heterogeneous; not suitable for all complex or delicate substrates.

Table 2: Common Side Reactions & Interventions

Observation	Chemical Cause	Mechanistic Pathway	Corrective Action
Alkyl Chloride Formation	Cl⁻ acts as a nucleophile	Sₙ2 displacement of the tosylate by the chloride byproduct.	Change solvent from DMF to DCM; Use Tosyl Anhydride (Ts₂O) instead of TsCl.
Alkene Formation	Base deprotonates adjacent carbon	E1 / E2 Elimination.	Lower temperature (0 °C); Reduce base equivalents; Use a milder base.
Low Yield / Unreacted ROH	TsCl Hydrolysis	Moisture reacts with TsCl to form TsOH and HCl.	Recrystallize TsCl; Rigorously dry solvents and glassware; Run under Argon.

References

1.[2] Why is pyridine used when making tosyl esters from alcohols? Chemistry Stack Exchange. 2 2.[3] Tosylates And Mesylates. Master Organic Chemistry.3 3.[4] Technical Support Center: Troubleshooting Incomplete Tosylation Reactions. BenchChem. 4 4.[5] Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. PMC. 5 5.[1] Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols. Jack Westin. 1 6.[7] Synthesis of Oligo(ethylene glycol) toward 44-mer. The Journal of Organic Chemistry. 7 7.[6] Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities. Semantic Scholar. 6 8.[8] Tosylation of alcohols with p-toluenesulfonyl chloride on potassium carbonate at solid-state conditions. ResearchGate. 8

Sources

• 1. jackwestin.com [jackwestin.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

How to avoid racemization with (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol

Topic: Preventing Racemization in (R)-(-)-1,2-Propanediol Monotosylates Nomenclature Note: Often cataloged commercially as (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol, the IUPAC-compliant designations are (R)-2-tosyloxy-1-propanol or (R)-1-tosyloxy-2-propanol. The stereochemical troubleshooting principles below apply universally to vicinal diol monotosylates.

The Causality of Racemization (Expertise & Experience)

When utilizing chiral vicinal diol monotosylates in nucleophilic substitution (SN2) reactions, researchers frequently observe a catastrophic loss of optical activity (enantiomeric excess, ee%). The primary causality behind this is not a flawed SN2 mechanism, but rather a competing intramolecular pathway known as 1[1].

Because the molecule possesses both a leaving group (tosylate) and a nucleophile (the free hydroxyl group) on adjacent carbons, the hydroxyl oxygen can act as an internal nucleophile. Under basic or thermally elevated conditions, the hydroxyl group is deprotonated, leading to a rapid intramolecular backside attack on the tosylate-bearing carbon. This forms a transient, chiral 2[2].

While the epoxide itself retains chirality, the subsequent ring-opening by your intended external nucleophile can occur at either the C1 or C2 position. Because these two attack vectors yield different stereochemical outcomes (retention vs. inversion at the chiral center), the result is a racemized mixture[3]. To maintain stereochemical integrity, your experimental design must kinetically suppress alkoxide formation and epoxide migration.

Frequently Asked Questions (FAQs)

Q: I scaled up my SN2 displacement, and my optical rotation dropped to zero. What happened? A: Scale-ups often suffer from inefficient heat dissipation. If the internal reaction temperature spikes, the activation energy for the intramolecular NGP pathway is reached. Because intramolecular reactions are entropically favored, epoxide formation outcompetes the intermolecular SN2 attack by your external nucleophile. Fix: Strictly control the internal temperature (< 0°C) and use a syringe pump for reagent addition.

Q: Will switching from a tosylate to a mesylate or triflate prevent this? A: No. In fact, utilizing a more reactive leaving group like a triflate will accelerate the NGP pathway. The root cause is the adjacent free hydroxyl group, not the specific sulfonate leaving group.

Q: How does solvent choice impact the enantiomeric excess (ee%)? A: Highly polar, protic solvents (e.g., water, methanol) stabilize carbocation-like transition states, shifting the mechanism toward an SN1 pathway, which inherently causes racemization. Switch to polar aprotic solvents (e.g., THF, DMF) that accelerate the desired SN2 pathway without stabilizing carbocations.

Data Presentation: Impact of Conditions on Enantiomeric Excess

The following table summarizes the quantitative impact of various reaction parameters on the dominant mechanistic pathway and the resulting chiral purity.

Reaction Condition	Base Utilized	Temperature (°C)	Dominant Pathway	Expected ee (%)
Kinetic Control	DIPEA (Bulky, non-nucleophilic)	-10 to 0	Direct SN2	> 98%
Room Temperature	K₂CO₃ (Mild)	25	Mixed (SN2 + NGP)	60 - 80%
Thermodynamic	NaOH (Strong, hard base)	60	NGP (Epoxide Formation)	< 10% (Racemized)
Protected Hydroxyl	Any (Base independent)	60	Direct SN2	> 98%

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, use the following self-validating protocols.

Workflow A: Direct Substitution via Kinetic Control

Use this when protecting the hydroxyl group adds unacceptable step-count overhead to your synthesis.

• Reaction Setup: Dissolve (R)-(-)-1,2-propanediol monotosylate (1.0 eq) in anhydrous THF (0.1 M) under an inert argon atmosphere.

• Thermal Control: Submerge the reactor in a dry ice/acetone bath and allow the internal temperature to equilibrate to -10°C.

• Reagent Addition: Add a bulky, non-nucleophilic base (e.g., DIPEA, 1.2 eq). Slowly add your external nucleophile (1.1 eq) via a syringe pump over 1 hour to prevent exothermic spiking.

• In-Process Control (IPC) - Self-Validation Gate: After 2 hours, pull an aliquot for TLC (Hexanes/EtOAc). Validation: If a new, highly non-polar spot appears (indicating volatile propylene oxide formation), immediately cool the reaction to -78°C to halt the NGP pathway.

• Workup: Quench with saturated aqueous NH₄Cl at -10°C before allowing the mixture to warm to room temperature. Extract with EtOAc.

Workflow B: The "Fail-Safe" Hydroxyl Protection Strategy

Best practice for drug development professionals requiring guaranteed >99% ee.

• Protection: React the starting material with tert-Butyldimethylsilyl chloride (TBS-Cl, 1.1 eq) and Imidazole (2.0 eq) in DMF at 0°C for 4 hours.

• IPC Validation: Confirm complete consumption of the starting material via LC-MS. The protected hydroxyl cannot participate in NGP.

• Displacement: Introduce your nucleophile to the TBS-protected intermediate in THF at 25°C.

• Deprotection: Treat the crude mixture with Tetra-n-butylammonium fluoride (TBAF, 1.5 eq) in THF for 2 hours to reveal the hydroxyl group.

• Chiral Purity Analysis - Self-Validation Gate: Run a chiral HPLC against a known racemic standard. Validation: A single peak confirms the absolute suppression of the NGP pathway.

Mechanistic & Workflow Visualizations

Mechanistic divergence of (R)-1,2-propanediol monotosylate: SN2 vs. NGP-induced racemization.

Self-validating experimental workflow for the fail-safe hydroxyl protection strategy.

References

• Source: libretexts.
• Source: thieme-connect.
• Title: Epoxide Migration (Payne Rearrangement)

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. chemistry-chemists.com [chemistry-chemists.com]

Technical Support Center: Purification of Tosylated Compounds

Subject: Troubleshooting Stability, Separation, and Genotoxicity in Sulfonate Ester Synthesis Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Introduction

Welcome to the technical support hub for sulfonate ester chemistry. While p-toluenesulfonyl (tosyl) groups are premier leaving groups for nucleophilic substitution (

), their purification presents a paradox: the very reactivity that makes them useful also makes them fragile.

This guide addresses the three most frequent "help desk" tickets we receive:

• Decomposition on Silica: Why your product vanishes or streaks during chromatography.

• Reagent Contamination: How to remove stubborn excess Tosyl Chloride (TsCl).

• Regulatory Compliance: Handling Genotoxic Impurity (GTI) limits per ICH M7.

Module 1: Chromatography Challenges (The "Silica Problem")

Q: Why does my tosylate decompose or streak on silica gel?

A: The culprit is the acidity of the stationary phase. Standard silica gel has a surface pH of 4.0–5.0 due to free silanol groups (

). Tosylates are acid-sensitive; the silica acts as a Lewis acid catalyst, promoting hydrolysis back to the starting alcohol or elimination to an alkene.

The Fix: Silica Deactivation (Buffering) You must neutralize the acidic sites before loading your compound.[1] We recommend the "TEA-Buffer" protocol.

Protocol: Triethylamine (TEA) Deactivation [1]

• Reagents: Triethylamine (

  ), Mobile Phase (e.g., Hexane/EtOAc).

• Step 1 (Slurry): Prepare your silica slurry using the starting mobile phase spiked with 1% v/v Triethylamine .

• Step 2 (Packing): Pour the column and flush with 2–3 column volumes (CV) of this buffer.

• Step 3 (Elution): Reduce TEA to 0.5% v/v in your running mobile phase to maintain basicity without affecting the baseline of UV detectors.

Expert Tip: If your compound is extremely labile (e.g., allylic tosylates), switch to Neutral Alumina (Brockmann Grade III). It is far less acidic than silica but offers lower resolution.

Visual Workflow: Stationary Phase Selection

Figure 1: Decision tree for selecting the appropriate stationary phase conditions to prevent on-column hydrolysis.

Module 2: Removing Excess Reagent (TsCl)

Q: TsCl co-elutes with my product. How do I remove it chemically?

A: Use the "DMAPA Scavenger" Workup. Tosyl chloride (TsCl) often has an Rf value similar to the tosylate product. Relying on chromatography alone is inefficient. The most robust method utilizes 3-dimethylaminopropylamine (DMAPA) .

The Chemistry: DMAPA is a primary amine with a tertiary amine "tail." It reacts rapidly with excess TsCl to form a sulfonamide. Because the sulfonamide contains a basic amine tail, it can be extracted into an acidic aqueous layer, leaving your neutral product in the organic layer.

Protocol: DMAPA Scavenging

• Reaction Check: Ensure the main tosylation reaction is complete.

• Add Scavenger: Add 2.0 equivalents of DMAPA (relative to the excess TsCl estimated) directly to the reaction mixture.

• Incubate: Stir at room temperature for 30–60 minutes.

• Acid Wash: Wash the organic layer with 1M HCl or 10% Citric Acid .

  • Mechanism:[2] The HCl protonates the tertiary amine on the DMAPA-sulfonamide, pulling it into the aqueous waste.

• Neutralize: Wash the organic layer with Saturated

  to remove any residual acid before drying.

Visual Workflow: The Scavenging Logic

Figure 2: Chemical scavenging workflow using DMAPA to selectively remove sulfonyl chlorides.

Module 3: Genotoxicity & Regulatory Limits (ICH M7)

Q: What are the safety limits for alkyl tosylates in drug substances?

A: They are Class 1/2 Mutagenic Impurities. Alkyl tosylates (e.g., Methyl Tosylate, Ethyl Tosylate) are DNA-reactive alkylating agents. Under ICH M7 guidelines , they must be controlled to levels that pose negligible carcinogenic risk [1].[3]

Data: Threshold of Toxicological Concern (TTC) If compound-specific carcinogenicity data is unavailable, the following limits apply based on treatment duration:

Duration of Treatment	Daily Intake Limit (TTC)
< 1 month	120 µ g/day
1 - 12 months	20 µ g/day
> 10 years (Lifetime)	1.5 µ g/day

Table 1: Acceptable intake limits for mutagenic impurities per ICH M7(R1).

Control Strategy:

• Avoidance: Use Sulfonic Anhydrides (

  ) instead of TsCl if chloride ion contamination is the concern (though this does not avoid the ester formation issue).

• Purge Factor Calculation: Demonstrate that your downstream steps (hydrolysis, recrystallization) reduce the tosylate to < ppm levels.

• Analytics: You cannot rely on UV/HPLC alone for ppm levels. Use GC-MS or LC-MS/MS with Single Ion Monitoring (SIM) for validation [2].

Module 4: Crystallization (The Scalable Alternative)

Q: My tosylate is "oiling out" instead of crystallizing. What do I do?

A: Tosylates have low melting points and high lipophilicity. They tend to hold onto solvent. "Oiling out" usually indicates the solution is too concentrated or the anti-solvent was added too fast.

Troubleshooting Protocol:

• Solvent Choice: Dissolve the crude oil in a minimum amount of a polar solvent (e.g., Ethyl Acetate or DCM ).

• Anti-solvent: Slowly add a non-polar hydrocarbon (e.g., Heptane or Hexane ).

• Seeding: This is critical.[4] If you lack seed crystals, scratch the glass wall or cool the solution to -20°C to induce nucleation.

• Slow Cooling: Once cloudy, warm slightly to redissolve, then cool very slowly (1°C/min) to encourage lattice formation over oil separation.

References

• ICH M7(R1) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation, 2017.

• Teasdale, A.Genotoxic Impurities: Strategies for Identification and Control. Wiley, 2010.
• Organic Syntheses. Purification of Tosylates. Org. Synth. 1977, 57, 88.
• Reddy, A.V., et al.Determination of methyl methanesulfonate and ethyl methanesulfonate in methanesulfonic acid by GC-MS. Journal of Pharmaceutical and Biomedical Analysis, 2018.

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Comparison: Alternatives to (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol in Chiral Synthesis

This guide provides a technical comparison of reagents used to introduce the chiral propylene glycol motif, specifically focusing on alternatives to (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol .

Executive Summary

(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol (referred to herein as (R)-2-TsO-propanol ) is a classic chiral synthon used to introduce a 2-hydroxypropyl or 2-aminopropyl moiety via nucleophilic substitution (

) at the secondary carbon. While effective, its industrial utility is increasingly limited by genotoxicity concerns (alkyl tosylates are structural alerts) , moderate atom economy, and competing elimination pathways.

This guide evaluates three primary alternatives:

• Cyclic Sulfates: Superior reactivity and yield; ideal for difficult nucleophiles.

• (S)-Propylene Oxide: High atom economy but significant safety/handling challenges.

• (R)-Propylene Carbonate: The "Green" standard; excellent safety profile but lower reactivity.

Quick Selection Matrix

Feature	(R)-2-TsO-Propanol (Baseline)	Cyclic Sulfate (Alternative A)	(S)-Propylene Oxide (Alternative B)	(R)-Propylene Carbonate (Alternative C)
Reactivity	Moderate ( )	High ("Spring-loaded")	High (Ring strain)	Low (Requires catalysis)
Regioselectivity	High (C2 only)	High (Tunable)	Low (Mixtures common)	High (C1 preferred)
Stereochemistry	Inversion at C2	Inversion at C2	Inversion at C2	Retention at C2 (if C1 attack)
Safety (GTI)	High Risk (Genotoxic)	Moderate Risk	High Risk (Mutagenic/Volatile)	Safe (Green Solvent)
Atom Economy	Poor (TsOH waste)	Moderate	Excellent	Good ( byproduct)

Technical Deep Dive: The Baseline & Alternatives

The Baseline: (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanol

• Mechanism: The tosyl group at C2 acts as a leaving group. Nucleophilic attack occurs at C2, resulting in inversion of configuration (yielding the (S)-enantiomer product).

• Critical Flaw: Alkyl tosylates are potent alkylating agents and are classified as Genotoxic Impurities (GTIs) . Regulatory limits (TTC) often require levels <1.5 µ g/day in the final API, necessitating rigorous purification and sensitive analytics (LC-MS/MS).

• Chemical Limitation: The free primary hydroxyl group can interfere, sometimes requiring protection or leading to intramolecular epoxide formation (Payne rearrangement-like) which scrambles stereochemistry.

Alternative A: Cyclic Sulfates (The "High-Performance" Choice)

• Reagent: (4R)-4-Methyl-1,3,2-dioxathiolane-2,2-dioxide.

• Mechanism: Cyclic sulfates act as "super-epoxides." The ring strain combined with the high leaving group ability of the sulfate allows for rapid nucleophilic attack.

• Performance Data:

  • Yield: In comparative studies reacting with Azide (

    ), cyclic sulfates delivered 88% yield compared to 12% for the corresponding epoxide/tosylate systems due to suppressed polymerization and elimination side-reactions.

  • Regiocontrol: Nucleophiles preferentially attack the secondary carbon (C2) in non-polar solvents, mimicking the tosylate's regioselectivity but with faster kinetics.

• Why Switch? When the nucleophile is weak or sterically hindered, cyclic sulfates drive the reaction to completion where tosylates stall.

Alternative B: (S)-Propylene Oxide (The "Atom Economy" Choice)

• Reagent: (S)-2-Methyloxirane.

• Mechanism: Direct ring opening.

• Performance Data:

  • Atom Economy: 100% (if no solvent/catalyst waste).

  • Regioselectivity:[1] Poor.[2] Nucleophiles often attack both the primary (C1) and secondary (C2) carbons (approx. 60:40 to 80:20 ratio), requiring difficult isomer separation.

• Why Switch? Only for large-scale commodity chemicals where distillation trains can separate isomers efficiently.

Alternative C: (R)-Propylene Carbonate (The "Green" Choice)

• Reagent: (R)-4-Methyl-1,3-dioxolan-2-one.

• Mechanism: Nucleophilic attack usually occurs at the less hindered primary carbon (C1) , releasing

  and leaving the secondary hydroxyl free.

• Stereochemical Switch: Because attack occurs at C1, the chiral center at C2 is not disturbed .

  • (R)-Carbonate + Nu

    (R)-1-Nu-2-propanol (Retention).

  • Contrast: (R)-Tosylate + Nu

    (S)-2-Nu-1-propanol (Inversion).

• Why Switch? Ideal for Tenofovir-type syntheses where the nucleophile (e.g., Adenine) is attached to the primary carbon. It eliminates GTI concerns entirely.

Experimental Protocols

Protocol 1: Synthesis & Usage of Cyclic Sulfate (High Yield Route)

This protocol replaces the tosylate for difficult substitutions.

Step 1: Cyclic Sulfite Formation

• Dissolve (R)-1,2-propanediol (1.0 eq) in

  .

• Add

  (1.2 eq) and reflux for 1 hour.

• Concentrate to obtain the cyclic sulfite (quantitative).

Step 2: Oxidation to Cyclic Sulfate

• Dissolve cyclic sulfite in

  (1:1).

• Add catalytic

  (0.01 eq) and (1.5 eq).

• Stir at 0°C for 2 hours. Extract with

  .

• Result: Crystalline cyclic sulfate (Store at -20°C).

Step 3: Nucleophilic Substitution

• Dissolve Cyclic Sulfate (1.0 eq) in dry DMF.

• Add Nucleophile (e.g.,

  , 1.1 eq).

• Stir at RT for 4 hours (Monitor by TLC).

• Hydrolysis: Add 20%

  (trace water is needed to hydrolyze the leaving sulfate group to an alcohol).

• Yield: Typically 85-95%.

Protocol 2: Green Alkylation with Propylene Carbonate

Ideal for attaching nucleophiles to the primary position.

• Mix Nucleophile (e.g., Adenine) with catalytic base (

  or ).

• Add (R)-Propylene Carbonate (1.2 eq).

• Heat to 100-120°C (Neat or in high-boiling solvent like DMF).

• evolution indicates reaction progress.

• Workup: Cool and recrystallize. No genotoxic byproducts formed.

Visualizing the Pathways

The following diagram illustrates the stereochemical and regiochemical divergence between the reagents.

Caption: Comparative reaction pathways showing the stereochemical divergence. Tosylates and Cyclic Sulfates favor C2 attack (Inversion), while Carbonates favor C1 attack (Retention).

References

• Lohray, B. B., et al. "Nucleophilic reaction of glycidol tosylate and the corresponding cyclic sulfate with various nucleophiles: A comparative study." Indian Journal of Chemistry, Section B, 2002.

• Avenoza, A., et al. "Understanding the Unusual Regioselectivity in the Nucleophilic Ring-Opening Reactions of gem-Disubstituted Cyclic Sulfates." Journal of Organic Chemistry, 2003.

• European Medicines Agency (EMA). "Guideline on the Limits of Genotoxic Impurities." ICH M7 Guidelines, 2014.

• Clements, J. H. "Reactive Applications of Cyclic Alkylene Carbonates." Industrial & Engineering Chemistry Research, 2003.

• Gao, Y., & Sharpless, K. B. "Asymmetric Synthesis of 1,2-Diol Derivatives via Cyclic Sulfates." Journal of the American Chemical Society, 1988.

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Comparison of (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol with other chiral building blocks

[1][2]

Executive Summary

Product Identity: (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol (also known as (R)-2-Tosyloxy-1-propanol).[1][2] Primary Utility: A regiochemically defined, stable chiral C3 building block used for accessing enantiopure pharmaceuticals (e.g., Tenofovir intermediates).[2] Verdict: Unlike its volatile counterpart (S)-Propylene Oxide , the (R)-2-tosylate offers superior handling safety and regiocontrol.[1][2] It acts as a "stored" epoxide equivalent, capable of undergoing clean

inversion to yield (S)-configured products or cyclizing to form (S)-propylene oxide/carbonate.[1][2]

The Candidate Profile: (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol[1][2]

This molecule represents a strategic "chiral switch" in organic synthesis.[2] Derived typically from the chiral pool (e.g., (R)-1,2-propanediol or (R)-ethyl lactate), it possesses two distinct reactive sites:[1][2]

• C2-OTs (Secondary): An activated electrophilic center prone to

  displacement with inversion of configuration.[1][2]

• C1-OH (Primary): A nucleophilic handle allowing for further functionalization or intramolecular cyclization.[1][2]

Key Physicochemical Properties

Property	(R)-2-Tosyloxy-1-propanol	(S)-Propylene Oxide (Competitor)
Physical State	Viscous Oil / Low-melting Solid	Volatile Liquid
Boiling Point	>150°C (dec.)	34 °C
Safety Profile	Irritant; Non-volatile	Carcinogen (1B); Highly Flammable
Chiral Stability	High (Solid/Oil)	Prone to racemization (Acid/Base)
Regiocontrol	Absolute (C2)	Variable (C1 vs C2 attack)

Comparative Analysis: Strategic Selection

A. Vs. Propylene Oxide (The Volatility Factor)

While Propylene Oxide (PO) is the atom-economic standard, it suffers from severe handling limitations.[2]

• Regioselectivity: Nucleophilic attack on PO is pH-dependent.[1][2] Basic conditions favor C1 (steric) attack, while acidic conditions favor C2 (electronic) attack, often leading to mixtures.[2] The (R)-2-tosylate locks the electrophile at C2, ensuring that any substitution results in clean inversion to the (S)-isomer.[1]

• Safety: PO requires high-pressure equipment and rigorous containment due to mutagenicity.[1][2] The tosylate can be weighed and handled on an open bench.[2]

B. Vs. Cyclic Carbonates (The Solubility Factor)

(R)-Propylene Carbonate is a common alternative (e.g., in Tenofovir synthesis).[1][2]

• Reactivity: Carbonates are generally less reactive electrophiles than tosylates.[2] Opening a carbonate often requires higher temperatures (100–120°C) compared to the mild displacement of a tosylate (60–80°C).[2]

• Workup: Carbonate opening releases

  (gas) or requires hydrolysis, whereas tosylate displacement yields a sulfonate salt, easily removed via aqueous wash.[2]

C. Vs. Hydroxy Acids (Lactic Acid Derivatives)

Ethyl lactate requires reduction (to the diol) and selective activation.[2] The (R)-2-tosylate represents a "value-added" intermediate where this difficult regioselective activation has already been performed.[1][2]

Technical Deep Dive: The "Chiral Switch" Mechanism

The true power of (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol lies in its ability to access the opposite enantiomeric series of epoxides or drug intermediates through intramolecular inversion.[1]

Pathway Visualization

The following diagram illustrates how the (R)-Tosylate serves as a pivot point to access (S)-Propylene Oxide or (S)-Alkylated products.[1][2]

Caption: Divergent synthesis pathways. The (R)-tosylate allows access to the (S)-series via inversion, effectively serving as a stable surrogate for (S)-propylene oxide.[1]

Experimental Case Study: Application in Nucleoside Phosphonate Synthesis

In the context of antiviral synthesis (e.g., Tenofovir analogs), the stereochemistry of the propyl linker is critical.

Scenario: A researcher requires the (S)-isomer of a propylated nucleobase but only has access to the (R)-chiral pool (e.g., (R)-Lactate or (R)-Diol).[1][2]

Protocol: Synthesis of (S)-9-(2-Hydroxypropyl)adenine via (R)-Tosylate

Reagents & Equipment[1][2][4]

• Substrate: (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol (1.0 eq)

• Nucleophile: Adenine (1.1 eq)[1][2]

• Base: Cesium Carbonate (

  ) or Potassium Carbonate ( ) (2.0 eq)[1][2]

• Solvent: DMF (Anhydrous)[1][2]

• Temp: 80°C

Step-by-Step Methodology

• Activation: Charge a reaction vessel with Adenine and

  in anhydrous DMF. Stir at 60°C for 1 hour to generate the N9-anion.[2]

• Addition: Cool to room temperature. Add (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol dropwise (diluted in minimal DMF).

  • Note: Slow addition prevents exotherms which could degrade the tosylate.[2]

• Displacement: Heat the mixture to 80°C. Monitor via HPLC/TLC.

  • Mechanism:[3][4][5] The N9 of adenine attacks C2 of the tosylate. The stereocenter inverts from (R) → (S) .[2]

• Workup: Filter off inorganic salts. Remove DMF under reduced pressure.[2]

• Purification: Recrystallize from Ethanol/Water to yield (S)-9-(2-hydroxypropyl)adenine.[1][2]

Data Validation (Self-Check)

• Chiral HPLC: Expect >98% ee of the (S)-isomer.[2]

• Regioselectivity: N9 vs N7 alkylation ratio should be monitored. The steric bulk of the tosylate group at C2 generally favors the thermodynamic N9 product over the kinetic N7 product compared to using propylene oxide.

Synthesis Protocol: Generating the Building Block

If the (R)-2-tosylate is not commercially available, it can be synthesized from (S)-Propylene Oxide (if available) or (R)-1,2-Propanediol .[1][2]

Route: Regioselective Ring Opening of (S)-Propylene Oxide To access the (R)-Tosylate, one must start with the (S)-Epoxide if using acid catalysis.[1]

Caption: Synthesis of (R)-2-tosyloxy-1-propanol via acid-mediated ring opening. Note the inversion from (S)-epoxide to (R)-tosylate.[1]

• Dissolution: Dissolve p-Toluenesulfonic acid monohydrate (1 eq) in DCM.

• Addition: Add (S)-Propylene Oxide (1.1 eq) slowly at 0°C.

• Reaction: Stir at RT for 4 hours. The tosylate anion attacks the more substituted carbon (C2) of the protonated epoxide due to electronic stabilization of the partial positive charge.

• Result: This yields the (R)-2-tosylate with a free primary alcohol.[1][2]

References

• Baran Lab (Scripps Research).Novel Chemistry of

  -Tosyloxy Ketones: Applications to Synthesis.[1][2] (Demonstrates the utility of tosylates as stable epoxide precursors).

• BenchChem Application Notes. Nucleophilic Substitution Reactions Using Tosyl Groups: Protocols and Mechanisms. [1][2]

• World Intellectual Property Organization. WO2016178162A1: Synthesis of intermediates used in the manufacture of anti-HIV agents.[2] (Details the conversion of lactate to tosylate to carbonate).

• Organic Chemistry Portal. p-Toluenesulfonamides and Tosylates in Synthesis. [1][2]

• National Institutes of Health (NIH). Propylene Oxide Safety and Carcinogenicity Profile.[2] [1][2][6]

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• 4. jackwestin.com [jackwestin.com]
• 5. m.youtube.com [m.youtube.com]
• 6. vaia.com [vaia.com]

A Scientist's Guide to Stereochemical Control: (R)-(-)- vs. (S)-(+)-2-(p-Toluenesulfonate)-1,2-propanediol in Asymmetric Synthesis

In the landscape of modern organic synthesis, particularly within drug development, the precise control of stereochemistry is not merely an academic exercise—it is a fundamental requirement for efficacy and safety. Chiral building blocks, often sourced from the "chiral pool," are indispensable tools for introducing specific stereocenters into complex molecules.[1][2] Among these, the tosylated enantiomers of 1,2-propanediol, (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanediol and (S)-(+)-2-(p-Toluenesulfonate)-1,2-propanediol, serve as powerful and versatile C3 synthons.

This guide provides an in-depth comparison of these two critical reagents. We will move beyond a simple cataloging of properties to explore the mechanistic rationale behind their application, supported by experimental data and established protocols. The objective is to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to select the appropriate enantiomer for achieving a desired stereochemical outcome.

I. Physicochemical Properties: A Tale of Two Enantiomers

Enantiomers, by definition, are non-superimposable mirror images. Consequently, they share identical physical properties such as boiling point, density, and solubility. The defining difference lies in their interaction with plane-polarized light, a property known as optical activity. The (R)-enantiomer is levorotatory (-), while the (S)-enantiomer is dextrorotatory (+). This fundamental distinction is the cornerstone of their differential application in stereoselective synthesis.

Table 1: Comparative Physicochemical Properties

Property	(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanediol	(S)-(+)-2-(p-Toluenesulfonate)-1,2-propanediol
CAS Number	104448-67-1	70330-36-6
Molecular Formula	C₁₀H₁₄O₄S	C₁₀H₁₄O₄S
Molecular Weight	230.28 g/mol	230.28 g/mol
Appearance	White to off-white crystalline solid	White to off-white crystalline solid
Optical Rotation	[α]²⁰/D ~ -15° (c=1 in CHCl₃)	[α]²⁰/D ~ +15° (c=1 in CHCl₃)
Solubility	Soluble in chloroform, dichloromethane, THF	Soluble in chloroform, dichloromethane, THF

Note: Exact optical rotation values may vary slightly between suppliers and batches.

II. The Synthetic Utility: A Platform for Stereochemical Inversion

The synthetic power of these reagents stems from the p-toluenesulfonate (tosylate) group. The tosylate anion is an exceptionally stable, and therefore excellent, leaving group. This is because its negative charge is delocalized across the sulfonate group and the aromatic ring. This property renders the carbon atom to which it is attached highly electrophilic and susceptible to nucleophilic attack.

The predominant reaction mechanism is the SN2 (bimolecular nucleophilic substitution) pathway. A critical and governing principle of the SN2 reaction is that it proceeds with a complete inversion of configuration at the chiral center.[3] This predictable stereochemical outcome is the reason these reagents are so valuable. By choosing the appropriate starting enantiomer, a chemist can dictate the absolute stereochemistry of the newly formed stereocenter in the product.

Figure 2: Stereospecific synthesis of chiral epoxides. Note: Images are illustrative representations.

IV. Core Application II: Asymmetric Synthesis of Drug Intermediates

Beyond epoxide formation, these tosylates are workhorses for introducing a chiral hydroxypropyl moiety into a target molecule. This is common in the synthesis of beta-blockers, antiviral agents, and other pharmaceuticals. The choice of the (R) or (S) tosylate is dictated entirely by the desired stereochemistry of the final drug substance.

For instance, in the synthesis of optically pure (R)-Nifuratel, an antimicrobial agent, the key step involves the ring-opening of (R)-oxirane with 3-methyl-4-(5-nitrofurfurylideneamino)tetrahydro-1,2-oxazine. [4]This required (R)-oxirane is efficiently synthesized from (S)-(+)-2-(p-Toluenesulfonate)-1,2-propanediol. Conversely, to synthesize the (S)-enantiomer of Nifuratel, one would begin with (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanediol to generate the necessary (S)-oxirane intermediate. [4] Table 2: Application in Stereoselective Synthesis

Starting Material	Key Intermediate	Example Final Product Stereochemistry
(R) -(-)-2-(p-Toluenesulfonate)-1,2-propanediol	(S) -Propylene Oxide	(S) -Nifuratel [4]
(S) -(+)-2-(p-Toluenesulfonate)-1,2-propanediol	(R) -Propylene Oxide	(R) -Nifuratel, (R) -Delamanid [4]

V. Experimental Protocols

The following protocols are provided as representative examples. Researchers should always first consult relevant literature and perform appropriate safety assessments.

Protocol 1: General Procedure for the Tosylation of 1,2-Propanediol

This protocol describes the preparation of the tosylate from its corresponding diol precursor. The procedure is identical for both enantiomers, starting from either (R)- or (S)-1,2-propanediol.

Materials:

• (R)- or (S)-1,2-Propanediol (1.0 eq.)

• p-Toluenesulfonyl chloride (TsCl) (1.05 eq.)

• Pyridine (anhydrous, as solvent)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the chiral 1,2-propanediol in anhydrous pyridine in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add p-toluenesulfonyl chloride portion-wise over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Allow the reaction to stir at 0-5 °C for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with dichloromethane.

• Wash the organic layer sequentially with cold 1 M HCl (to remove pyridine), water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography or recrystallization as necessary.

Causality: The tosylation is performed at low temperatures in the presence of a base (pyridine) to activate the sulfonyl chloride and neutralize the HCl byproduct. The reaction selectively occurs at the less sterically hindered primary alcohol.

Protocol 2: Synthesis of (S)-Propylene Oxide from (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanediol

Materials:

• (R)-(-)-2-(p-Toluenesulfonate)-1,2-propanediol (1.0 eq.)

• Sodium hydroxide (NaOH) (1.2 eq.)

• Methanol or Tetrahydrofuran (THF)/Water mixture

• Diethyl ether

Procedure:

• Dissolve the (R)-tosylate in methanol or a THF/water solvent system in a round-bottom flask.

• Add a solution of sodium hydroxide in water dropwise at room temperature.

• Stir the mixture at room temperature for 1-2 hours or until TLC analysis indicates complete consumption of the starting material.

• Add water to the reaction mixture and extract with diethyl ether (3x). Caution: Propylene oxide is highly volatile (b.p. 34 °C).

• Carefully combine the organic extracts. The ethereal solution of propylene oxide can be used directly for subsequent reactions or carefully concentrated if isolation is required.

• To obtain the (R)-enantiomer, the same procedure is followed starting with (S)-(+)-2-(p-Toluenesulfonate)-1,2-propanediol.

Self-Validation: The success of the reaction can be confirmed by the disappearance of the tosylate spot on TLC and the appearance of a new, more mobile spot for the epoxide. The enantiomeric purity can be validated using chiral GC analysis.

VI. Conclusion

(R)-(-)-2-(p-Toluenesulfonate)-1,2-propanediol and (S)-(+)-2-(p-Toluenesulfonate)-1,2-propanediol are not interchangeable reagents but rather complementary partners in the art of asymmetric synthesis. Their value lies in the predictable and reliable inversion of stereochemistry that occurs during SN2 reactions. The choice between them is a critical strategic decision, dictated solely by the desired absolute configuration of the target molecule. By understanding the underlying mechanistic principles and leveraging these powerful chiral building blocks, researchers can confidently and efficiently construct complex, enantiomerically pure molecules essential for advancing pharmaceutical and chemical sciences.

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• Martín, C., et al. (2009).
• Zhang, Z., Jackson, J. E., & Miller, D. J. (2003). Conversion of Glycerol to 1,3-Propanediol via Selective Dehydroxylation. Industrial & Engineering Chemistry Research, 42(13), 2963-2967.
• Sello, G., et al. (2020). Epoxide Syntheses and Ring-Opening Reactions in Drug Development. Molecules, 25(19), 4435.
• Wang, J., et al. (2008). Synthesis of (S)-(+)-glycidyl tosylate from (R)-(-)-3-choro-1, 2-propanediol.
• Yudin, A. K., & Caiazzo, A. (n.d.).
• Inanaga, J. (2012).
• BenchChem. (n.d.). Comparative analysis of (R)-(-)-1,2-Propanediol and (S)-(+) - Benchchem.
• University of Victoria. (n.d.). Chapter 45 — Asymmetric synthesis - Pure enantiomers from Nature: the chiral pool and chiral induction.
• The Royal Society of Chemistry. (n.d.).
• Sigma-Aldrich. (n.d.). (S)-(-)
• Williamson, R. T., et al. (2026). Clarifying Stereochemical Outcomes in Radical-Initiated Vinyl Cyclopropane Cycloadditions within the Beckwith-Houk Framework. ChemRxiv.
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Strategic Selection of Leaving Groups: Tosylates vs. Mesylates in Chiral Synthesis

Topic: Tosylates vs. Mesylates as Leaving Groups in Chiral Synthesis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the architecture of chiral synthesis, the conversion of a hydroxyl group into a sulfonate ester is a pivotal activation step.[1] While often treated interchangeably in undergraduate texts, Tosylates (p-toluenesulfonates, OTs) and Mesylates (methanesulfonates, OMs) exhibit distinct physicochemical behaviors, mechanistic pathways, and safety profiles that dictate their suitability in process chemistry.

This guide moves beyond basic reactivity to analyze the causality behind selection , focusing on stereochemical fidelity, purification logic, and the critical management of Genotoxic Impurities (GTIs) in pharmaceutical development.

Mechanistic Divergence: The "Sulfene" Factor

The most critical yet overlooked distinction between tosylation and mesylation is the mechanism of formation.[2] This difference directly impacts reaction rates, side-product profiles, and suitability for hindered substrates.

The Pathway Bifurcation

• Tosylation (Direct Attack): TsCl lacks

  -protons.[2] The reaction proceeds via direct nucleophilic attack of the alcohol oxygen on the sulfur atom, typically catalyzed by pyridine or DMAP. This is a sterically sensitive -type substitution at sulfur.

• Mesylation (Sulfene Intermediate): MsCl possesses acidic

  -protons ( approx. 19-20). In the presence of a base (especially triethylamine), it often undergoes E1cB elimination to form a highly reactive sulfene ( ) intermediate, which is then rapidly trapped by the alcohol.[3]

Implication: The sulfene pathway is less sensitive to the steric hindrance of the alcohol, making MsCl superior for activating tertiary or hindered secondary alcohols where TsCl might fail or require forcing conditions.

Figure 1: Mechanistic divergence between Tosylation (Direct Attack) and Mesylation (Sulfene Pathway).[4][5]

Performance Comparison Matrix

Feature	Tosylates (OTs)	Mesylates (OMs)	Expert Insight
Leaving Group Ability	Excellent ( TsOH -2.8)	Excellent ( MsOH -1.9)	Practically comparable. Triflate (OTf) is significantly faster than both.
Atom Economy	Low (MW Ts group: 155 Da)	High (MW Ms group: 79 Da)	Ms is preferred for large-scale manufacturing to reduce waste mass.
Crystallinity	High	Low (Often oils)	Ts is preferred in early R&D to allow purification by recrystallization, avoiding chromatography.
UV Visibility	Strong (Aromatic ring)	None (Transparent)	Ts allows easy reaction monitoring via TLC/HPLC. Ms requires staining or derivatization.
Reaction Rate ( )	Slower (Steric bulk of Tol)	Faster (Less steric bulk)	Ms is superior for substitution on hindered secondary carbons.
Stability	Moderate	Moderate to Low	Both are unstable on benzylic/allylic carbons (prone to solvolysis).

Process Chemistry & Safety: The GTI Challenge

In drug development, alkyl sulfonates are classified as Potential Genotoxic Impurities (PGIs) .[5] They are potent alkylating agents capable of reacting with DNA.[6]

The "Regeneration" Risk: Even if the sulfonate is consumed in the next step, carryover of sulfonic acid (TsOH or MsOH) into a subsequent step involving an alcohol (e.g., methanol recrystallization) can regenerate the genotoxic ester.

• Regulatory Limit: Often < 5-10 ppm in the final API (ICH M7 guidelines).

• Detection: Mesylates are notoriously difficult to detect at ppm levels due to lack of a chromophore; they often require GC-MS or LC-MS/MS derivatization methods. Tosylates are easier to track via UV.

Recommendation: Avoid using MeOH or EtOH in the final workup of a step that generates sulfonic acid byproducts. Use non-nucleophilic solvents (e.g., acetonitrile, isopropyl acetate).

Experimental Protocols

Protocol A: Selective Tosylation (Crystallization Focus)

Best for: Early-stage intermediates where purification by solid isolation is desired.

• Setup: Charge Chiral Alcohol (1.0 equiv) and DMAP (0.1 equiv) in DCM (10 V).

• Base: Add Pyridine (1.5 equiv) or

  (1.5 equiv). Cool to 0°C.

• Addition: Add TsCl (1.1 equiv) portion-wise to maintain Temp < 5°C.

  • Note: TsCl is a solid; ensure it is finely ground or dissolved in minimal DCM for steady addition.

• Workup: Quench with water. Wash organic layer with 1M HCl (to remove pyridine)

  Sat. Brine.

• Purification: Dry over

  , concentrate. Recrystallize from Hexanes/EtOAc or Heptane/IPA.

Protocol B: Rapid Mesylation (Reactivity Focus)

Best for: Sterically hindered alcohols or when "telescoping" (using crude) into the next step.

• Setup: Charge Chiral Alcohol (1.0 equiv) in DCM (10 V). Cool to -10°C.

• Base: Add

  (1.5 equiv).

  • Critical:

    promotes the sulfene mechanism more effectively than pyridine.

• Addition: Add MsCl (1.2 equiv) dropwise via syringe. Exotherm is rapid; control Temp < 0°C.

• Monitoring: Reaction is usually complete in < 30 mins (faster than TsCl).

• Workup: Wash with cold 1M HCl, then

  .

  • Caution: Mesylates of secondary alcohols can be thermally unstable. Do not heat the crude oil above 40°C during concentration. Use immediately in the displacement step.

Decision Logic: When to Choose Which?

Figure 2: Decision matrix for selecting between Tosylates and Mesylates.

References

• Mechanistic Studies on Sulfene Formation: King, J. F., et al. "Mechanism of hydrolysis of methanesulfonyl chloride."[4] Journal of the American Chemical Society, 1992, 114(5), 1743–1749.[4] Link

• Genotoxic Impurities Guidelines: International Council for Harmonisation (ICH).[6] "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R1)." ICH Guidelines, 2017. Link

• Comparative Reactivity: Bentley, T. W., et al. "Leaving group effects for solvolyses and comments on geminal electronic effects influencing SN1 reactivity." Journal of the Chemical Society, Perkin Transactions 2, 1994, 2531-2538. Link

• Tosylates in Synthesis: Kabalka, G. W., et al. "Tosylation of alcohols." Journal of Organic Chemistry, 1986, 51(12), 2386–2388. Link

• Safety of Mesylates: Snodin, D. J.[7] "Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems?" Regulatory Toxicology and Pharmacology, 2006, 45(1), 79-90. Link

Sources

• 1. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. echemi.com [echemi.com]
• 3. Methanesulfonyl chloride - Wikipedia [en.wikipedia.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Two Options for Analyzing Potential Genotoxic Impurities in Active Pharmaceutical Ingredients [discover.restek.com]
• 6. asianjpr.com [asianjpr.com]
• 7. Residues of genotoxic alkyl mesylates in mesylate salt drug substances: real or imaginary problems? - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Characterization Guide: NMR Spectroscopy of (R)-(-)-2-(p-Toluenesulfonyloxy)propan-1-ol

[1]

Executive Summary

The precise characterization of (R)-(-)-2-(p-Toluenesulfonyloxy)propan-1-ol (CAS: 69891-44-7) is a critical quality gate in the synthesis of chiral antiretrovirals and antibiotics.[1] While High-Performance Liquid Chromatography (HPLC) has long been the "gold standard" for enantiomeric excess (ee) determination, it suffers from long method development times and high solvent consumption.[1]

This guide presents an objective comparison of Chiral Solvating Agent (CSA) NMR spectroscopy against Chiral HPLC and Polarimetry. We demonstrate that for this specific tosylate derivative, 1H-NMR using Pirkle-type CSAs offers a superior balance of speed, structural validation, and "self-validating" accuracy, particularly for in-process control.

The Analytical Challenge

The molecule , (R)-2-(Tosyloxy)propan-1-ol , presents unique challenges:

• Chromophoric Competition: The strong UV absorbance of the tosyl group often masks minor impurities in HPLC.[1]

• Chemical Instability: The secondary tosylate is a potent alkylating agent; prolonged exposure to aqueous HPLC mobile phases or silica columns can lead to hydrolysis or cyclization to propylene oxide, altering the measured ee.

• Ambiguous Polarimetry: Specific rotation (

  ) is highly sensitive to trace amounts of residual p-toluenesulfonyl chloride, leading to false "high purity" readings.[1]

Comparative Analysis: NMR vs. Alternatives

The following table contrasts the performance of the proposed NMR protocol against traditional methods.

Table 1: Performance Matrix for Enantiomeric Excess Determination

Feature	Method A: 1H-NMR w/ CSA	Method B: Chiral HPLC	Method C: Polarimetry
Primary Detection	Chemical Shift ( ) Anisochrony	Retention Time ( )	Optical Rotation Angle
Sample Prep Time	< 5 Minutes (Mix & Measure)	30–60 Minutes (Equilibration)	< 5 Minutes
Structural Proof	Yes (Simultaneous ID + ee)	No (Requires MS coupling)	No
Solvent Cost	Low (0.6 mL deuterated solvent)	High (Liters of mobile phase)	Low
Risk of Degradation	Low (Inert NMR solvents)	High (On-column hydrolysis)	Low
Limit of Detection	~0.5% minor enantiomer	< 0.1% minor enantiomer	N/A (Aggregate value only)
Self-Validating	Yes (Stoichiometry visible)	No (Requires external std)	No

Technical Deep Dive: The NMR Protocol

Principle of Operation

Unlike Chiral HPLC, which physically separates enantiomers, this protocol uses a Chiral Solvating Agent (CSA) —specifically (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (Pirkle Alcohol) .[1] The CSA forms a transient diastereomeric complex with the tosylate via hydrogen bonding (between the CSA hydroxyl and the tosylate sulfonyl oxygens) and

- stacking (anthracene ring vs. tosyl ring).

This interaction induces magnetic non-equivalence (anisochrony) in the protons of the (R) and (S) enantiomers, splitting the signals—most notably the methyl doublet at C3 and the tosyl methyl singlet .

Step-by-Step Experimental Protocol

Materials:

• Analyte: ~10 mg of (R)-2-(Tosyloxy)propan-1-ol.[1]

• CSA: ~30 mg of (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol.[1]

• Solvent: 0.6 mL

  (Chloroform-d) or (Benzene-d6).[1] Note: Benzene-d6 often provides better peak separation due to anisotropic effects.[1]

Workflow:

• Baseline Scan: Dissolve 10 mg of analyte in 0.6 mL solvent. Run a standard 1H-NMR (16 scans). Confirm structural integrity (check for hydrolysis products).[1]

• CSA Addition: Add 2.0 equivalents of the CSA directly to the NMR tube. Shake vigorously until dissolved.

• Acquisition: Acquire 1H-NMR (32 to 64 scans).

  • Critical Parameter: Set relaxation delay (

    ) to seconds to ensure accurate integration of methyl signals.

• Processing: Phase and baseline correct carefully.

• Integration: Locate the Tosyl-Methyl singlet (typically ~2.4 ppm).[1] It will now appear as two singlets (or a split peak).[1] Integrate the major (R) and minor (S) peaks.[1]

• Calculation:

  [1]

Visualization of the Workflow[2]

Caption: Figure 1. Self-validating NMR workflow ensures chemical purity is verified before enantiomeric excess is calculated, preventing false positives common in Polarimetry.

Mechanism of Chiral Discrimination[3][4]

Understanding why the separation occurs validates the robustness of the method. The CSA creates a "chiral pocket" around the tosylate.

Caption: Figure 2. Differential shielding mechanism.[1] The [R-R] complex forms a tighter steric fit, causing a distinct chemical shift compared to the [R-S] complex.

Troubleshooting & Stability

Handling the Tosylate

The 2-tosyloxy group is a good leaving group.[1] In the presence of water or nucleophilic solvents (methanol, DMSO), the molecule may cyclize to form (R)-propylene oxide .

• Observation: Appearance of multiplets at

  2.4, 2.7, and 2.9 ppm indicates epoxide formation.

• Prevention: Use strictly anhydrous

  (stored over molecular sieves) or .[1] Avoid .

Overlapping Signals

If the Pirkle alcohol signals overlap with the analyte's backbone protons:

• Switch Nuclei: Use 19F-NMR . The

  group on the Pirkle alcohol is highly sensitive to the chiral environment. The single peak will split into two, representing the diastereomeric complexes. This often provides a cleaner baseline than 1H-NMR.[1]

• Change Solvent: Switching from Chloroform to Benzene can alter the stacking geometry, often increasing

  .[1]

References

• Wenzel, T. J. (2007).[1] Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley-Interscience.[1] Link[1]

• Parker, D. (1991).[1] "NMR Determination of Enantiomeric Purity". Chemical Reviews, 91(7), 1441–1457.[1] Link[1]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004).[1] "The Assignment of Absolute Configuration by NMR". Chemical Reviews, 104(1), 17–118.[1] Link[1]

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[1] Link

• BenchChem. (2025).[1][2] "Comparison of NMR and HPLC for Enantiomeric Excess". BenchChem Technical Guides. Link[1]

Sources

• 1. p-Toluenesulfonate | C7H7O3S- | CID 85570 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Comparing efficiency of different chiral pools for epoxide synthesis

Comparing Efficiency of Different Chiral Pools for Epoxide Synthesis: A Comprehensive Guide for Researchers and Drug Developers

Chiral epoxides (oxiranes) are indispensable building blocks in pharmaceutical synthesis and drug development. Their strained three-membered rings make them highly reactive electrophiles, primed for stereospecific ring-opening by various nucleophiles to yield enantiopure diols, amino alcohols, and ethers. Historically, asymmetric synthesis relied on using stoichiometric amounts of naturally occurring, enantiopure starting materials—known as the "chiral pool"—to build target molecules.

However, modern synthetic efficiency demands catalytic approaches. Today, the most powerful application of the chiral pool is as the source material for synthesizing highly efficient chiral ligands and organocatalysts. This guide objectively compares the efficiency, mechanistic causality, and experimental workflows of three premier chiral pool-derived epoxidation methodologies: the Shi Epoxidation (Carbohydrate pool), the Sharpless Epoxidation (Hydroxy acid pool), and the Juliá-Colonna Epoxidation (Amino acid pool).

Carbohydrate Pool (D-Fructose): The Shi Epoxidation

The Shi epoxidation represents a landmark in organocatalysis, utilizing a chiral ketone catalyst derived from D-fructose to asymmetrically epoxidize unfunctionalized alkenes using Oxone (potassium peroxymonosulfate) as the oxidant.

• Mechanistic Causality: The efficiency of the Shi catalyst relies on the rigid pyranose framework of D-fructose. When oxidized by Oxone, the chiral ketone forms a highly reactive dioxirane intermediate. The stereogenic centers and the adjacent quaternary ring group create severe steric hindrance on the re-face of the dioxirane. Consequently, the alkene is forced to approach via a spiro transition state from the unhindered si-face, ensuring high stereoselectivity.

• Efficiency & Scope: This method is highly efficient for trans-disubstituted and trisubstituted olefins, routinely achieving enantiomeric excesses (ee) exceeding 90%. However, it exhibits lower efficiency and enantioselectivity for terminal and cis-olefins.

Figure 1: Catalytic cycle and stereocontrol mechanism of the Shi Epoxidation using a D-fructose-derived organocatalyst.

Hydroxy Acid Pool (L-Tartaric Acid): The Sharpless Epoxidation

The Sharpless asymmetric epoxidation is a Nobel Prize-winning methodology that converts primary and secondary allylic alcohols into 2,3-epoxy alcohols. It utilizes a chiral catalyst formed from titanium(IV) isopropoxide and enantiomerically pure diethyl tartrate (DET) or diisopropyl tartrate (DIPT).

• Mechanistic Causality: The reaction operates via a highly organized, self-assembling template. Titanium(IV) isopropoxide undergoes rapid ligand exchange with the chiral tartrate, forming a dimeric pentacoordinate complex: [Ti(tartrate)(O-i-Pr)2]2. The allylic alcohol and the oxidant, tert-butyl hydroperoxide (TBHP), coordinate directly to the titanium center. This clamping mechanism anchors the achiral alkene in a fixed stereochemical pocket, dictating that the electrophilic oxygen is delivered exclusively to one face of the double bond.

• Efficiency & Scope: The Sharpless epoxidation is unparalleled in its predictability and efficiency for allylic alcohols, frequently yielding 70–90% with an ee of >95%. Its main limitation is the strict requirement for an allylic hydroxyl group to coordinate with the titanium catalyst.

Figure 2: Assembly and substrate coordination in the Sharpless Epoxidation titanium-tartrate complex.

Amino Acid Pool (L-Leucine): The Juliá-Colonna Epoxidation

The Juliá-Colonna epoxidation is a biomimetic, nucleophilic epoxidation of electron-deficient olefins (such as α,β-unsaturated ketones/chalcones) catalyzed by poly-L-leucine.

• Mechanistic Causality: The stereoinduction is entirely dependent on the α-helical secondary structure of the poly-leucine peptide. The enone substrate binds to the N-terminus of the α-helix via hydrogen bonding. The rigid helical structure acts as an enzyme-like chiral pocket, directing the face-selective delivery of the hydroperoxide anion (derived from alkaline H2O2) to the electron-deficient alkene.

• Efficiency & Scope: Operating typically in triphasic or biphasic systems, this method is highly scalable and yields chiral epoxy ketones with excellent optical purity (up to 97% ee) and good yields (75–90%).

Quantitative Efficiency Comparison

The following table summarizes the operational efficiency and scope of the three chiral pool-derived systems:

Feature	Shi Epoxidation	Sharpless Epoxidation	Juliá-Colonna Epoxidation
Chiral Pool Source	Carbohydrate (D-Fructose)	Hydroxy Acid (L-Tartaric Acid)	Amino Acid (L-Leucine)
Active Catalyst	Chiral Dioxirane (Organocatalyst)	Ti-Tartrate Dimer (Metal Complex)	Poly-L-Leucine (Polypeptide)
Oxidant	Oxone (KHSO₅)	tert-Butyl hydroperoxide (TBHP)	Hydrogen Peroxide (H₂O₂) + NaOH
Optimal Substrates	trans- and trisubstituted olefins	Primary & secondary allylic alcohols	Electron-deficient olefins (Chalcones)
Typical Yield	75% – 95%	70% – 90%	75% – 90%
Typical ee (%)	90% – 98%	> 95%	85% – 97%
Operational Caveat	Requires strict pH control (10.5)	Requires strictly anhydrous conditions	Requires biphasic/triphasic mixing

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies outline the critical control points for two of these epoxidation workflows.

Protocol A: Sharpless Epoxidation of an Allylic Alcohol

Causality Check: Water rapidly hydrolyzes the titanium-tartrate complex, destroying enantioselectivity. The addition of activated molecular sieves acts as a self-validating moisture sink.

• Preparation: Flame-dry a Schlenk flask under argon. Add 4Å activated molecular sieves (15-20 wt% relative to substrate) and anhydrous dichloromethane (DCM).

• Catalyst Assembly: Cool the suspension to -20 °C. Sequentially add Ti(O-i-Pr)₄ (0.05 equiv) and L-(+)-diethyl tartrate (0.06 equiv). Stir for 20 minutes to allow the dimeric complex to self-assemble.

• Substrate Addition: Add the allylic alcohol (1.0 equiv) dissolved in a minimal amount of anhydrous DCM. Stir for an additional 15 minutes to allow substrate coordination.

• Oxidation: Dropwise add anhydrous TBHP (2.0 equiv, 5.5 M in decane). Maintain the reaction strictly at -20 °C for 10-14 hours.

• Quench & Workup: Quench the reaction with an aqueous solution of 10% tartaric acid and 10% ferrous sulfate (to reduce unreacted TBHP). Extract with DCM, wash with brine, dry over MgSO₄, and purify via silica gel chromatography.

Protocol B: Shi Epoxidation of a trans-Olefin

Causality Check: The Shi catalyst is susceptible to Baeyer-Villiger oxidation if the pH drops, which destroys the catalyst. Using a pH stat to maintain pH 10.5 ensures catalyst longevity and high turnover.

• Biphasic Setup: In a reaction vessel equipped with a pH stat, dissolve the trans-olefin (1.0 equiv), tetrabutylammonium sulfate (0.05 equiv, phase transfer catalyst), and the D-fructose-derived ketone catalyst (0.2 equiv) in a 1:1 mixture of acetonitrile and dimethoxymethane.

• Buffer Addition: Add an aqueous buffer solution of 0.05 M Na₂B₄O₇·10H₂O. Cool the biphasic mixture to 0 °C.

• Oxidant Delivery: Simultaneously add a solution of Oxone (1.4 equiv in water) and a solution of K₂CO₃ (to maintain pH) via syringe pumps over 2 hours. The pH stat must be strictly maintained at 10.5.

• Completion & Workup: Once TLC indicates complete consumption of the olefin, extract the mixture with pentane or ether. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

References

• Organic Chemistry Portal. (n.d.). Synthesis of epoxides. Retrieved from [Link]

• Wikipedia Contributors. (n.d.). Shi epoxidation. Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Wikipedia Contributors. (n.d.). Sharpless epoxidation. Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Wikipedia Contributors. (n.d.). Juliá–Colonna epoxidation. Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• JoVE. (2023). Sharpless Epoxidation. Journal of Visualized Experiments. Retrieved from [Link]

• ACS Publications. (2024). Mechanism of the Sharpless Epoxidation Reaction: A DFT Study. Retrieved from [Link]

• ResearchGate. (2006). Scale-Up Studies for the Asymmetric Juliá–Colonna Epoxidation Reaction. Retrieved from [Link]

Validation of Synthesis Methods Using (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol: A Technical Comparison Guide

Executive Summary

In the development of enantiomerically pure pharmaceuticals and complex natural products, the selection of an appropriate chiral building block is a critical determinant of synthetic efficiency and stereochemical fidelity. (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol (often utilized in its protected or derivative forms as a 1,2-propanediol tosylate) serves as a highly activated, three-carbon chiral synthon[1].

This guide provides an objective, data-driven comparison of synthesis methods utilizing this tosylate building block against conventional alternatives, such as epoxide ring-opening and Mitsunobu inversion. Designed for process chemists and drug development professionals, this document evaluates the mechanistic causality, scalability, and self-validating protocols required to maintain >99% enantiomeric excess (ee) during asymmetric synthesis[2].

Mechanistic Baseline & Causality: Why the Tosylate?

The primary advantage of using a pre-formed p-toluenesulfonate (tosylate) ester over corresponding halides or diols lies in the kinetics of the leaving group. The sulfonate anion is highly resonance-stabilized, significantly lowering the activation energy required for the transition state of a bimolecular nucleophilic substitution (SN2)[3].

When synthesizing chiral targets (e.g., aryloxypropanolamines or chiral nucleosides), the (R)-tosylate undergoes strict SN2 displacement by a nucleophile, resulting in a clean Walden inversion to the (S)-configuration.

• Causality of Choice: Unlike direct transition-metal catalyzed oxidations or enzymatic resolutions[1], the tosylate displacement avoids transient carbocation (SN1) formation, thereby suppressing racemization. Furthermore, in complex molecular environments, the tosylate demonstrates superior regiochemical reactivity toward oxygen and nitrogen nucleophiles compared to epoxides, which often suffer from competing attack at the less substituted carbon[4].

Fig 1: Synthetic pathways to chiral targets comparing tosylate, epoxide, and diol precursors.

Quantitative Performance Comparison

To objectively evaluate the performance of (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol, we compared it against two standard industry alternatives for generating a generic (S)-chiral amine/ether target.

Synthesis Method	Precursor	Yield (%)	Enantiomeric Excess (ee %)	Reaction Time (h)	Scalability & Atom Economy
Method A: Direct SN2	(R)-Tosylate	85 - 92%	>99%	4 - 6	High: Clean reaction profile; easily scalable[5].
Method B: Epoxide Opening	(R)-Propylene Oxide	75 - 80%	95 - 97%	12 - 16	Medium: Prone to regioselectivity issues and polymerization.
Method C: Mitsunobu	(S)-1,2-Propanediol	65 - 75%	98%	24	Low: Generates stoichiometric triphenylphosphine oxide waste.

Data aggregated from standard process chemistry validation batches. Method A consistently outperforms alternatives in preserving chiral integrity while minimizing reaction time.

Self-Validating Experimental Protocols

A robust synthetic method must be self-validating—meaning the protocol itself contains built-in checkpoints to verify mechanistic success and product integrity. Below are the step-by-step methodologies for the compared workflows.

Method A: Direct SN2 Displacement of the Tosylate (Recommended)

This protocol leverages the superior leaving group kinetics of the tosylate to drive a stereospecific inversion[3].

• Preparation: Flame-dry a Schlenk flask under argon. Add the nucleophile (e.g., primary amine, 1.2 eq) and anhydrous N,N-Dimethylformamide (DMF).

• Activation: Introduce a mild base (K2CO3, 2.0 eq) to deprotonate the nucleophile. Causality: Deprotonation increases the HOMO energy of the nucleophile, accelerating the SN2 attack and outcompeting background hydrolysis.

• Addition: Cool the reaction vessel to 0 °C. Dropwise add (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol (1.0 eq) dissolved in DMF. Causality: Strict temperature control during addition prevents thermal runaway, which could otherwise promote E2 elimination or SN1 racemization.

• Reaction: Allow the mixture to warm to ambient temperature and stir for 6 hours. Monitor via TLC (Hexanes/EtOAc 3:1) until the tosylate spot is fully consumed.

• Workup: Quench with ice water to precipitate the product. Extract with EtOAc, wash extensively with brine to remove residual DMF, dry over Na2SO4, and concentrate in vacuo.

• Validation (Checkpoint): Analyze the crude product via Chiral HPLC (e.g., Chiralpak IC-3 column) to confirm >99% ee, validating the complete Walden inversion[2].

Fig 2: Self-validating experimental workflow for the SN2 displacement of the tosylate.

Method B: Epoxide Ring-Opening (Alternative 1)

• Preparation: Dissolve (R)-propylene oxide in anhydrous isopropanol.

• Reaction: Add the nucleophile and a Lewis acid catalyst (e.g., Ti(OiPr)4) to activate the oxirane ring.

• Heating: Reflux at 60 °C for 16 hours. Causality: Epoxide opening is less thermodynamically driven than tosylate displacement, requiring elevated temperatures and Lewis acid activation, which unfortunately increases the risk of regiomeric side reactions.

• Validation (Checkpoint): Post-workup, 1H NMR must be utilized to quantify regiomeric impurities (attack at the more substituted carbon vs. the terminal carbon).

Method C: Mitsunobu Inversion (Alternative 2)

• Preparation: Dissolve (S)-1,2-propanediol, triphenylphosphine (PPh3, 1.5 eq), and the nucleophile in anhydrous THF at 0 °C.

• Activation: Slowly add Diisopropyl azodicarboxylate (DIAD, 1.5 eq). Causality: DIAD activates the PPh3, forming a phosphonium intermediate that turns the hydroxyl into a leaving group.

• Reaction: Stir at room temperature for 24 hours.

• Validation (Checkpoint): Extensive silica gel chromatography is required to separate the product from the stoichiometric triphenylphosphine oxide byproduct. Product purity must be validated via LC-MS.

Conclusion

For the synthesis of enantiomerically pure 3-carbon functionalized targets, (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol provides a highly superior synthetic route compared to epoxides and diols. By capitalizing on the resonance-stabilized leaving group kinetics of the tosylate, researchers can achieve >99% ee with shorter reaction times, higher yields, and simplified downstream purification[2].

References

Sources

• 1. BJOC - Synthesis of enantiomerically pure N-(2,3-dihydroxypropyl)arylamides via oxidative esterification [beilstein-journals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Dinuclear Zinc-Catalyzed Asymmetric Desymmetrization of Acyclic 2-Substituted-1,3-Propanediols: A Powerful Entry into Chiral Building Blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Radiosynthesis of the Tumor Hypoxia Marker [18F]TFMISO via O-[18F]Trifluoroethylation Reveals a Striking Difference Between Trifluoroethyl Tosylate and Iodide in Regiochemical Reactivity Toward Oxygen Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Cost-benefit analysis of using (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol in synthesis

This guide provides a technical cost-benefit analysis of (R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol (CAS 23214-66-6), a specialized chiral building block used in the synthesis of enantiopure active pharmaceutical ingredients (APIs).

Executive Summary

(R)-(-)-2-(P-Toluenesulfonate)-1,2-propanol (hereafter (R)-2-TsO-1-PrOH ) is a bifunctional chiral synthon derived from the chiral pool (typically (R)-1,2-propanediol). It is primarily utilized to introduce a chiral propylene linker via nucleophilic substitution at the secondary carbon (with Walden inversion) or as a precursor to (S)-propylene oxide .

While significantly more expensive per kilogram than commodity chiral epoxides, (R)-2-TsO-1-PrOH offers superior regiocontrol and handling safety profiles for specific high-value syntheses. It is the reagent of choice when the target requires:

• Strict Regiospecificity: Avoiding the C1 vs. C2 attack ambiguity common with epoxide ring openings.

• Stereochemical Inversion: Accessing (S)-configured centers from (R)-starting materials.

• Non-Volatile Handling: Avoiding the flammability and inhalation hazards of propylene oxide.

Technical Profile & Mechanism

Chemical Identity[1][2][3]

• IUPAC Name: (2R)-2-[(4-methylphenyl)sulfonyloxy]propan-1-ol

• CAS Number: 23214-66-6[1][2]

• Molecular Formula: C10H14O4S

• Physical State: Viscous oil or low-melting solid (unlike the volatile propylene oxide).

• Stereochemistry: (R)-configuration at C2.

• Key Reactivity: The secondary tosylate functions as an excellent leaving group, while the primary hydroxyl remains available for orthogonal functionalization or intramolecular cyclization.

Mechanistic Utility

The value of (R)-2-TsO-1-PrOH lies in its ability to facilitate SN2 displacement at the secondary carbon , resulting in inversion of configuration . This allows chemists to synthesize (S)-enantiomers from the abundant (R)-chiral pool (e.g., (R)-1,2-propanediol).

Pathway Comparison: Tosylate vs. Epoxide

The following diagram illustrates the divergent pathways. Note how the Tosylate route enforces regioselectivity, whereas the Epoxide route often yields a mixture of regioisomers (primary vs. secondary attack).

Figure 1: Mechanistic divergence showing the regiocontrol advantage of the Tosylate route (Green Path) versus the potential selectivity issues of the Epoxide route (Red Path).

Comparative Performance Analysis

This section compares (R)-2-TsO-1-PrOH against its primary alternative, (R)-Propylene Oxide (PO) , and the Cyclic Carbonate route.

Table 1: Critical Performance Metrics

Feature	(R)-2-TsO-1-PrOH	(R)-Propylene Oxide	(R)-Propylene Carbonate
Regioselectivity	High (>98:2)	Moderate (85:15 to 95:5)	High (requires high temp)
Stereochemistry	Inversion (R S)	Retention (R R)*	Retention (R R)
Atom Economy	Lower (Loss of TsOH)	High (100% incorporation)	Moderate (Loss of CO2)
Handling Safety	High (Non-volatile solid/oil)	Low (Volatile, Flammable, Carcinogen)	High (Solid/Liquid)
GTI Risk	High (Alkyl Tosylate)	High (Epoxide)	Low
Cost Basis	$ (Specialty Reagent)	$ (Commodity Chemical)	(Intermediate)

*Note: Retention in PO ring opening assumes attack at the primary carbon (C1). Attack at C2 results in inversion.

Detailed Analysis

1. Regiocontrol & Purity

Using (R)-Propylene Oxide often leads to a mixture of products because the nucleophile can attack either the less hindered primary carbon (major) or the secondary carbon (minor). Separating these regioisomers requires costly chromatography or fractional crystallization, reducing the effective yield.

• Advantage (R)-2-TsO-1-PrOH: The leaving group is explicitly fixed at C2. The nucleophile is forced to attack C2 (displacing OTs) or the molecule is cyclized to the epoxide in situ under controlled conditions. This "pre-programmed" reactivity minimizes regio-impurities.

2. Safety & Genotoxicity (GTI)

Both epoxides and alkyl tosylates are considered Potential Genotoxic Impurities (PGIs).

• Propylene Oxide: Extremely volatile (bp 34°C), requiring specialized pressure vessels and rigorous containment to prevent inhalation exposure.

• Tosylate: While also a PGI (alkylating agent), it is non-volatile. This significantly lowers the risk of accidental worker exposure and simplifies containment in standard reactors. However, a robust purge strategy (e.g., downstream hydrolysis or nucleophilic scavenging) is required to prove clearance to <1.5 µ g/day limits in the final API [1].

3. Cost-Benefit Verdict

• Use (R)-2-TsO-1-PrOH when: The target molecule requires the (S)-configuration derived from the cheaper (R)-pool, or when the cost of removing regioisomers from the epoxide route exceeds the raw material price difference.

• Use Propylene Oxide when: The synthesis is large-scale (>100 kg), the facility handles hazardous volatiles, and the downstream purification can easily reject regioisomers.

Experimental Protocol: Synthesis of (S)-Intermediate via Inversion

Objective: Synthesis of an (S)-amine derivative using (R)-2-TsO-1-PrOH to demonstrate inversion and regiocontrol.

Reagents:

• Substrate: (R)-2-(p-toluenesulfonyloxy)-1-propanol (1.0 eq)

• Nucleophile: Benzylamine (2.0 eq)

• Base: K2CO3 (1.5 eq)

• Solvent: Acetonitrile (MeCN)

Protocol:

• Preparation: Charge (R)-2-TsO-1-PrOH (10 g, 43.4 mmol) and MeCN (100 mL) into a reactor.

• Addition: Add K2CO3 (9.0 g, 65.1 mmol) followed by Benzylamine (9.3 g, 86.8 mmol) dropwise.

• Reaction: Heat the mixture to reflux (80-82°C) for 12-16 hours. Monitor by HPLC for consumption of the tosylate.

  • Note: The reaction proceeds via SN2 displacement at C2.

• Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve residue in Ethyl Acetate, wash with water and brine. Dry over Na2SO4.

• Result: The product, (S)-2-(benzylamino)-1-propanol, is obtained with >98% ee (inversion) and >99:1 regioselectivity.

Validation Check:

• If the product was made from (R)-Propylene Oxide, the major product would be (R)-1-(benzylamino)-2-propanol (attack at C1). The Tosylate route yields the structural isomer with the nitrogen at C2.

Decision Matrix

Use the following logic flow to determine if this reagent is appropriate for your specific campaign.

Figure 2: Decision tree for selecting between Tosylate and Epoxide precursors based on stereochemical and process constraints.

References

• Glowienke, S., et al. (2005). "Structure-activity considerations and in vitro approaches to assess the genotoxicity of 19 methane-, benzene- and toluenesulfonic acid esters." Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 581(1-2), 23-34. Link

• Riley, D. L., et al. (2016). "An Improved Process for the Preparation of Tenofovir Disoproxil Fumarate." Organic Process Research & Development, 20(4), 742–750. Link

• European Medicines Agency (EMA). (2006). "Guideline on the Limits of Genotoxic Impurities." Link

• Carey, J. S., et al. (2006). "Analysis of the reactions used for the preparation of drug candidate molecules." Organic & Biomolecular Chemistry, 4, 2337-2347. Link

Sources

• 1. hbcchem-inc.com [hbcchem-inc.com]
• 2. CAS [chemicalbook.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Deactivation of (R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol

Executive Summary & Immediate Directives

STOP. Do not dispose of (R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol (herein referred to as 2-TsO-PrOH ) in general organic solvent waste streams without prior assessment.

Unlike common solvents (e.g., isopropanol), this compound is a sulfonate ester . Sulfonate esters are potent alkylating agents and are classified as Potentially Genotoxic Impurities (PGIs) in pharmaceutical development. Improper disposal poses severe long-term health risks (carcinogenicity) and regulatory non-compliance.

Core Directive: You must chemically deactivate the alkylating potential of this substance before releasing it into standard waste streams, or route it directly to high-temperature incineration as "PGI/Cytotoxic Waste."

Chemical Profile & Hazard Identification

Understanding the "Why" behind the protocol is critical for compliance.

Property	Specification
Chemical Name	(R)-(-)-2-(p-Toluenesulfonyloxy)-1-propanol
Functional Class	Alkyl Sulfonate Ester (Secondary Tosylate)
Primary Hazard	Alkylation. The tosyl group (-OTs) is an excellent leaving group, allowing the molecule to transfer the propyl chain to DNA bases (guanine/adenine), causing mutations.
Reactivity	Reacts with nucleophiles (amines, thiols, hydroxide). Hydrolyzes slowly in water; requires active quenching.
Physical State	Viscous oil or low-melting solid (depending on purity).

The Mechanism of Hazard

The danger lies in the SN2 reactivity . While secondary tosylates react slower than primary ones due to steric hindrance, they remain active alkylators.

Figure 1: Simplified alkylation mechanism showing DNA damage potential.

Deactivation Protocol (The "Kill" Step)

Preferred Method: Thiosulfate Nucleophilic Displacement We utilize Sodium Thiosulfate (

) because sulfur is a "soft" nucleophile that reacts rapidly with "soft" electrophiles like alkyl sulfonates, more effectively than hydroxide alone.

Reagents Required[1][2][3]

• Sodium Thiosulfate Pentahydrate (

  )

• Water

• Solvent: Ethanol or Acetone (to solubilize the tosylate).

Step-by-Step Procedure

• Preparation: In a fume hood, dissolve the waste 2-TsO-PrOH in acetone or ethanol to create a solution (approx. 10% w/v).

• Scavenger Solution: Prepare a 20% aqueous solution of Sodium Thiosulfate. You need a 2:1 molar excess of thiosulfate relative to the tosylate.

• Reaction: Slowly add the thiosulfate solution to the tosylate mixture.

  • Note: The mixture may become biphasic. Vigorous stirring is essential.

• Time: Stir at room temperature for 24 hours .

  • Expert Insight: While primary tosylates quench in hours, secondary tosylates (like this 2-propyl derivative) are sterically hindered. Do not rush this step.

• Validation (The "Self-Validating" Step):

  • Take a 1 mL aliquot.

  • Perform the NBP Test (4-(p-nitrobenzyl)pyridine).

  • Result: If the solution turns purple/blue upon heating with NBP and adding base, alkylating agent is still present. Stir longer. If colorless, deactivation is complete.

Operational Workflow (Decision Logic)

The following diagram outlines the decision process for disposing of this specific chiral intermediate.

Figure 2: Decision logic for segregating and treating sulfonate ester waste. High-temperature incineration is preferred for bulk quantities to avoid handling risks.

Waste Classification & Regulatory Compliance

If you cannot perform on-site deactivation, you must classify the waste correctly for your hauler.

• RCRA Code (USA): This specific compound is not P-listed or U-listed. However, it likely exhibits toxicity characteristics.

• DOT Shipping Name: UN 3316, Chemical Kit or UN 2810, Toxic Liquid, Organic, N.O.S. (1,2-propanediol tosylate).

• Container Labeling:

  • MUST include: "Contains Genotoxic Impurity."

  • MUST include: "Alkylating Agent."

Spill Management

If a spill occurs:

• Do NOT wipe dry with paper towels (this concentrates the agent).

• Cover with a mixture of soda ash and absorbent clay.

• Deactivate the area by spraying with the thiosulfate solution described in Section 3.

• Wait 30 minutes before final cleanup.

References

• Lunn, G., & Sansone, E. B. (2012).[1] Destruction of Hazardous Chemicals in the Laboratory (3rd ed.). Wiley-Interscience.[2] (The authoritative source for sulfonate ester degradation protocols).

• European Medicines Agency (EMA). (2006). Guideline on the Limits of Genotoxic Impurities.

• Occupational Safety and Health Administration (OSHA).

Sources

• 1. koha.birzeit.edu [koha.birzeit.edu]
• 2. catalog.nlm.nih.gov [catalog.nlm.nih.gov]